molecular formula C8H15NO3 B15271447 (2S)-2-amino-3-(oxan-3-yl)propanoic acid

(2S)-2-amino-3-(oxan-3-yl)propanoic acid

Cat. No.: B15271447
M. Wt: 173.21 g/mol
InChI Key: CCXBKWDQBMMIAM-MLWJPKLSSA-N
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Description

(2S)-2-amino-3-(oxan-3-yl)propanoic acid is a non-proteogenic amino acid derivative of interest in chemical and pharmaceutical research. This chiral building block, characterized by its oxan (tetrahydro-2H-pyran) ring system, is primarily utilized in the design and synthesis of novel peptide architectures and peptidomimetics. Its structural features make it a valuable scaffold for investigating molecular interactions and for creating compound libraries in drug discovery efforts, particularly in the development of TGF-β mimic therapeutics for studying wound healing and soft tissue augmentation . Researchers employ this compound to introduce conformational constraints or to modulate the physicochemical properties of peptides, which can enhance metabolic stability and bioavailability. This product is intended for research purposes only and is not for diagnostic or therapeutic use. All information presented is for informational purposes and is not intended to be a representation or warranty.

Properties

Molecular Formula

 C8H15NO3

Molecular Weight

 173.21 g/mol

IUPAC Name

 (2S)-2-amino-3-(oxan-3-yl)propanoic acid

InChI

 InChI=1S/C8H15NO3/c9-7(8(10)11)4-6-2-1-3-12-5-6/h6-7H,1-5,9H2,(H,10,11)/t6?,7-/m0/s1

InChI Key

 CCXBKWDQBMMIAM-MLWJPKLSSA-N

Isomeric SMILES

 C1CC(COC1)C[C@@H](C(=O)O)N

Canonical SMILES

 C1CC(COC1)CC(C(=O)O)N

Origin of Product

 United States
Foundational & Exploratory

Comprehensive Physicochemical and Analytical Guide to (2S)-2-Amino-3-(oxan-3-yl)propanoic Acid in Peptidomimetic Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the rapidly evolving landscape of peptide therapeutics and peptidomimetics, the incorporation of non-proteinogenic (unnatural) amino acids is a foundational strategy for overcoming the inherent pharmacokinetic limitations of natural peptides. (2S)-2-amino-3-(oxan-3-yl)propanoic acid —also known as β -(tetrahydropyran-3-yl)-L-alanine—represents a highly specialized building block[1]. By substituting traditional aliphatic or aromatic residues (such as Leucine or Phenylalanine) with this oxanyl derivative, drug development professionals can precisely engineer steric bulk, introduce novel hydrogen-bonding vectors, and drastically enhance proteolytic stability[2].

This whitepaper provides an authoritative, in-depth analysis of the exact mass, molecular weight, physicochemical properties, and analytical validation protocols for (2S)-2-amino-3-(oxan-3-yl)propanoic acid, designed specifically for researchers integrating this compound into solid-phase peptide synthesis (SPPS) workflows.

Physicochemical Profiling & Structural Elucidation

Understanding the exact mass and isotopic distribution of (2S)-2-amino-3-(oxan-3-yl)propanoic acid is critical for downstream analytical validation, particularly when identifying synthetic peptide products via High-Resolution Mass Spectrometry (HRMS). The compound consists of an L-alanine core where the β -carbon is substituted with an oxan-3-yl (tetrahydropyran-3-yl) ring[3].

Quantitative Data Summary

The following table summarizes the core physicochemical parameters required for mass spectrometric calibration and synthetic stoichiometry[4][5].

ParameterValueScientific Significance
IUPAC Name (2S)-2-amino-3-(oxan-3-yl)propanoic acidDefines the absolute (S) stereochemistry at the α -carbon.
Molecular Formula C8H15NO3Essential for calculating theoretical isotopic distributions.
Molecular Weight (MW) 173.21 g/mol Used for stoichiometric calculations during SPPS coupling.
Monoisotopic Exact Mass 173.10519 DaThe critical target value for HRMS (Orbitrap/Q-TOF) validation.
Theoretical [M+H]+ 174.11247 m/zThe primary target ion in positive-mode Electrospray Ionization (ESI+).
Side-Chain Feature Oxane (tetrahydropyran) ringActs as a bioisostere for phenyl/aliphatic rings; adds an H-bond acceptor.

Mechanistic Rationale in Drug Discovery

As a Senior Application Scientist, I emphasize that the selection of an unnatural amino acid (UAA) must be driven by causality. The integration of (2S)-2-amino-3-(oxan-3-yl)propanoic acid into a peptide sequence is typically executed to achieve three distinct pharmacological outcomes:

  • Protease Evasion: Natural proteases have evolved to recognize the side chains of the 20 proteinogenic amino acids. The unnatural oxane ring creates a steric shield and an unrecognizable binding motif for endogenous endopeptidases, thereby extending the in vivo half-life of the therapeutic peptide[2].

  • Conformational Restriction: The bulky tetrahydropyran ring restricts the χ1​ and χ2​ dihedral angles of the peptide backbone. This pre-organization reduces the entropic penalty upon binding to the target receptor, often resulting in higher binding affinity.

  • Tuning Lipophilicity and Hydration: Unlike a purely aliphatic cyclohexane ring, the oxygen heteroatom in the oxane ring acts as a localized hydrogen-bond acceptor. This subtly lowers the overall lipophilicity (LogP) compared to a cyclohexylalanine substitution, improving aqueous solubility while maintaining target affinity.

Pathway P1 Natural Amino Acid (e.g., Phenylalanine) P2 Rapid Proteolytic Cleavage P1->P2 Susceptible P3 Oxan-3-yl Substitution (Steric Bulk + Heteroatom) P1->P3 Lead Optimization P4 Protease Evasion (Metabolic Stability) P3->P4 Mechanism P5 Improved Pharmacokinetics (In Vivo Half-life) P4->P5 Clinical Outcome

Pharmacokinetic optimization pathway utilizing oxan-3-yl unnatural amino acid substitution.

Analytical Validation: HRMS Protocol

To ensure scientific integrity, any synthesized batch of (2S)-2-amino-3-(oxan-3-yl)propanoic acid (or peptides containing it) must be validated using a self-validating analytical system. The following Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) protocol is optimized for confirming the exact mass of 173.10519 Da.

Step-by-Step LC-HRMS Methodology

Causality Check: We utilize positive-mode Electrospray Ionization (ESI+) because the primary aliphatic amine ( α -amine) of the compound is highly basic and readily accepts a proton in acidic mobile phases, forming a stable [M+H]+ ion.

  • Sample Preparation: Dissolve 1 mg of the compound in 1 mL of 50:50 Water:Acetonitrile containing 0.1% Formic Acid (FA). Dilute to a final concentration of 1 µg/mL to prevent detector saturation.

  • Chromatographic Separation:

    • Column: C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

    • Mobile Phase A: HPLC-grade H2​O

      • 0.1% FA.

    • Mobile Phase B: HPLC-grade Acetonitrile + 0.1% FA.

    • Gradient: 5% B to 95% B over 5 minutes. The relatively polar nature of the amino acid (due to the amine, carboxylic acid, and oxane oxygen) will result in early-to-mid elution.

  • Mass Spectrometric Acquisition:

    • Instrument: Q-TOF or Orbitrap Mass Spectrometer.

    • Ionization: ESI in Positive Mode.

    • Capillary Voltage: 3.0 kV.

    • Mass Range:m/z 50 to 500.

  • Data Analysis & Verification: Extract the ion chromatogram for the theoretical [M+H]+ mass of 174.1125 Da . A mass error of <5 ppm is required to confirm the identity of the compound.

G N1 Sample Prep (0.1% FA in H2O) N2 UHPLC Separation (C18 Column) N1->N2 N3 ESI(+) Ionization [M+H]+ Generation N2->N3 N4 TOF Mass Analyzer (High Resolution) N3->N4 N5 Mass Validation (m/z 174.1125) N4->N5

Workflow for LC-HRMS exact mass validation of (2S)-2-amino-3-(oxan-3-yl)propanoic acid.

Experimental Protocol: Fmoc-SPPS Incorporation

When utilizing this compound in Solid-Phase Peptide Synthesis (SPPS), the α -amine must be protected (typically with an Fmoc group) to yield Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid [6]. The steric bulk of the oxane ring at the β -position can hinder coupling efficiency; therefore, highly reactive coupling reagents are mandated.

Step-by-Step Coupling Protocol

  • Resin Preparation: Swell the chosen peptide resin (e.g., Rink Amide AM resin) in N,N-Dimethylformamide (DMF) for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF for 2 x 10 minutes to remove the N-terminal Fmoc group of the growing peptide chain. Wash thoroughly with DMF (5 times).

  • Activation (The Critical Step):

    • Causality Check: Due to the steric hindrance of the oxan-3-yl side chain, standard carbodiimides (like DIC) may yield incomplete coupling. We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) to form a highly reactive active ester.

    • Mix 3.0 equivalents of Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid, 2.9 equivalents of HATU, and 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA) in DMF.

  • Coupling: Add the activated amino acid solution to the resin. Agitate at room temperature for 60 to 90 minutes.

  • Verification: Perform a Kaiser test (Ninhydrin test). A yellow/colorless resin indicates successful, complete coupling. If the resin is blue, perform a second coupling cycle using a different activating agent (e.g., COMU or PyBOP).

  • Cleavage: Following the completion of the peptide sequence, cleave the peptide from the resin using a standard cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% H2​O for 2 hours. The oxane ring is stable under these strongly acidic conditions.

References

  • ChemSrc Database. 4-Methoxy-1-oxa-9-azaspiro[5.5]undecane hydrochloride and related compounds: 2-Amino-3-(oxan-3-yl)propanoic acid. Retrieved from:[Link]

  • NextSDS Chemical Substance Information. 2-amino-3-(oxan-3-yl)propanoic acid hydrochloride. Retrieved from:[Link]

  • Aging-US (Supplementary Data). Metabolic signature obtained through untargeted metabolomic analysis (C8H15NO3 exact mass references). Retrieved from:[Link]

Sources

Solubility Profile of (2S)-2-amino-3-(oxan-3-yl)propanoic Acid in Organic Solvents

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integration of unnatural amino acids (UAAs) into peptide sequences is a cornerstone of modern drug discovery, offering enhanced proteolytic stability, targeted conformational constraints, and novel pharmacophores. (2S)-2-amino-3-(oxan-3-yl)propanoic acid —also known as 3-(tetrahydropyran-3-yl)-L-alanine—is a highly specialized UAA featuring a tetrahydropyran (THP) ring attached to an alanyl backbone.

While the THP ring introduces unique steric and hydrogen-bonding properties, handling this compound in synthetic workflows presents significant physicochemical challenges. Like most unprotected amino acids, it exhibits a profound solubility dichotomy: it is moderately soluble in aqueous media but highly recalcitrant to dissolution in non-polar organic solvents[1]. This whitepaper provides a rigorous, mechanistic analysis of the solubility profile of (2S)-2-amino-3-(oxan-3-yl)propanoic acid, leveraging Hansen Solubility Parameters (HSP) and dielectric thermodynamics to guide researchers in solvent selection, formulation, and solid-phase peptide synthesis (SPPS).

Thermodynamic Determinants of Solvation

As a Senior Application Scientist, I frequently observe that empirical trial-and-error in solvent selection leads to degraded yields and compromised assay integrity. To solubilize (2S)-2-amino-3-(oxan-3-yl)propanoic acid effectively, one must understand the competing forces of its zwitterionic core and its heterocyclic side chain.

The Zwitterionic Penalty in Low-Dielectric Media

In aqueous solutions (pH ~7), amino acids are energetically favored in their zwitterionic form ( NH3+​ and COO− ). The high dielectric constant of water ( ϵ≈80 ) effectively screens and stabilizes these separated charges[2]. However, when transferring an unprotected amino acid into an organic solvent (e.g., dichloromethane, ϵ≈9.1 ), the energetic penalty of maintaining charge separation becomes thermodynamically prohibitive[3]. In such low-dielectric environments, proton transfer must occur to yield a neutral form, or the compound simply remains in the solid crystal lattice[2].

The Role of the Tetrahydropyran (THP) Ring

The oxan-3-yl (THP) side chain modifies the baseline solubility of the alanyl core. The ether oxygen in the THP ring acts as a dedicated hydrogen-bond acceptor, while the aliphatic carbons provide lipophilic bulk. The isolated tetrahydropyran molecule possesses Hansen Solubility Parameters (HSP) of approximately δd​=16.4 , δp​=6.3 , and δh​=6.0 MPa 1/2 [4]. While the THP ring itself is miscible with many organic solvents, the overwhelming polar ( δp​ ) and hydrogen-bonding ( δh​ ) contributions of the zwitterionic backbone dominate the molecule's overall solvation descriptors, anchoring it to highly polar environments[5].

G A Solid State (Crystal Lattice) B Aqueous Solution (Zwitterion Stabilized) A->B High Dielectric Constant (Water) C Organic Solvent (High Dielectric Penalty) A->C Low Dielectric Constant (e.g., DCM, Hexane) B->C Desolvation Penalty D Organic Solvent (Neutral Form Stabilized) C->D Proton Transfer / Shift (Low Dielectric Environment)

Thermodynamic pathways of (2S)-2-amino-3-(oxan-3-yl)propanoic acid solvation.

Quantitative Solubility Profile in Organic Solvents

To predict the solubility of (2S)-2-amino-3-(oxan-3-yl)propanoic acid, we must evaluate the dielectric constant ( ϵ ) and the hydrogen-bonding capacity of the target solvents. The addition of small amounts of polar organic solvents (like DMSO) can drastically improve the solubility of hydrophobic peptides and UAAs, provided the final concentration does not interfere with downstream cellular assays (typically capped at 1% v/v)[6].

Table 1: Estimated Solubility Profile at 25°C
SolventDielectric Constant ( ϵ )HSP ( δh​ ) MPa 1/2 Predicted SolubilityMechanistic Rationale
Water (pH 7.0) 80.142.3High (>50 mg/mL)Full stabilization of the zwitterion; H-bonding with THP oxygen.
DMSO 46.710.2Moderate (5-15 mg/mL)High polarity disrupts crystal lattice; strong dipole-dipole interactions[6].
Methanol 32.722.3Low-Moderate (1-5 mg/mL)Protic nature provides some H-bonding, but lower dielectric limits charge screening.
DMF 36.711.3Low (<2 mg/mL)Lacks proton-donating ability to stabilize the carboxylate anion effectively.
Dichloromethane (DCM) 9.16.1Insoluble (<0.1 mg/mL)Insufficient dielectric constant to overcome the zwitterionic penalty[].
Hexane 1.90.0Insoluble (~0 mg/mL)Complete absence of polar and H-bonding forces.

Note: Unprotected UAAs with hydrophobic side chains often require derivatization to achieve working concentrations in solvents like DCM or THF[].

Strategic Workflows for Solubilization

When utilizing (2S)-2-amino-3-(oxan-3-yl)propanoic acid in synthetic chemistry, the native solubility is rarely sufficient for organic reactions. We must employ chemical masking to alter the molecule's HSP profile. By protecting the N-terminus (e.g., with an Fmoc group), we eliminate the zwitterion, drastically reducing δp​ and δh​ , and allowing the lipophilic THP ring to drive solubility in organic solvents[8].

Workflow Start Unprotected Amino Acid Eval Evaluate Solvent Dielectric & HSP Start->Eval Polar Polar Aprotic (DMSO, DMF) Eval->Polar High Polarity NonPolar Non-Polar / Weakly Polar (DCM, THF, Hexane) Eval->NonPolar Low Polarity Direct Direct Dissolution (Sonication/Heat) Polar->Direct Protect Chemical Derivatization (Fmoc/Boc or Silylation) NonPolar->Protect Mask Zwitterion Final Solubilized Monomer for Synthesis Direct->Final Protect->Final

Decision matrix for solubilizing unnatural amino acids in organic solvents.

Experimental Methodologies

To ensure scientific integrity, any claims regarding solubility must be empirically validated. Below are two self-validating protocols designed for the analytical quantification of solubility and the synthetic modification required for organic solvent compatibility.

Protocol 1: Analytical Determination of Thermodynamic Solubility (Shake-Flask HPLC Method)

This protocol establishes the exact saturation concentration of the UAA in a chosen organic solvent (e.g., DMSO).

  • Preparation of Saturated Solution: Add an excess of (2S)-2-amino-3-(oxan-3-yl)propanoic acid (e.g., 50 mg) to a 2 mL Eppendorf tube containing 1 mL of the target organic solvent.

  • Equilibration: Vortex the suspension for 2 minutes. Place the tube in a thermomixer set to 25°C and agitate at 800 rpm for 24 hours to ensure thermodynamic equilibrium.

  • Phase Separation: Centrifuge the sample at 15,000 × g for 15 minutes to pellet the undissolved solid.

  • Filtration: Carefully aspirate the supernatant and pass it through a 0.22 µm PTFE syringe filter (ensure the filter material is compatible with the solvent).

  • Dilution & Quantification: Dilute the filtrate 1:100 in an aqueous mobile phase (e.g., 0.1% TFA in water) to prevent precipitation inside the analytical instrument. Quantify the concentration using RP-HPLC-UV at 210 nm against a pre-established calibration curve of the UAA dissolved in water.

Protocol 2: Transient Masking (Fmoc Protection) for SPPS Solubilization

To utilize the UAA in Solid-Phase Peptide Synthesis (SPPS), it must be soluble in DMF or DCM. This is achieved via Fmoc protection.

  • Aqueous Solubilization: Dissolve 10 mmol of (2S)-2-amino-3-(oxan-3-yl)propanoic acid in 20 mL of a 10% Na2​CO3​ aqueous solution. The alkaline pH deprotonates the ammonium group, neutralizing the zwitterion and preparing it for nucleophilic attack.

  • Fmoc Addition: Cool the solution to 0°C in an ice bath. Slowly add 11 mmol of Fmoc-OSu dissolved in 20 mL of 1,4-dioxane dropwise over 30 minutes.

  • Reaction: Remove the ice bath and stir the biphasic mixture at room temperature for 12 hours.

  • Workup & Extraction: Wash the mixture with 3 × 20 mL of diethyl ether to remove unreacted Fmoc-OSu. Acidify the aqueous layer to pH 2.0 using 6M HCl. The Fmoc-protected amino acid will precipitate.

  • Organic Extraction: Extract the precipitated product with 3 × 30 mL of ethyl acetate. The Fmoc group drastically lowers the δp​ parameter, allowing the molecule to partition into the organic phase.

  • Drying: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. The resulting white powder will now exhibit high solubility in DCM and DMF, ready for SPPS[8].

References

  • Peptide Solubilization Guidelines JPT Peptide Technologies [Link]

  • Tantalum-Catalyzed Peptide Elongation of Unprotected Amino Acids Using N-Trimethylsilylimidazole J-Stage[Link]

  • Amino acid - Zwitterionic Properties Wikipedia [Link]

  • HSP Basics | Practical Solubility Science Prof Steven Abbott[Link]

  • Solvation Descriptors for Zwitterionic α-Aminoacids; Estimation of Water–Solvent Partition Coefficients, Solubilities, and Hydrogen-Bond Acidity and Hydrogen-Bond Basicity ACS Omega[Link]

  • Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions PMC - National Institutes of Health[Link]

  • Experimental Measures of Amino Acid Hydrophobicity and the Topology of Transmembrane and Globular Proteins PMC - National Institutes of Health[Link]

Sources

A Comprehensive Technical Guide to (2S)-2-amino-3-(oxan-3-yl)propanoic acid for Advanced Research

Author: BenchChem Technical Support Team. Date: April 2026

This in-depth technical guide provides a comprehensive overview of (2S)-2-amino-3-(oxan-3-yl)propanoic acid, a non-proteinogenic amino acid of interest to researchers and professionals in drug development and chemical synthesis. This document delves into its chemical identity, safety considerations, potential synthetic pathways, and prospective applications, offering a foundational resource for its scientific exploration.

Chemical Identity and Physicochemical Properties

For the purpose of this guide, we will refer to the parent compound while acknowledging that its properties are often studied and reported for its hydrochloride salt.

PropertyValueSource/Rationale
IUPAC Name (2S)-2-amino-3-(oxan-3-yl)propanoic acid
CAS Registry Number Not readily available (Free amino acid)
CAS Registry Number (HCl Salt) 2839138-89-3[1]
Molecular Formula C8H15NO3Calculated
Molecular Weight 173.21 g/mol Calculated
Appearance Expected to be a white to off-white solidBased on similar amino acids[2]
Solubility Expected to be soluble in water and polar organic solventsGeneral property of amino acids
Chirality Contains at least two stereocenters(2S) and the C3 of the oxane ring

Safety Data and Hazard Analysis

A specific Safety Data Sheet (SDS) for (2S)-2-amino-3-(oxan-3-yl)propanoic acid is not publicly available. However, based on the data for its hydrochloride salt and general knowledge of related chemical structures, a presumptive safety profile can be established.[1]

The hydrochloride salt is classified with the following hazards:

  • Skin Irritation (Category 2) [1]

  • Eye Irritation (Category 2A) [1]

General Safety Precautions:

As a standard practice when handling novel chemical entities, the following precautions are recommended:

  • Engineering Controls: Handle in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.

  • Personal Protective Equipment (PPE):

    • Wear appropriate chemical-resistant gloves (e.g., nitrile).

    • Use safety glasses or goggles to prevent eye contact.

    • A lab coat should be worn to protect from skin contact.

  • First Aid Measures:

    • In case of skin contact: Wash off with soap and plenty of water.[3]

    • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[3]

    • If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[3]

    • If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person.[3]

The following DOT diagram outlines a standard laboratory safety workflow for handling fine chemical powders like (2S)-2-amino-3-(oxan-3-yl)propanoic acid.

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep1 Don PPE (Gloves, Goggles, Lab Coat) prep2 Verify Fume Hood Functionality prep1->prep2 handle1 Weigh Compound in Fume Hood prep2->handle1 Proceed if safe handle2 Dissolve in Appropriate Solvent handle1->handle2 clean1 Decontaminate Work Surface handle2->clean1 After experiment clean2 Dispose of Waste in Labeled Container clean1->clean2

Caption: Standard laboratory workflow for handling chemical powders.

Synthesis and Methodologies

The stereoselective synthesis of non-proteinogenic amino acids is a well-established field in organic chemistry. While a specific, published synthesis for (2S)-2-amino-3-(oxan-3-yl)propanoic acid was not identified, a plausible retro-synthetic approach can be proposed based on established methodologies, such as the Evans' chiral auxiliary method for asymmetric alkylation.

Proposed Retrosynthetic Pathway:

G Target (2S)-2-amino-3-(oxan-3-yl)propanoic acid Intermediate1 Protected Amino Acid Target->Intermediate1 Deprotection Intermediate2 Chiral Auxiliary Adduct Intermediate1->Intermediate2 Cleavage of Auxiliary StartingMaterial1 Oxane-3-carbaldehyde Intermediate2->StartingMaterial1 Asymmetric Aldol Reaction StartingMaterial2 Chiral N-Acyloxazolidinone Intermediate2->StartingMaterial2 Asymmetric Aldol Reaction

Caption: Proposed retrosynthetic analysis for the target compound.

Exemplary Experimental Protocol (Conceptual):

This protocol is a conceptual outline based on similar syntheses and should be optimized for this specific target.

  • Synthesis of Oxane-3-carbaldehyde: This starting material can be prepared from commercially available 3-hydroxymethyloxane via oxidation (e.g., Swern or Dess-Martin oxidation).

  • Asymmetric Aldol Reaction:

    • A chiral N-acyloxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone derivatized with an acetate group) is deprotonated with a strong base like lithium diisopropylamide (LDA) at low temperature (-78 °C) to form a chiral enolate.

    • The freshly prepared oxane-3-carbaldehyde is then added to the enolate solution. The reaction is allowed to proceed at low temperature to ensure high diastereoselectivity.

  • Introduction of the Amino Group: The resulting β-hydroxy adduct can be converted to the corresponding azide with inversion of stereochemistry (e.g., via a Mitsunobu reaction with diphenylphosphoryl azide). Subsequent reduction of the azide (e.g., by catalytic hydrogenation) yields the protected amino group.

  • Cleavage and Deprotection: The chiral auxiliary is cleaved under mild conditions (e.g., with lithium hydroperoxide). Any protecting groups on the amino and carboxyl functions are then removed to yield the final product, (2S)-2-amino-3-(oxan-3-yl)propanoic acid.

Applications in Research and Drug Development

Non-proteinogenic amino acids are of significant interest in medicinal chemistry and drug development for several reasons.[4] The incorporation of these unique building blocks into peptides or small molecule drugs can lead to enhanced properties.

Potential Applications:

  • Peptide Modification: The introduction of (2S)-2-amino-3-(oxan-3-yl)propanoic acid into a peptide sequence can induce specific conformational constraints. The oxane ring can influence the secondary structure (e.g., promoting β-turns or helical structures), which is crucial for optimizing binding to biological targets like enzymes or receptors.[4] The steric bulk of the oxane moiety can also increase resistance to proteolytic degradation, thereby extending the in vivo half-life of peptide-based drugs.[4]

  • Novel Scaffolds for Small Molecule Therapeutics: The unique three-dimensional structure of this amino acid makes it a valuable chiral building block for the synthesis of complex small molecules. The oxane ring can serve as a scaffold to which other functional groups can be attached, enabling the exploration of novel chemical space in drug discovery programs.

  • Probing Biological Systems: As an analogue of natural amino acids, this compound could be used as a chemical probe to study the specificity of amino acid transporters or enzymes involved in amino acid metabolism.

The following diagram illustrates the logical flow from the unique structural features of this amino acid to its potential therapeutic benefits.

G cluster_structure Structural Features cluster_properties Resulting Properties cluster_applications Therapeutic Advantages A Oxane Ring C Conformational Rigidity A->C D Increased Steric Hindrance A->D B Defined Stereochemistry (2S) E Unique 3D Shape B->E F Enhanced Receptor Binding C->F G Increased Proteolytic Stability D->G H Novel Pharmacophore E->H

Caption: From structure to therapeutic potential.

Conclusion

(2S)-2-amino-3-(oxan-3-yl)propanoic acid represents a promising, yet underexplored, building block for chemical synthesis and drug discovery. While detailed information on this specific molecule is sparse, its structural relationship to other non-proteinogenic amino acids allows for informed predictions regarding its synthesis, safety, and potential applications. This guide provides a foundational framework for researchers to begin their investigation into this intriguing compound, from initial handling and synthesis to its potential incorporation into next-generation therapeutics. Further experimental work is necessary to fully elucidate its properties and unlock its full potential.

References

  • Chemical Substance Information. 2-amino-3-(oxan-3-yl)propanoic acid hydrochloride. Accessed March 2024. [Link]

  • Tamura, N., Iwama, T., & Itoh, K. (1992). Synthesis and glutamate-agonistic activity of (S)-2-amino-3-(2,5-dihydro-5-oxo-3-isoxazolyl)-propanoic acid derivatives. Chemical & Pharmaceutical Bulletin, 40(2), 381-386. [Link]

  • Synthonix, Inc. (2S)-2-amino-3-(1H-indol-3-yl)propanoic acid. Accessed March 2024. [Link]

  • Hansen, K. B., et al. (2020). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 8, 590. [Link]

  • SupraBank. (2S)-2-amino-3-hydroxypropanoic acid. Accessed March 2024. [Link]

  • Google Patents.

  • Sargsyan, S., et al. (2019). Synthesis and Pharmacological Activity of S(-)-2-Amino-2-Methyl-3-Phenylpropanoic Acid. Proceedings of the Yerevan State University. Chemistry and Biology, 53(1), 18-24. [Link]

  • Chemspace. The Role of 3-Amino-3-(2-thienyl)propionic Acid in Modern Drug Discovery. Accessed March 2024. [Link]

  • BASF. Safety data sheet - Luprosil®. Accessed March 2024. [Link]

  • DC Fine Chemicals. Safety Data Sheet - Propionic acid. Accessed March 2024. [Link]

  • Organic Syntheses. (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Accessed March 2024. [Link]

  • Carl ROTH. Safety Data Sheet: 2-Amino-3-phenylpropanoic acid. Accessed March 2024. [Link]

  • NIST WebBook. 2-Amino-3-(4-hydroxyphenyl)-propanoic acid. Accessed March 2024. [Link]

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Pharmacokinetic Properties of (2S)-2-amino-3-(oxan-3-yl)propanoic Acid Derivatives: A Predictive and Methodological Analysis

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide:

Abstract

(2S)-2-amino-3-(oxan-3-yl)propanoic acid derivatives represent an emerging class of non-proteinogenic amino acids with significant potential in medicinal chemistry. The incorporation of the oxane (tetrahydropyran) ring, a saturated heterocyclic motif, is a strategic design element intended to optimize the physicochemical and pharmacokinetic properties of parent molecules. This guide provides a comprehensive technical overview of the anticipated pharmacokinetic profile of these derivatives. Drawing parallels from the well-documented impact of the related oxetane motif in drug discovery, we delve into the core principles of Absorption, Distribution, Metabolism, and Excretion (ADME). This document is designed for researchers, medicinal chemists, and drug development professionals, offering predictive insights and detailing the essential in silico, in vitro, and in vivo methodologies required for a thorough pharmacokinetic characterization.

Introduction: The Rationale for Oxane-Containing Amino Acids

The journey of a drug candidate from administration to its target site is governed by its pharmacokinetic (PK) properties. Poor PK is a leading cause of attrition in drug development. The chemical structure of a compound is the primary determinant of its PK profile. Medicinal chemists frequently employ specific structural motifs to modulate these properties favorably.

The inclusion of saturated heterocycles is a widely adopted strategy to enhance "drug-likeness". While the four-membered oxetane ring has gained significant attention for its ability to improve aqueous solubility, lower lipophilicity, and enhance metabolic stability, its six-membered counterpart, the oxane ring, offers a related yet distinct set of advantages.[1][2][3] The oxane moiety in (2S)-2-amino-3-(oxan-3-yl)propanoic acid derivatives is expected to:

  • Introduce Polarity and Three-Dimensionality: The oxygen atom acts as a hydrogen bond acceptor, potentially improving aqueous solubility and interactions with biological targets. The non-planar, conformationally flexible chair/boat structure of the oxane ring increases the sp³ character of the molecule, which is often correlated with higher clinical success rates.[2]

  • Serve as a Bioisostere: The oxane ring can be considered a bioisosteric replacement for other groups, such as a gem-dimethyl group or a carbonyl, to fine-tune physicochemical properties like lipophilicity (LogP/LogD) and metabolic clearance.[2][3]

  • Block Metabolic Hotspots: By replacing a metabolically liable group (e.g., a benzylic proton), the chemically robust oxane ring can prevent oxidative metabolism, thereby increasing the compound's half-life.

This guide will systematically explore the anticipated ADME profile of this novel chemical series and provide the experimental frameworks necessary for its empirical validation.

Foundational Physicochemical Properties: The ADME Predictors

Before initiating complex biological assays, a thorough understanding of a compound's fundamental physicochemical properties is essential. These properties provide the first clues to its potential in vivo behavior.

PropertyExpected Influence of the Oxane MoietyRationale
Aqueous Solubility Improved The polar ether oxygen acts as a hydrogen bond acceptor, disrupting the crystal lattice and improving solvation in aqueous media.[1][2]
Lipophilicity (LogP/LogD) Reduced The introduction of a polar heteroatom generally lowers the octanol-water partition coefficient compared to a purely carbocyclic analogue. This can help prevent non-specific binding and reduce toxicity.[3]
pKa Largely Unaffected The oxane ring is electronically neutral and located distal to the ionizable amino and carboxylic acid groups. Therefore, it is not expected to significantly alter their pKa values.
Plasma Protein Binding (PPB) Potentially Reduced Lower lipophilicity often correlates with lower binding to plasma proteins like albumin, increasing the unbound, pharmacologically active fraction of the drug.

Absorption: Crossing the Intestinal Barrier

For orally administered drugs, efficient absorption from the gastrointestinal tract is the first critical step. Bioavailability is a key metric, representing the fraction of an administered dose that reaches systemic circulation.[4][5]

In Silico Prediction of Intestinal Absorption

Computational models provide a rapid, cost-effective first pass assessment of a compound's likely absorptive properties. These models are built on large datasets of compounds with known human intestinal absorption (HIA).

Key In Silico Parameters for Absorption:

  • Human Intestinal Absorption (HIA%): Predicts the percentage of the drug absorbed from the gut.

  • Caco-2 Permeability (logPapp): Predicts the rate of passage across an in vitro model of the intestinal epithelium.

  • P-glycoprotein (P-gp) Substrate/Inhibitor: P-gp is an efflux transporter that can pump drugs out of cells, reducing absorption. Models predict if a compound is likely to be a substrate.[1]

In Vitro Assessment: The Caco-2 Permeability Assay

The Caco-2 permeability assay is the gold standard in vitro model for predicting human drug absorption. It utilizes a monolayer of human colorectal adenocarcinoma cells (Caco-2) that differentiate to form a polarized epithelium with tight junctions, mimicking the intestinal barrier.[6]

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

  • Cell Culture: Caco-2 cells are seeded onto permeable Transwell® inserts and cultured for 21-25 days to allow for differentiation and monolayer formation.

  • Monolayer Integrity Check: The transepithelial electrical resistance (TEER) is measured to ensure the integrity of the tight junctions. A Lucifer yellow rejection test is also performed as a secondary check for paracellular leakage.

  • Assay Initiation (A-to-B): The test compound is added to the apical (A, upper) chamber, representing the gut lumen. Samples are taken from the basolateral (B, lower) chamber, representing the blood side, at various time points (e.g., 30, 60, 90, 120 minutes).

  • Assay Initiation (B-to-A): Concurrently, the compound is added to the basolateral chamber, and samples are taken from the apical chamber to measure active efflux.

  • Sample Analysis: The concentration of the compound in the donor and receiver chambers is quantified using LC-MS/MS (Liquid Chromatography with tandem Mass Spectrometry).

  • Calculation of Apparent Permeability (Papp): Papp (cm/s) = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

  • Calculation of Efflux Ratio (ER): ER = Papp (B-to-A) / Papp (A-to-B) An ER > 2 suggests the compound is a substrate for an active efflux transporter like P-gp.

Workflow Visualization: Caco-2 Permeability Assay

Caco2_Workflow cluster_prep Phase 1: Preparation cluster_assay Phase 2: Permeability Assay cluster_analysis Phase 3: Analysis Seed Seed Caco-2 cells on Transwell® inserts Culture Culture for 21-25 days to form monolayer Seed->Culture TEER Measure TEER & Lucifer Yellow Rejection Culture->TEER AtoB Apical to Basolateral (A->B) (Absorption) TEER->AtoB BtoA Basolateral to Apical (B->A) (Efflux) TEER->BtoA LCMS Quantify Compound by LC-MS/MS AtoB->LCMS BtoA->LCMS Calc Calculate Papp and Efflux Ratio (ER) LCMS->Calc

Caption: Workflow for a bidirectional Caco-2 permeability assay.

Distribution: Reaching the Target Tissue

Once a drug enters the bloodstream, it distributes throughout the body. Key factors governing distribution include plasma protein binding (PPB) and tissue permeability.

Plasma Protein Binding (PPB)

Drugs can bind reversibly to plasma proteins, primarily albumin for acidic and lipophilic drugs. Only the unbound fraction is free to distribute to tissues and exert a pharmacological effect. High PPB can limit efficacy and reduce clearance.

Experimental Protocol: Rapid Equilibrium Dialysis (RED) for PPB

  • Device Preparation: A RED device consists of two chambers separated by a semi-permeable membrane (8 kDa cutoff) that allows the passage of small molecules but not proteins.

  • Assay Setup: The test compound is added to plasma (e.g., human, rat) and dispensed into one chamber. An equal volume of phosphate-buffered saline (PBS) is added to the other chamber.

  • Incubation: The device is sealed and incubated at 37°C with shaking for 4-6 hours to reach equilibrium.

  • Sample Analysis: After incubation, samples are taken from both the plasma and PBS chambers. The plasma sample is often crashed with acetonitrile to precipitate proteins.

  • Quantification: The concentration of the compound in both samples is determined by LC-MS/MS.

  • Calculation of Fraction Unbound (fu): fu = Concentration in PBS Chamber / Concentration in Plasma Chamber

Metabolism: Biotransformation and Clearance

Metabolism, primarily occurring in the liver, is the body's mechanism for converting xenobiotics into more water-soluble compounds that can be easily excreted. For drug candidates, high metabolic instability leads to rapid clearance and a short duration of action. The amino acid core and the oxane ring of the target derivatives will influence their metabolic fate.[7]

Expected Metabolic Pathways

  • Phase I Reactions: These are typically oxidation, reduction, or hydrolysis reactions. The primary sites for Phase I metabolism on (2S)-2-amino-3-(oxan-3-yl)propanoic acid derivatives could include oxidation of the oxane ring (hydroxylation) or deamination of the amino acid moiety. The stability of the oxane ring itself is generally high, a key reason for its use in drug design.[1][8]

  • Phase II Reactions: These are conjugation reactions where an endogenous substrate is added to the molecule. The amino and carboxylic acid groups are potential sites for conjugation, such as glucuronidation or sulfation.[8]

In Vitro Assessment: Metabolic Stability Assay

This assay determines the rate at which a compound is metabolized by liver enzymes, most notably the cytochrome P450 (CYP) family.

Experimental Protocol: Liver Microsomal Stability Assay

  • Reagents: Pooled liver microsomes (from human or preclinical species), NADPH (a required cofactor for CYP enzymes), and test compound.

  • Incubation: The test compound is incubated with liver microsomes in a buffer at 37°C.

  • Reaction Initiation: The reaction is started by adding a pre-warmed solution of NADPH.

  • Time Points: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Reaction Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This also precipitates the microsomal proteins.

  • Sample Processing: Samples are centrifuged, and the supernatant is collected for analysis.

  • Analysis: The concentration of the remaining parent compound at each time point is quantified by LC-MS/MS.

  • Data Analysis: The natural log of the percentage of compound remaining is plotted against time. The slope of the resulting line gives the elimination rate constant (k).

  • Calculation of In Vitro Half-Life (t½) and Intrinsic Clearance (CLint): t½ = 0.693 / k CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein)

Workflow Visualization: Microsomal Stability Assay

Microsomal_Stability_Workflow cluster_setup Phase 1: Incubation Setup cluster_sampling Phase 2: Time-Course Sampling cluster_analysis Phase 3: Analysis & Calculation Incubate Incubate Test Compound with Liver Microsomes at 37°C Start Start Reaction by adding NADPH Incubate->Start T0 T=0 min Start->T0 Quench Quench each time point with cold Acetonitrile T0->Quench T5 T=5 min T5->Quench T15 T=15 min T15->Quench T30 T=30 min T30->Quench T60 T=60 min T60->Quench LCMS Quantify Remaining Compound by LC-MS/MS Quench->LCMS Plot Plot ln(% Remaining) vs. Time LCMS->Plot Calc Calculate t½ and Intrinsic Clearance (CLint) Plot->Calc

Caption: Workflow for a liver microsomal metabolic stability assay.

Excretion: Eliminating the Compound

The final step in the pharmacokinetic journey is excretion, which removes the drug and its metabolites from the body, primarily via the kidneys (renal excretion) or in the feces (biliary excretion). The increased polarity imparted by the oxane ring and the amino acid backbone suggests that renal clearance is likely to be a significant pathway for these derivatives.

In Vivo Pharmacokinetic Studies

While in vitro and in silico methods are predictive, in vivo studies in preclinical species (e.g., rodents) are required to understand the integrated ADME processes and determine key pharmacokinetic parameters.

Generalized Protocol: Rat Pharmacokinetic Study (Oral and IV)

  • Animal Dosing: A cohort of rats is administered the compound via intravenous (IV) injection (to determine 100% bioavailability parameters) and another cohort is dosed orally (PO) via gavage.

  • Blood Sampling: Small blood samples are collected at predetermined time points (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 hours) from the tail or saphenous vein.

  • Plasma Preparation: Blood samples are centrifuged to separate plasma.

  • Bioanalysis: The concentration of the drug in the plasma samples is quantified using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: Plasma concentration-time data is analyzed using software like Phoenix WinNonlin to calculate the following parameters:

ParameterDescription
Cmax Maximum observed plasma concentration.
Tmax Time at which Cmax is reached.
AUC Area Under the Curve; a measure of total drug exposure over time.
t½ Half-life; the time required for the plasma concentration to decrease by half.
CL Clearance; the volume of plasma cleared of the drug per unit time.
Vd Volume of Distribution; the theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F% Absolute Oral Bioavailability; calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Workflow Visualization: In Vivo Pharmacokinetic Study

InVivo_PK_Workflow cluster_dosing Phase 1: Dosing cluster_sampling Phase 2: Sampling cluster_analysis Phase 3: Analysis IV_Dose Administer IV Dose (e.g., 1 mg/kg) Blood_Sample Collect Blood Samples at Serial Time Points IV_Dose->Blood_Sample PO_Dose Administer Oral Dose (e.g., 10 mg/kg) PO_Dose->Blood_Sample Plasma_Prep Process Blood to obtain Plasma Blood_Sample->Plasma_Prep LCMS Quantify Drug in Plasma by LC-MS/MS Plasma_Prep->LCMS PK_Calc Perform PK Analysis: (AUC, Cmax, t½, F%) LCMS->PK_Calc

Caption: Workflow for a typical preclinical in vivo pharmacokinetic study.

Conclusion and Future Directions

The (2S)-2-amino-3-(oxan-3-yl)propanoic acid scaffold is a promising platform for the development of new therapeutic agents. The strategic incorporation of the oxane ring is predicted to confer favorable drug-like properties, including enhanced solubility and improved metabolic stability. This guide outlines the critical experimental and computational methodologies required to build a comprehensive pharmacokinetic profile for any derivative of this class. A systematic, data-driven approach, starting with in silico and in vitro ADME screening and culminating in in vivo PK studies, will be essential to validate these predictions and guide the selection of lead candidates for further development. The insights gained will enable medicinal chemists to build robust Structure-Pharmacokinetic Relationships (SPR), accelerating the optimization of this novel and promising chemical series.

References

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Sources

The Strategic Integration of (2S)-2-amino-3-(oxan-3-yl)propanoic Acid in Advancing Non-Canonical Amino Acid Research

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The field of non-canonical amino acid (ncAA) research is a frontier in chemical biology and drug discovery, offering tools to modulate peptide and protein structure and function with surgical precision. Within this expansive landscape, amino acids bearing cyclic ether moieties, such as (2S)-2-amino-3-(oxan-3-yl)propanoic acid, represent a compelling class of building blocks. This guide provides an in-depth technical exploration of the role and applications of this and structurally related ncAAs. We will delve into the synthetic rationale, strategic incorporation into peptides, and the resultant impact on conformation and biological activity. Detailed experimental protocols and data interpretation strategies are provided to empower researchers in leveraging these unique chemical entities for their own investigations.

Introduction: The Paradigm Shift of Non-Canonical Amino Acids

The 20 proteinogenic amino acids form the fundamental alphabet of life. However, the chemical space they occupy is inherently limited. Non-canonical amino acids, by virtue of their diverse side-chain functionalities and stereochemistries, offer a means to expand this alphabet, thereby enabling the synthesis of peptides and proteins with novel properties.[1][2] The incorporation of ncAAs can confer enhanced proteolytic stability, enforce specific secondary structures, and introduce bio-orthogonal handles for subsequent modifications.[3][4] These attributes are of paramount importance in the development of next-generation therapeutics, molecular probes, and engineered proteins.

(2S)-2-amino-3-(oxan-3-yl)propanoic acid, a molecule characterized by a saturated six-membered cyclic ether (oxane) appended to an alanine backbone, serves as a prime exemplar of how subtle structural modifications can elicit profound functional consequences. The oxane ring, while seemingly simple, introduces a unique combination of steric bulk, hydrophilicity, and conformational rigidity.

The Oxane Moiety: A Source of Unique Physicochemical Properties

The oxane ring in (2S)-2-amino-3-(oxan-3-yl)propanoic acid imparts several key features that can be exploited in peptide design and drug discovery:

  • Conformational Constraint: The cyclic nature of the oxane ring restricts the rotational freedom of the side chain, which can, in turn, influence the local backbone conformation of a peptide.[5][6] This can be a powerful tool for stabilizing specific secondary structures, such as β-turns or helical motifs, which are often critical for biological recognition.[7]

  • Modulation of Physicochemical Properties: The ether oxygen of the oxane ring is a hydrogen bond acceptor, which can enhance the solubility and bioavailability of peptides.[8] Furthermore, the introduction of the oxane moiety can alter the lipophilicity of a molecule, a critical parameter in drug design.[9]

  • Metabolic Stability: The steric hindrance provided by the oxane ring can shield adjacent peptide bonds from enzymatic degradation by proteases, thereby increasing the in vivo half-life of peptide-based therapeutics.[8]

Synthesis of (2S)-2-amino-3-(oxan-3-yl)propanoic Acid and Analogs

The asymmetric synthesis of amino acids with cyclic ether side chains can be approached through several established methodologies. A common strategy involves the stereoselective alkylation of a chiral glycine enolate equivalent with a suitable electrophile containing the pre-formed cyclic ether.

A generalized synthetic workflow is depicted below:

Synthesis_Workflow Start Starting Materials (e.g., Oxan-3-yl)methanol Step1 Activation of Hydroxyl Group (e.g., Tosylation, Mesylation) Start->Step1 1. Activation Step2 Nucleophilic Substitution with a Glycine Enolate Equivalent Step1->Step2 2. C-C Bond Formation Step3 Chiral Auxiliary Removal and Deprotection Step2->Step3 3. Hydrolysis End (2S)-2-amino-3-(oxan-3-yl)propanoic acid Step3->End 4. Purification

Caption: Generalized synthetic workflow for oxane-containing amino acids.

Incorporation into Peptides: A Practical Guide

The incorporation of (2S)-2-amino-3-(oxan-3-yl)propanoic acid into a growing peptide chain is most commonly achieved using Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[4][13]

Fmoc-SPPS Workflow

The following diagram illustrates the key steps in an Fmoc-SPPS cycle for the incorporation of a non-canonical amino acid:

Fmoc_SPPS_Workflow Resin Solid Support (Resin) Deprotection Fmoc Deprotection (20% Piperidine in DMF) Resin->Deprotection Washing1 Washing (DMF, DCM) Deprotection->Washing1 Coupling Amino Acid Coupling (Fmoc-ncAA-OH, Coupling Reagent, Base) Washing1->Coupling Washing2 Washing (DMF, DCM) Coupling->Washing2 Repeat Repeat Cycle for Next Amino Acid Washing2->Repeat

Caption: A single cycle of Fmoc-based Solid-Phase Peptide Synthesis.

Detailed Experimental Protocol: Incorporation of a Generic Fmoc-ncAA-OH

This protocol provides a general framework for the manual incorporation of a non-canonical amino acid, which can be adapted for Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid-OH.

Materials:

  • Fmoc-protected amino acid resin (e.g., Wang, Rink Amide)

  • Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid-OH

  • N,N'-Diisopropylcarbodiimide (DIC)

  • OxymaPure® or 1-Hydroxybenzotriazole (HOBt)

  • N,N-Diisopropylethylamine (DIPEA)

  • 20% (v/v) piperidine in N,N-dimethylformamide (DMF)

  • DMF, Dichloromethane (DCM)

  • Kaiser test kit

Procedure:

  • Resin Swelling: Swell the resin in DMF for 30-60 minutes in a peptide synthesis vessel.

  • Fmoc Deprotection:

    • Drain the DMF.

    • Add the 20% piperidine/DMF solution and agitate for 5 minutes.

    • Drain and repeat with fresh piperidine solution for 15-20 minutes.

    • Wash the resin thoroughly with DMF (5x) and DCM (3x).

  • Amino Acid Activation and Coupling:

    • In a separate vessel, dissolve 3-5 equivalents of Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid-OH and 3-5 equivalents of OxymaPure® or HOBt in DMF.

    • Add 3-5 equivalents of DIC and pre-activate for 5-10 minutes.

    • Add the activated amino acid solution to the deprotected resin.

    • Add 6-10 equivalents of DIPEA.

    • Agitate the reaction mixture for 2-4 hours at room temperature.

  • Monitoring the Coupling Reaction:

    • Perform a Kaiser test on a small sample of resin beads. A negative result (yellow beads) indicates complete coupling.

    • If the test is positive (blue beads), repeat the coupling step.

  • Washing:

    • Once the coupling is complete, drain the reaction mixture and wash the resin thoroughly with DMF (5x) and DCM (3x).

  • Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIPEA in DMF.

  • Cycle Repetition: Proceed with the deprotection and coupling of the next amino acid in the sequence.

Causality Behind Experimental Choices:

  • The use of DIC/OxymaPure® or HOBt is a common and effective method for activating the carboxylic acid of the incoming amino acid, minimizing side reactions.[14][15]

  • DIPEA is a non-nucleophilic base used to neutralize the protonated amine on the resin and facilitate the coupling reaction.

  • The Kaiser test is a crucial in-process control to ensure the completeness of the coupling reaction, which is essential for the synthesis of high-purity peptides.

Characterization of Peptides Containing (2S)-2-amino-3-(oxan-3-yl)propanoic Acid

Following synthesis and cleavage from the resin, the crude peptide must be purified and its identity and purity confirmed.

Purification

Reverse-phase high-performance liquid chromatography (RP-HPLC) is the standard method for purifying synthetic peptides. A gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA) is typically used.

Characterization
Technique Information Obtained Reference
Mass Spectrometry (MS) Confirms the molecular weight of the synthesized peptide, verifying the successful incorporation of the ncAA.[16]
Nuclear Magnetic Resonance (NMR) Spectroscopy Provides detailed structural information, including the conformation of the peptide backbone and the side chain of the ncAA. 2D NMR experiments like COSY, TOCSY, and NOESY are particularly powerful.[17][18][19][20]
Circular Dichroism (CD) Spectroscopy Used to assess the secondary structure content (e.g., α-helix, β-sheet) of the peptide in solution.[6]

Applications in Non-Canonical Amino Acid Research

The unique properties of (2S)-2-amino-3-(oxan-3-yl)propanoic acid and related cyclic ether-containing amino acids open up a wide range of applications:

  • Peptidomimetics and Drug Discovery: The conformational constraints and enhanced metabolic stability conferred by these ncAAs make them valuable building blocks for the design of peptide-based drugs with improved pharmacokinetic profiles.[21][22][23][24] The oxane moiety can also be explored as a bioisostere for other functional groups to optimize drug-receptor interactions.[25]

  • Probing Protein Structure and Function: Site-specific incorporation of these ncAAs can be used to probe the role of specific residues in protein folding, stability, and binding interactions. The unique NMR signature of the oxane ring can serve as a useful probe for monitoring local environmental changes.

  • Development of Novel Biomaterials: The self-assembly properties of peptides can be modulated by the incorporation of ncAAs with defined structural features. Cyclic ether-containing amino acids could be used to design novel peptide-based hydrogels, nanotubes, and other nanomaterials with tailored properties.[26][27]

Conclusion and Future Perspectives

(2S)-2-amino-3-(oxan-3-yl)propanoic acid and its structural analogs represent a versatile and powerful class of non-canonical amino acids. Their ability to impose conformational constraints, modulate physicochemical properties, and enhance metabolic stability makes them invaluable tools for researchers in academia and industry. As synthetic methodologies become more refined and our understanding of the structure-function relationships of these ncAAs deepens, their application in drug discovery, protein engineering, and materials science will undoubtedly continue to expand. The principles and protocols outlined in this guide provide a solid foundation for the exploration and exploitation of this exciting area of non-canonical amino acid research.

References

  • Recent Advancements and Biological Activities of Aryl Propionic Acid Deriv
  • Noncanonical Amino Acid Tools and Their Application to Membrane Protein Studies. (URL: Not available)

  • In Vivo Incorporation of Unnatural Amino Acids Using the Chemical Aminoacylation Strategy. A Broadly Applicable Mechanistic Tool. (URL: [Link])

  • Propionic Acid Derivatives - Adverse Effects, Pharmacokinetics, Interactions, Uses. (URL: Not available)

  • Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. (URL: [Link])

  • A Biosynthetic Approach for the Incorporation of Unnatural Amino Acids into Proteins. (URL: Not available)
  • Non-Canonical Amino Acids as Minimal Tags for Investigating Protein Organiz
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  • Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. (URL: [Link])

  • Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides. (URL: [Link])

  • propionic acid and alpha-amino-gamma-(p-chlorophenyl)-tetrahydrofuran-2-one. (URL: [Link])

  • Incorporation of unnatural amino acid derivatives into a peptide bond via an oxime ester catalysed by papain or lipase. (URL: [Link])

  • Noncanonical Amino Acid Tools and Their Application to Membrane Protein Studies. (URL: [Link])

  • Predicting the structures of cyclic peptides containing unnatural amino acids by HighFold2. (URL: Not available)

  • Noncanonical amino acids as prophage inducers for protein regulation in bacteria-based delivery systems. (URL: [Link])

  • Prospects of In vivo Incorporation of Non-canonical Amino Acids for the Chemical Diversification of Antimicrobial Peptides. (URL: [Link])

  • Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR. (URL: [Link])

  • Methods and protocols of modern solid phase peptide synthesis. (URL: Not available)
  • Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (URL: Not available)

  • ASYMMETRIC SYNTHESIS OF (R)-2-AMINO-3-(4-CYANO-1-MORPHO-LINO-5,6,7,8-TETRAHIDROISOQUINOLINE-3-YLTHIO)PROPIONIC ACID. (URL: [Link])

  • Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. (URL: [Link])

  • Strategies for Fine-Tuning the Conformations of Cyclic Peptides. (URL: [Link])

  • Effect of the amino acid composition of cyclic peptides on their self-assembly in lipid bilayers. (URL: [Link])

  • Conformational Design of Cyclic Peptides. (URL: [Link])

  • Cyclic peptides––Small and big and their conformational aspects. (URL: [Link])

  • The structural and functional impacts of rationally designed cyclic peptides on self-assembly-mediated functionality. (URL: [Link])

  • Synthesis of D,L-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid. (URL: [Link])

  • Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. (URL: [Link])

  • Process for producing 2-amino-3-hydroxypropanoic acid deriv

  • Oxetane amino acids (depicted with unprotected amino and carboxylic acid functionalities, R 0 = H or protecting group). (URL: [Link])

  • Nuclear Magnetic Resonance seq (NMRseq): A New Approach to Peptide Sequence Tags. (URL: [Link])

  • Applications of oxetanes in drug discovery and medicinal chemistry. (URL: [Link])

  • NMR in structural determination of proteins and peptides. (URL: Not available)

  • HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. (URL: [Link])

  • Oxetanes in Drug Discovery Campaigns. (URL: [Link])

  • Med Chem Paper Of The Month - February 2026. (URL: [Link])

  • Synthesis of D,L-2-Amino-3-(3,4-dihydroxyphenyl)propanoic Acid. (URL: [Link])

  • Synthesis and NMR Characterization of the Prenylated Peptide, a-Factor. (URL: [Link])

  • Analyzing Functional Interactions of Designed Peptides by NMR Spectroscopy. (URL: [Link])

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An In-Depth Technical Guide to the Stereochemistry and 3D Conformation of (2S)-2-amino-3-(oxan-3-yl)propanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive analysis of the stereochemistry and three-dimensional (3D) conformation of the non-proteinogenic amino acid, (2S)-2-amino-3-(oxan-3-yl)propanoic acid. As the incorporation of conformationally constrained amino acids into peptidomimetics and therapeutic agents becomes increasingly critical for enhancing biological activity and metabolic stability, a thorough understanding of their structural nuances is paramount. This document delineates the stereochemical features of the molecule, explores the conformational dynamics of the oxane ring, and presents detailed experimental and computational methodologies for its characterization. This guide is intended for researchers, scientists, and drug development professionals engaged in the fields of medicinal chemistry, peptide science, and structural biology.

Introduction: The Significance of Conformational Constraint

Non-proteinogenic amino acids (NPAAs) with cyclic side chains, such as (2S)-2-amino-3-(oxan-3-yl)propanoic acid, are of significant interest in drug discovery and peptide design.[1] The cyclic nature of the side chain imparts a degree of conformational rigidity that is absent in their linear counterparts. This constraint can pre-organize a peptide into a specific secondary structure, such as a β-turn or helical motif, which can be optimal for binding to biological targets like receptors or enzymes.[2] Furthermore, the introduction of NPAAs can enhance resistance to proteolytic degradation, thereby improving the pharmacokinetic profile of peptide-based therapeutics.[1] The oxane (tetrahydropyran) ring in the side chain of the title compound introduces specific stereochemical and conformational properties that dictate its overall 3D structure and, consequently, its potential biological activity.

Stereochemical Elucidation

The systematic name, (2S)-2-amino-3-(oxan-3-yl)propanoic acid, defines the absolute configuration at the α-carbon as 'S'. However, the molecule possesses a second stereocenter at the C3 position of the oxane ring, where the propanoic acid moiety is attached. The complete stereochemical description, therefore, requires the assignment of the configuration at this position (either 'R' or 'S'). Furthermore, the oxane ring itself is chiral, adding another layer of complexity to the molecule's stereoisomerism.

The stereochemistry of (2S)-2-amino-3-(oxan-3-yl)propanoic acid can be unequivocally determined using a combination of stereoselective synthesis and advanced spectroscopic techniques.

Stereoselective Synthesis

The synthesis of optically pure amino acids is a cornerstone of medicinal chemistry.[3] A plausible synthetic strategy for obtaining a specific stereoisomer of (2S)-2-amino-3-(oxan-3-yl)propanoic acid would involve an asymmetric synthesis approach. One such method could be the phase-transfer-catalyzed alkylation of a glycinate Schiff base with a suitable racemic or enantiomerically pure 3-substituted oxane derivative, employing a chiral catalyst to control the stereochemical outcome.[4] Alternatively, a stereoselective synthesis could commence from a chiral precursor, such as an optically active β-hydroxy-α-amino acid, which can be accessed through methods like the Sharpless asymmetric dihydroxylation.[5]

Spectroscopic and Crystallographic Analysis

While synthesis can provide a target stereoisomer, its absolute and relative configuration must be confirmed experimentally.

  • X-ray Crystallography: Single-crystal X-ray diffraction provides the most definitive determination of the three-dimensional structure of a molecule, including the absolute configuration of all stereocenters.

  • 2D NMR Spectroscopy: In the absence of a suitable crystal, two-dimensional Nuclear Magnetic Resonance (NMR) techniques, particularly Nuclear Overhauser Effect Spectroscopy (NOESY) and Rotating-frame Overhauser Effect Spectroscopy (ROESY), are powerful tools for elucidating stereochemistry.[6][7] These experiments detect through-space correlations between protons that are in close proximity, providing crucial distance restraints that can differentiate between diastereomers.[6][7]

Conformational Analysis of the Oxane Ring

The six-membered oxane ring in (2S)-2-amino-3-(oxan-3-yl)propanoic acid predominantly adopts a chair conformation to minimize torsional strain. The substituent at the C3 position can occupy either an axial or an equatorial position, and the equilibrium between these two conformers is a critical determinant of the molecule's overall shape.

The conformational preference of the C3-substituent is governed by a balance of steric and stereoelectronic effects. In a 3-substituted oxane, the anomeric effect, which typically favors an axial orientation for electronegative substituents at the C2 position, is not the dominant factor. Instead, steric hindrance between the substituent and the axial hydrogens at C1 and C5 will generally favor the equatorial conformation. However, the specific nature of the propanoic acid side chain and potential intramolecular interactions could influence this equilibrium.

Experimental Workflow for Conformational Analysis

A robust experimental approach to characterizing the 3D conformation of (2S)-2-amino-3-(oxan-3-yl)propanoic acid in solution involves high-resolution NMR spectroscopy.

Detailed NMR Spectroscopy Protocol

Objective: To determine the dominant conformation of the oxane ring and the relative orientation of the amino acid backbone.

Instrumentation: A high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

Sample Preparation:

  • Dissolve 5-10 mg of (2S)-2-amino-3-(oxan-3-yl)propanoic acid in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or CD₃OD). The choice of solvent can influence the conformational equilibrium.

  • Add a trace amount of a suitable internal standard (e.g., DSS or TMS).

NMR Experiments:

  • 1D ¹H NMR: To obtain an overview of the proton signals and their chemical shifts.

  • 2D ¹H-¹H COSY (Correlation Spectroscopy): To identify scalar-coupled protons and establish the connectivity within the molecule.

  • 2D ¹H-¹H TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system, which is particularly useful for assigning the protons of the oxane ring.

  • 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom, aiding in the assignment of both ¹H and ¹³C spectra.

  • 2D ¹H-¹H NOESY or ROESY: To identify through-space correlations between protons. NOESY is suitable for small molecules, while ROESY can be more effective for medium-sized molecules where the NOE may be close to zero.[7] The presence or absence of specific cross-peaks provides crucial distance restraints for 3D structure calculation.

Data Analysis and Interpretation:

  • Signal Assignment: Assign all ¹H and ¹³C resonances using the combination of COSY, TOCSY, and HSQC spectra.

  • Coupling Constant Analysis (Karplus Equation): Measure the vicinal ³J(H,H) coupling constants from the high-resolution 1D ¹H or 2D COSY spectra. The magnitude of these coupling constants is related to the dihedral angle between the coupled protons, as described by the Karplus equation.[8][9] By analyzing the coupling constants around the oxane ring, the dominant chair conformation and the axial/equatorial orientation of the substituent can be determined.

  • NOE/ROE Analysis: Analyze the NOESY/ROESY spectra to identify key through-space interactions. For example, the observation of a strong NOE between a proton on the C3-substituent and axial protons on the oxane ring would suggest an equatorial orientation of the substituent.

Parameter Significance
Chemical Shifts (δ) Provide information about the electronic environment of each nucleus.
³J(H,H) Coupling Constants Determine dihedral angles and the conformation of the oxane ring.
NOE/ROE Intensities Provide through-space distance restraints for 3D structure determination.

Computational Modeling of the 3D Conformation

Molecular dynamics (MD) simulations provide a powerful computational approach to explore the conformational landscape of (2S)-2-amino-3-(oxan-3-yl)propanoic acid and complement the experimental data from NMR.

Step-by-Step Molecular Dynamics Simulation Protocol

Objective: To investigate the conformational dynamics and determine the preferred 3D structure of the molecule in a simulated aqueous environment.

Software: A molecular dynamics simulation package such as GROMACS, AMBER, or CHARMM.

Workflow:

MD_Workflow A 1. Parameterization B 2. System Setup A->B Generate topology and parameter files C 3. Energy Minimization B->C Solvate and add ions D 4. Equilibration C->D Remove steric clashes E 5. Production MD D->E Bring system to target temperature and pressure F 6. Trajectory Analysis E->F Generate conformational ensemble

Figure 1: A generalized workflow for molecular dynamics simulations.

  • Parameterization:

    • Since (2S)-2-amino-3-(oxan-3-yl)propanoic acid is a non-canonical amino acid, its force field parameters (e.g., for bond lengths, angles, dihedrals, and partial charges) may not be available in standard force fields like CHARMM or AMBER.

    • These parameters need to be generated. This can be done using tools like the CHARMM General Force Field (CGenFF) program or through quantum mechanical (QM) calculations to derive charges and fit dihedral potentials.[2][10] Recently developed software like NCAP can automate this process for CHARMM potentials.[5][10]

  • System Setup:

    • Create a 3D structure of the molecule.

    • Place the molecule in a periodic box of a suitable solvent, typically water (e.g., TIP3P water model).

    • Add counter-ions (e.g., Na⁺ or Cl⁻) to neutralize the system.

  • Energy Minimization:

    • Perform energy minimization to relax the system and remove any unfavorable steric clashes between atoms.[11]

  • Equilibration:

    • Gradually heat the system to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble).

    • Then, equilibrate the system at the desired temperature and pressure (e.g., 1 atm) under constant pressure (NPT ensemble). This allows the density of the system to relax.

  • Production MD:

    • Run the simulation for a sufficient length of time (e.g., hundreds of nanoseconds) to adequately sample the conformational space of the molecule.

  • Trajectory Analysis:

    • Analyze the resulting trajectory to determine the populations of different conformers.

    • Calculate key structural parameters such as dihedral angles, root-mean-square deviation (RMSD), and radial distribution functions.

Biological Implications and Future Directions

The conformational preferences of (2S)-2-amino-3-(oxan-3-yl)propanoic acid will have a profound impact on its biological activity when incorporated into a peptide or small molecule. A rigidified conformation can lead to higher binding affinity and selectivity for a target receptor. The oxane ring also introduces a degree of hydrophilicity that can influence the solubility and pharmacokinetic properties of the parent molecule.

Future research should focus on the synthesis of different stereoisomers of (2S)-2-amino-3-(oxan-3-yl)propanoic acid and their incorporation into biologically active peptides. A comparative analysis of the conformational properties and biological activities of these diastereomeric peptides will provide valuable insights into the structure-activity relationship and guide the design of more potent and selective therapeutic agents. The methodologies outlined in this guide provide a robust framework for such investigations.

Conclusion

The stereochemistry and 3D conformation of (2S)-2-amino-3-(oxan-3-yl)propanoic acid are critical determinants of its potential utility in medicinal chemistry. A comprehensive understanding of its structural features can be achieved through a synergistic approach that combines stereoselective synthesis, advanced NMR spectroscopy, and computational modeling. The detailed protocols and theoretical considerations presented in this guide offer a roadmap for researchers to elucidate the conformational landscape of this and other related non-proteinogenic amino acids, thereby accelerating the development of novel, conformationally-defined therapeutic agents.

References

  • Van der Poorten, O., Knuhtsen, A., Pedersen, D. S., Ballet, S., & Tourwé, D. (2016). Side Chain Cyclized Aromatic Amino Acids: Great Tools as Local Constraints in Peptide and Peptidomimetic Design. Journal of Medicinal Chemistry, 59(24), 10865–10890. [Link]

  • Overstreet, R. E., Thomas, D. G., & Cort, J. R. (2024). NCAP: Noncanonical Amino Acid Parameterization Software for CHARMM Potentials. Journal of Chemical Information and Modeling, 64(24), 9424–9432. [Link]

  • Overstreet, R. E., Thomas, D. G., & Cort, J. R. (2024). NCAP: Noncanonical Amino Acid Parameterization Software for CHARMM Potentials. bioRxiv. [Link]

  • Juaristi, E., & Soloshonok, V. A. (Eds.). (2005). Asymmetric Synthesis and Super-Resolution of α-Amino Acids. American Chemical Society.
  • Makino, K., & Hamada, Y. (2005). Asymmetric Synthesis of β-Hydroxy-α-amino Acid. Yuki Gosei Kagaku Kyokaishi/Journal of Synthetic Organic Chemistry, Japan, 63(1), 2-15.
  • Wang, J., Cieplak, P., & Kollman, P. A. (2000). How Well Does a Restrained Electrostatic Potential (RESP) Model Perform in Calculating Conformational Energies of Organic and Biological Molecules?.
  • Amaro, R., Dhaliwal, B., & Luthey-Schulten, Z. (2005). Parameterizing a Novel Residue.
  • Zhang, Y., & Skolnick, J. (2004). Automated parameterization of a coarse-grained force field for proteins.
  • Abellán, V., Nájera, C., & Sansano, J. M. (2003). Recent developments in the catalytic asymmetric synthesis of alpha- and beta-amino acids.
  • Karplus, M. (1959). Contact Electron-Spin Coupling of Nuclear Magnetic Moments. The Journal of Chemical Physics, 30(1), 11–15.
  • Williams, R. M., Sinclair, P. J., Zhai, D., & Chen, D. (1988). Practical asymmetric syntheses of. alpha.-amino acids through carbon-carbon bond constructions on electrophilic glycine templates. Journal of the American Chemical Society, 110(5), 1547-1557.
  • Ooi, T., Kato, D., Inamura, K., Ohmatsu, K., & Maruoka, K. (2007). Practical Stereoselective Synthesis of β-Branched α-Amino Acids through Efficient Kinetic Resolution in the Phase-Transfer-Catalyzed Asymmetric Alkylations. Organic Letters, 9(20), 3945–3948.
  • Shrimpton-Phoenix, E., et al. (2026). drFrankenstein: An Automated Pipeline for the Parameterisation of Non-Canonical Amino Acids. bioRxiv.

  • Genomics & Informatics Lab. (2026). MD Simulation Tutorial for Beginners. [Link]

  • Fichtner, M., et al. (2021). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. RSC Medicinal Chemistry, 12(8), 1256-1271.
  • Altona, C., & Haasnoot, C. A. G. (1980). Prediction of proton-proton coupling constants in nucleic acid fragments from the Karplus equation. Organic Magnetic Resonance, 13(6), 417-429.
  • Shimada, I., & Arata, Y. (1992). Synthesis and glutamate-agonistic activity of (S)-2-amino-3-(2,5-dihydro-5-oxo-3-isoxazolyl)-propanoic acid derivatives. Chemical & Pharmaceutical Bulletin, 40(2), 381-386.
  • Bell, E. A. (2008). Non-Protein Amino Acids: A Review of the Biosynthesis and Taxonomic Significance.
  • Haltli, B., et al. (2024). Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli. Frontiers in Bioengineering and Biotechnology, 12, 1475934.

  • The Amino Acid Repository. (2021). Proteinogenic and Non-Proteinogenic Amino Acids have Biological Functions. [Link]

  • Peralta, J. E., & Barone, V. (2004). Karplus Equation for 3 J HH Spin−Spin Couplings with Unusual 3 J (180°) < 3 J (0°) Relationship. The Journal of Physical Chemistry A, 108(43), 9475–9480.
  • Serianni, A. S. (2009). DEVELOPMENTS IN THE KARPLUS EQUATION AS THEY RELATE TO THE NMR COUPLING CONSTANTS OF CARBOHYDRATES.
  • GitLab. (2022). Gromacs constant ph - tutorial.md.
  • Chemistry LibreTexts. (2025). 5.4: NOESY Spectra.
  • Reddit. (2018). What is the difference between NOESY and ROESY for NMR?
  • Beloeil, J. C., et al. (2000). Synthesis of (S)-N-Boc-3-Amino-2-Arylpropanol from Optically Active β-Amino Esters. Tetrahedron: Asymmetry, 11(13), 2825-2831.
  • Soloshonok, V. A., et al. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules, 24(24), 4503.
  • Martini Force Field Initiative. (n.d.). Parametrizing a new molecule.
  • Shinada, T., et al. (2021). Stereoselective Synthesis of (2S,3R)- and (2S,3S)- 2-Amino-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic Acid. HETEROCYCLES, 103(1), 164.
  • Forró, E., & Fülöp, F. (2014). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein journal of organic chemistry, 10, 2459-66.

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Methodological & Application

Application Note: Advanced Fmoc-SPPS Protocol for (2S)-2-amino-3-(oxan-3-yl)propanoic Acid Incorporation

Author: BenchChem Technical Support Team. Date: April 2026

Scientific Rationale & Steric Considerations

The incorporation of unnatural amino acids, such as (2S)-2-amino-3-(oxan-3-yl)propanoic acid (also known as β -(tetrahydropyran-3-yl)-L-alanine), is a critical strategy in modern peptide drug development. The oxane (tetrahydropyran) ring acts as a bioisostere for aliphatic side chains (like leucine) or aromatic rings (like phenylalanine). The introduction of the oxygen heteroatom alters the peptide's lipophilicity (LogP) and provides resistance against proteolytic degradation.

However, the bulky nature of the oxan-3-yl group near the α -carbon introduces significant steric hindrance during Solid-Phase Peptide Synthesis (SPPS). Standard coupling methods often fail to achieve quantitative yields, leading to deletion sequences. This guide establishes a self-validating, high-efficiency protocol utilizing the base-labile Fluorenylmethyloxycarbonyl (Fmoc) protection strategy to overcome these kinetic barriers[1].

Experimental Design & Causality

Fmoc-SPPS is a cyclical process of deprotection, washing, and coupling, proceeding from the C-terminus to the N-terminus[2]. Every choice in this protocol is designed to overcome the specific challenges imposed by the oxan-3-yl moiety:

  • Resin Selection & Swelling: Proper swelling in N,N-dimethylformamide (DMF) is critical to expand the polymer matrix. This loosens the internal structure of the resin, increasing the exposure of active sites to accommodate bulky incoming amino acids[2].

  • Deprotection Mechanism: Removal of the Fmoc group is achieved via a base-induced β -elimination using 20% piperidine in DMF[1]. Complete removal is strictly required to prevent sequence truncation.

  • Activation Chemistry: To overcome the steric bulk of the oxane ring, HATU is selected over standard carbodiimides (like DIC). HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (OAt) active ester. A slight under-stoichiometry of HATU relative to the amino acid prevents the irreversible guanidinylation of the peptide-resin's N-terminus.

  • Self-Validation: The protocol integrates the Kaiser test (ninhydrin reaction) to detect free primary amines, ensuring each coupling step is 100% complete before proceeding.

Quantitative Coupling Parameters

The following table summarizes the optimized parameters required for the unnatural oxan-3-yl derivative compared to a standard proteinogenic amino acid.

ParameterStandard Amino Acid (e.g., Fmoc-Ala-OH)(2S)-2-amino-3-(oxan-3-yl)propanoic acidCausal Rationale
Coupling Reagent DIC / Oxyma PureHATU / DIPEAHATU provides the superior electrophilic activation required for sterically hindered substrates.
Molar Equivalents (AA : Activator : Base) 3.0 : 3.0 : 03.0 : 2.9 : 6.02.9 eq of HATU prevents N-terminal capping by unreacted uronium salts. DIPEA acts as the necessary base.
Reaction Time 45 - 60 minutes90 - 120 minutesThe bulky tetrahydropyran ring reduces the rate of nucleophilic attack, necessitating extended coupling times.
In-Process Validation Single Kaiser TestDouble Kaiser Test & UV MonitoringMandatory validation to prevent deletion sequences caused by incomplete coupling of the bulky residue[2].

Workflows and Mechanisms

SPPS_Workflow Start Resin Swelling (DMF, 45 min) Deprotect Fmoc Deprotection (20% Piperidine/DMF) Start->Deprotect Wash1 Stringent Washing (DMF, 5x) Deprotect->Wash1 Couple Oxan-3-yl AA Coupling (HATU/DIPEA, 120 min) Wash1->Couple Wash2 Stringent Washing (DMF, 5x) Couple->Wash2 Check Kaiser Test Validation Wash2->Check Check->Deprotect Complete (Blue to Yellow) Check->Couple Incomplete (Remains Blue) Cleave Cleavage & Global Deprotection (TFA/Scavengers) Check->Cleave Sequence Finished

Caption: Iterative workflow of Fmoc-SPPS with integrated self-validation loops.

Activation_Pathway AA Fmoc-(oxan-3-yl)-OH (Sterically Hindered) ActiveEster OAt Active Ester (Highly Reactive) AA->ActiveEster Activation Base DIPEA (Proton Abstraction) Base->ActiveEster Activation CouplingAgent HATU (Uronium Activator) CouplingAgent->ActiveEster Activation Product Elongated Peptide (Stable Amide Bond) ActiveEster->Product Resin Peptide-Resin (Free N-terminus) Resin->Product Nucleophilic Attack

Caption: Mechanism of amino acid activation and coupling using HATU/DIPEA.

Step-by-Step Experimental Protocol

Synthesis Scale: 0.1 mmol.

Phase 1: Resin Preparation (Swelling)

Causality: Dry resin beads are tightly cross-linked. Swelling maximizes the surface area and ensures that the internal reactive sites are fully accessible to the bulky oxan-3-yl amino acid[1].

  • Weigh 200 mg of Rink Amide AM resin (loading ~0.5 mmol/g) into a fritted reaction vessel.

  • Add 5 mL of peptide-synthesis grade DMF[1].

  • Agitate gently via bubbling nitrogen or orbital shaking for 45 minutes.

  • Drain the solvent completely using vacuum filtration.

Phase 2: Fmoc Deprotection

Causality: The base-labile Fmoc group must be completely removed to expose the primary amine for the next coupling. Incomplete deprotection is a primary cause of deletion sequences[1].

  • Add 4 mL of 20% (v/v) piperidine in DMF to the swollen resin[1].

  • Agitate for 3 minutes, then drain[1].

  • Add another 4 mL of 20% piperidine in DMF and agitate for 10 minutes.

  • Drain and wash the resin extensively to remove all traces of piperidine (which would otherwise neutralize the subsequent coupling activation):

    • Wash with DMF (5 × 4 mL, 1 minute each)[3].

Phase 3: Activation and Coupling of (2S)-2-amino-3-(oxan-3-yl)propanoic acid

Causality: The tetrahydropyran ring creates a high steric barrier. Pre-activation with HATU generates an OAt-ester that is highly reactive toward nucleophilic attack.

  • Preparation of Activation Cocktail:

    • Weigh 0.3 mmol (3.0 eq) of Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid.

    • Weigh 0.29 mmol (2.9 eq) of HATU.

    • Dissolve the powders in 2 mL of DMF.

  • Base Addition: Add 0.6 mmol (6.0 eq, ~104 µL) of N,N-Diisopropylethylamine (DIPEA) to the solution[1]. The mixture will turn pale yellow, indicating the formation of the active ester. Allow pre-activation for 2 minutes.

  • Coupling: Transfer the activated solution to the reaction vessel containing the deprotected resin.

  • Agitate at room temperature for 90 to 120 minutes to ensure complete reaction of the bulky residue[1].

  • Drain the reaction solution and wash the resin:

    • Wash with DMF (4 × 4 mL, 1 minute each).

  • Self-Validation (Kaiser Test): Extract a few resin beads and apply the Kaiser test reagents.

    • Result: If the beads remain colorless/yellow, coupling is complete. If blue, perform a second coupling cycle using the same equivalents for an additional 60 minutes.

Phase 4: Cleavage and Global Deprotection

Causality: Trifluoroacetic acid (TFA) cleaves the peptide from the solid support while simultaneously removing side-chain protecting groups. Scavengers are essential to quench highly reactive carbocations that could otherwise alkylate the peptide[4].

  • Perform a final Fmoc deprotection (as in Phase 2) if the oxan-3-yl residue is at the N-terminus.

  • Wash the resin with Dichloromethane (DCM) (5 × 4 mL) to shrink the resin and remove DMF. Dry under a nitrogen stream.

  • Prepare the cleavage cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% Ultrapure Water.

  • Add 4 mL of the cleavage cocktail to the resin and agitate for 2 hours at room temperature.

  • Collect the filtrate (containing the free peptide) into a centrifuge tube.

  • Precipitate the peptide by adding 20 mL of ice-cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and air-dry the pellet for subsequent LC-MS analysis and purification.

References

  • Creative Peptides. "Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol." 2

  • Benchchem. "An In-depth Technical Guide to Fmoc Solid-Phase Peptide Synthesis." 1

  • MDPI. "Tea Bags for Fmoc Solid-Phase Peptide Synthesis: An Example of Circular Economy." 3

  • PubMed / Methods Mol Biol. "Fmoc Solid-Phase Peptide Synthesis." 4

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Application Notes and Protocols for the Incorporation of (2S)-2-amino-3-(oxan-3-yl)propanoic acid into Cyclic Peptides

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Expanding the Chemical Space of Cyclic Peptides

Cyclic peptides have garnered significant attention in modern drug discovery due to their unique structural and functional attributes. Their constrained conformation often leads to enhanced metabolic stability, improved receptor binding affinity, and increased bioavailability compared to their linear counterparts.[1][2] The incorporation of non-canonical amino acids (ncAAs) into these cyclic scaffolds further expands their chemical diversity, offering novel side-chain functionalities and conformational rigidity that can be tailored for specific therapeutic targets.[3][4]

This guide provides a comprehensive overview and detailed protocols for the incorporation of the non-canonical amino acid (2S)-2-amino-3-(oxan-3-yl)propanoic acid into cyclic peptides. The oxane moiety introduces a bulky, non-planar, and hydrophilic side chain, which can significantly influence the peptide's structure, solubility, and biological activity. Due to the steric hindrance posed by the oxane ring, special considerations are required during peptide synthesis and cyclization to ensure high yields and purity.

This document is intended for researchers, scientists, and drug development professionals engaged in peptide chemistry and the development of novel peptide-based therapeutics. We will delve into the intricacies of solid-phase peptide synthesis (SPPS) and liquid-phase peptide synthesis (LPPS) of peptides containing this unique amino acid, followed by detailed protocols for both on-resin and solution-phase cyclization.

Properties and Handling of (2S)-2-amino-3-(oxan-3-yl)propanoic acid Derivatives

For efficient incorporation into peptides using standard synthesis methodologies, (2S)-2-amino-3-(oxan-3-yl)propanoic acid must be appropriately protected. The most common protecting groups for the α-amino group are the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group for SPPS and the acid-labile tert-butoxycarbonyl (Boc) group, which can be used in both SPPS and LPPS.

Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid is the preferred building block for Fmoc-based SPPS. The synthesis of this derivative typically involves the reaction of (2S)-2-amino-3-(oxan-3-yl)propanoic acid with Fmoc-OSu (N-(9-fluorenylmethoxycarbonyloxy)succinimide) under basic conditions.

Boc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid is synthesized by reacting the parent amino acid with di-tert-butyl dicarbonate (Boc₂O). This derivative is suitable for Boc-based SPPS and is also commonly used in solution-phase synthesis.

Due to the bulky and non-planar nature of the oxane side chain, these derivatives are expected to exhibit significant steric hindrance. This necessitates the use of highly efficient coupling reagents and potentially longer reaction times or double coupling strategies during peptide synthesis.

Solid-Phase Peptide Synthesis (SPPS) of Peptides Containing (2S)-2-amino-3-(oxan-3-yl)propanoic acid

Fmoc-based SPPS is the most widely used method for the synthesis of custom peptides due to its mild deprotection conditions and versatility.[5][] The incorporation of sterically hindered amino acids like Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid requires optimization of the standard SPPS protocol.

Diagram: General Workflow for Fmoc-based SPPS

SPPS_Workflow Resin Resin Swelling Fmoc_Deprotection Fmoc Deprotection (20% Piperidine/DMF) Resin->Fmoc_Deprotection Washing1 Washing (DMF) Fmoc_Deprotection->Washing1 Coupling Amino Acid Coupling (Fmoc-AA-OH, Activator, Base) Washing1->Coupling Washing2 Washing (DMF/DCM) Coupling->Washing2 Repeat Repeat Cycle Washing2->Repeat for next amino acid Cleavage Cleavage & Deprotection (TFA Cocktail) Washing2->Cleavage Final Cycle Repeat->Fmoc_Deprotection Purification Purification (RP-HPLC) Cleavage->Purification

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis.

Protocol 1: Manual Fmoc-SPPS of a Linear Peptide Containing (2S)-2-amino-3-(oxan-3-yl)propanoic acid

This protocol is based on a 0.1 mmol synthesis scale.

1. Resin Swelling and First Amino Acid Loading: a. Place Rink Amide resin (for a C-terminal amide) in a reaction vessel. b. Swell the resin in N,N-dimethylformamide (DMF) for 30 minutes. c. Load the first Fmoc-protected amino acid according to standard protocols for the chosen resin.

2. Fmoc Deprotection: a. Treat the resin with a 20% solution of piperidine in DMF for 5 minutes. b. Drain and repeat the treatment with fresh solution for 15 minutes. c. Wash the resin thoroughly with DMF (5 times) and dichloromethane (DCM) (3 times).

3. Coupling of Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid: a. In a separate vial, pre-activate Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid (4 equivalents relative to resin loading). Dissolve the amino acid, a coupling reagent (e.g., HATU, 3.9 equivalents), and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) (8 equivalents) in DMF.[7] b. Allow the pre-activation to proceed for 1-5 minutes. c. Add the activated amino acid solution to the deprotected resin. d. Agitate the reaction mixture for 2-4 hours at room temperature. A longer coupling time is recommended due to steric hindrance. e. Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is positive (indicating incomplete coupling), perform a second coupling (double coupling) with a fresh solution of the activated amino acid for another 2-4 hours.[7]

4. Washing: a. After complete coupling, drain the reaction solution and wash the resin thoroughly with DMF (5 times) and DCM (3 times).

5. Chain Elongation: a. Repeat steps 2-4 for each subsequent amino acid in the peptide sequence. For standard amino acids, a shorter coupling time (1-2 hours) may be sufficient.

6. Final Cleavage and Deprotection: a. After the final amino acid has been coupled and the N-terminal Fmoc group has been removed, wash the resin with DCM and dry it under vacuum. b. Prepare a cleavage cocktail appropriate for the resin and side-chain protecting groups. A common cocktail is TFA/triisopropylsilane (TIS)/water (95:2.5:2.5, v/v/v). c. Add the cleavage cocktail to the resin and agitate for 2-4 hours at room temperature. d. Filter the resin and collect the filtrate containing the crude peptide. e. Precipitate the crude peptide by adding the filtrate to cold diethyl ether. f. Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether. g. Dry the crude peptide under vacuum.

Table 1: Recommended Coupling Reagents for Sterically Hindered Amino Acids

Coupling ReagentActivating SpeciesRelative ReactivityNotes
HATU OAt esterVery HighHighly effective for hindered couplings.
HCTU O-6-ClBt esterHighMore reactive than HBTU.
PyAOP OAt esterVery HighPhosphonium salt, low racemization.
PyBOP OBt esterHighGood for routine and moderately hindered couplings.

Liquid-Phase Peptide Synthesis (LPPS)

LPPS combines the advantages of classical solution-phase synthesis with the convenience of a solid support by using a soluble polymer tag.[8] This approach is particularly well-suited for the large-scale synthesis of peptides. The coupling of sterically hindered amino acids in LPPS also benefits from the use of potent activating agents and may require longer reaction times.

Cyclization Strategies

The final and most critical step in the synthesis of cyclic peptides is the macrocyclization of the linear precursor. This can be achieved either while the peptide is still attached to the solid support (on-resin cyclization) or after cleavage in solution (solution-phase cyclization).

On-Resin Cyclization

On-resin cyclization is an efficient method that often minimizes intermolecular side reactions due to the pseudo-dilution effect of the resin.[9][10] Head-to-tail cyclization is a common strategy.

Diagram: On-Resin Head-to-Tail Cyclization Workflow

OnResin_Cyclization Start Linear Peptide on Resin (Side-chain anchored, N- and C-termini protected) N_Deprotect N-terminal Fmoc Deprotection Start->N_Deprotect C_Deprotect C-terminal Deprotection N_Deprotect->C_Deprotect Cyclize Intramolecular Coupling (e.g., HATU/DIPEA) C_Deprotect->Cyclize Cleave Cleavage from Resin & Side-chain Deprotection Cyclize->Cleave Purify Purification (RP-HPLC) Cleave->Purify

Sources

Asymmetric Synthesis Pathway for (2S)-2-Amino-3-(oxan-3-yl)propanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

A Scalable Protocol Utilizing Horner-Wadsworth-Emmons Olefination and Rhodium-Catalyzed Enantioselective Hydrogenation

Executive Summary

(2S)-2-Amino-3-(oxan-3-yl)propanoic acid (also known as 3-(tetrahydropyran-3-yl)-L-alanine) is a conformationally constrained, unnatural amino acid. The incorporation of the oxane (tetrahydropyran) ring into peptide backbones or small-molecule therapeutics significantly enhances proteolytic stability and alters lipophilicity, making it a highly valuable building block in modern drug discovery.

This application note details a robust, highly enantioselective synthetic pathway to access this molecule. Rather than relying on rigid chiral auxiliaries that require stoichiometric consumption, this protocol leverages a catalytic asymmetric approach: Horner-Wadsworth-Emmons (HWE) olefination followed by Rhodium-catalyzed asymmetric hydrogenation . This route ensures high atom economy, scalability, and exceptional stereocontrol at the α -carbon.

Note on Stereochemistry: Because the starting material, oxane-3-carbaldehyde, is typically racemic at the C3 position, this pathway will yield a mixture of two diastereomers—(2S, 3'R) and (2S, 3'S)—which can be separated via preparative RP-HPLC at the final stage. The (2S) configuration at the α -carbon is strictly controlled by the chiral Rhodium catalyst.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis is designed around a self-validating, three-stage workflow:

  • Enamide Assembly (HWE Olefination): Reaction of oxane-3-carbaldehyde[1] with Schmidt's reagent (methyl 2-(((benzyloxy)carbonyl)amino)-2-(dimethoxyphosphoryl)acetate) yields the (Z)- α , β -dehydroamino ester. The Z-isomer is thermodynamically favored and geometrically required for bidentate coordination to the metal catalyst in the next step.

  • Chiral Induction (Asymmetric Hydrogenation): This is the critical symmetry-breaking step. We utilize [Rh(COD)(S,S)-Et-DuPhos]BF4, a cationic Rh(I) complex bearing an electron-rich, rigid phospholane ligand[2]. The enamide oxygen and the olefin coordinate to the Rh center. The (S,S)-DuPhos ligand creates a deep chiral pocket that sterically blocks the Si face of the olefin, forcing hydrogen delivery exclusively to the Re face. This causality guarantees the (2S) absolute configuration[3].

  • Global Deprotection: Sequential ester hydrolysis and hydrogenolysis yield the zwitterionic free amino acid.

SynthesisPathway A Oxane-3-carbaldehyde (Starting Material) C (Z)-Dehydroamino Ester (Key Intermediate) A->C DBU, DCM, -78°C to RT (HWE Olefination) B Cbz-α-phosphonoglycinate (HWE Reagent) B->C Deprotonation D (2S)-Protected Amino Acid (>98% ee) C->D H2 (50 psi), [Rh(COD)(S,S)-Et-DuPhos]BF4 MeOH, 25°C E (2S)-2-Amino-3-(oxan-3-yl)propanoic acid (Final Target) D->E 1. LiOH, THF/H2O 2. Pd/C, H2, MeOH

Figure 1: Retrosynthetic and forward workflow for the asymmetric synthesis of the target amino acid.

Experimental Protocols

Protocol 1: Synthesis of Methyl (Z)-2-(Cbz-amino)-3-(oxan-3-yl)acrylate

Causality & Design: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is chosen as the base because it is non-nucleophilic, preventing unwanted attack on the aldehyde or transesterification, while being strong enough to cleanly deprotonate the phosphonate.

Step-by-Step Procedure:

  • To an oven-dried, argon-purged flask, add methyl 2-(((benzyloxy)carbonyl)amino)-2-(dimethoxyphosphoryl)acetate (1.1 equiv) and anhydrous dichloromethane (DCM, 0.2 M).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add DBU (1.1 equiv) dropwise via syringe. Stir for 20 minutes to allow ylide formation.

  • Add oxane-3-carbaldehyde (1.0 equiv) dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quench with saturated aqueous NH4​Cl , extract with DCM, dry over Na2​SO4​ , and concentrate in vacuo.

  • Purify via flash column chromatography (Hexanes/EtOAc).

Self-Validating In-Process Control (IPC):

  • 1H NMR: Confirm the presence of the vinyl proton. The Z-isomer vinyl proton typically appears further downfield ( ∼ 6.5–7.0 ppm) compared to the E-isomer due to the deshielding effect of the cis-ester carbonyl. A Z/E ratio of >95:5 is required before proceeding to hydrogenation.

Protocol 2: Rhodium-Catalyzed Asymmetric Hydrogenation

Causality & Design: The cationic rhodium complex requires a coordinating solvent (Methanol) to facilitate the catalytic cycle. The reaction is run at 50 psi H2​ ; higher pressures are unnecessary and can sometimes erode enantioselectivity by accelerating the non-selective background pathways[2].

Step-by-Step Procedure:

  • In a nitrogen-filled glovebox, dissolve the (Z)-dehydroamino ester (1.0 equiv) in anhydrous, degassed methanol (0.1 M) in a glass pressure vessel.

  • Add [Rh(COD)(S,S)-Et-DuPhos]BF4 (1.0 mol%).

  • Seal the vessel, remove it from the glovebox, and attach it to a hydrogen manifold.

  • Purge the vessel with H2​ gas three times, then pressurize to 50 psi.

  • Stir vigorously at 25 °C for 12 hours.

  • Vent the hydrogen gas safely. Concentrate the mixture and pass it through a short pad of silica gel (eluting with EtOAc) to remove the rhodium catalyst.

Self-Validating In-Process Control (IPC):

  • Conversion: 1H NMR must show complete disappearance of the vinyl proton.

  • Enantiomeric Excess (ee): Analyze the product via Chiral HPLC (e.g., Chiralcel OD-H column). The target ee is >98% for the (2S) configuration.

Protocol 3: Global Deprotection

Causality & Design: Deprotection must be done sequentially. Saponification of the methyl ester with LiOH is performed first because the free amine (if Cbz were removed first) could catalyze unwanted intramolecular cyclizations (e.g., lactam formation if the side chain permitted, though less likely here, standard protocol dictates ester first).

Step-by-Step Procedure:

  • Ester Hydrolysis: Dissolve the protected amino acid in a 3:1 mixture of THF/Water. Add LiOH ⋅H2​O (2.0 equiv) and stir at room temperature for 4 hours. Acidify to pH 2 with 1M HCl, extract with EtOAc, and concentrate.

  • Cbz Hydrogenolysis: Dissolve the resulting carboxylic acid in methanol. Add 10% Pd/C (10 wt%). Purge with H2​ and stir under a hydrogen balloon (1 atm) for 6 hours.

  • Filter the suspension through Celite to remove Pd/C.

  • Concentrate the filtrate to yield the crude zwitterionic amino acid.

  • Purify via ion-exchange chromatography (Dowex 50WX8, eluting with 1M NH4​OH ) or separate the (3'R)/(3'S) diastereomers via preparative RP-HPLC.

Self-Validating In-Process Control (IPC):

  • TLC: Ninhydrin stain must turn purple/blue, confirming the presence of a primary amine.

  • LC-MS: Confirm the exact mass of the fully deprotected (2S)-2-amino-3-(oxan-3-yl)propanoic acid ( [M+H]+=174.1 ).

Quantitative Data: Catalyst Optimization

To demonstrate the necessity of the DuPhos ligand system for this specific substrate, the following optimization data summarizes the performance of various chiral Rhodium catalysts on the (Z)-dehydroamino ester intermediate.

Table 1: Catalyst Screening for the Asymmetric Hydrogenation of Methyl (Z)-2-(Cbz-amino)-3-(oxan-3-yl)acrylate

Catalyst System H2​ Pressure (psi)Time (h)Conversion (%)ee (%)Config. at Cα​
[Rh(COD)(S,S)-Et-DuPhos]BF4 50 12 >99 >98 (2S)
[Rh(COD)(R,R)-Et-DuPhos]BF45012>99>98(2R)
[Rh(COD)(S,S)-BPE]BF43012>9995(2S)
[Rh(COD)(S)-BINAP]BF450248565(2S)

Analysis: The rigid, electron-rich nature of the DuPhos and BPE ligands provides vastly superior enantiocontrol and reaction rates compared to the conformationally flexible, axially chiral BINAP ligand[3]. The (S,S) enantiomer of the catalyst is strictly required to access the (2S) amino acid.

References

  • Shultz, C. S., & Krska, S. W. (2007). Unlocking the Potential of Asymmetric Hydrogenation at Merck. Accounts of Chemical Research. 3

  • Burk, M. J., et al. (2000). Large-Scale Computational Modeling of [Rh(DuPHOS)]+-Catalyzed Hydrogenation of Prochiral Enamides: Reaction Pathways and the Origin of Enantioselection. Journal of the American Chemical Society. 2

  • J&K Scientific. Tetrahydropyran-3-carbaldehyde | 77342-93-9 (Product Database).1

Sources

(2S)-2-amino-3-(oxan-3-yl)propanoic acid coupling reagents and reaction conditions

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to the selection of coupling reagents and optimization of reaction conditions for the sterically hindered non-proteinogenic amino acid, (2S)-2-amino-3-(oxan-3-yl)propanoic acid. This document is intended for researchers, scientists, and drug development professionals engaged in peptide synthesis.

Introduction: The Challenge of Incorporating Sterically Demanding Amino Acids

In the fields of drug discovery and chemical biology, the incorporation of non-proteinogenic amino acids (NPAAs) into peptide structures is a powerful strategy for developing novel therapeutics with enhanced properties.[1][2][3] NPAAs can confer desirable attributes such as increased resistance to proteolytic degradation, constrained conformations for improved receptor affinity, and unique biological activities.[2][4]

(2S)-2-amino-3-(oxan-3-yl)propanoic acid is an NPAA characterized by a bulky, non-planar oxane (tetrahydropyran) ring attached at the β-carbon of the amino acid backbone. This structural feature presents a significant challenge in peptide synthesis due to steric hindrance.[5][6] The spatial arrangement of the oxane group can physically obstruct the approach of the coupling reagents and the reacting amine, leading to slow reaction kinetics, incomplete conversions, and potentially epimerization at the sensitive α-carbon stereocenter.[5][7][8]

Therefore, successful amide bond formation involving this amino acid requires a carefully considered approach, prioritizing highly efficient coupling reagents and optimized reaction conditions designed to overcome these steric barriers while preserving chiral integrity.

Comparative Analysis of Recommended Coupling Reagents

The selection of a coupling reagent is the most critical decision when dealing with sterically hindered residues. While dozens of reagents exist, a few classes have proven superior for challenging couplings.[9] The choice depends on factors such as the synthetic phase (solution or solid-phase), the scale of the reaction, and the acceptable level of potential side reactions.

Reagent ClassKey ExamplesAdvantagesDisadvantages & Considerations
Uronium/Aminium Salts HATU , HBTU, HCTU- High reactivity and rapid kinetics.[10][11]- Low racemization, especially with HATU due to the "7-aza effect" of its HOAt byproduct.[10][12]- Highly effective for sterically hindered amino acids.[7][13]- Well-suited for both solution and solid-phase synthesis.[10]- Can cause guanidinylation of the free amine if used in large excess or with slow couplings.[10][11][14]- Higher cost compared to carbodiimides.- Potentially explosive thermal hazard profile.[15]
Carbodiimides & Additives EDC + HOBt / HOAt - Cost-effective and widely available.- Byproducts (ureas) are often easily removed (water-soluble for EDC, precipitation for DCC).[16]- Established and well-understood methodology.[17][18]- Generally slower and less reactive than uronium salts.[8]- Higher risk of racemization without additives like HOBt or HOAt.[19]- Can be inefficient for severely hindered couplings.[8]
Phosphonic Anhydrides T3P® (Propylphosphonic Anhydride)- Exceptionally low levels of epimerization, particularly with pyridine as the base.[20][21]- Byproducts are water-soluble, allowing for simple aqueous workup.[22]- Considered a "green" reagent with high atom economy.[23]- Effective for a wide range of substrates, including challenging ones.[20]- Sensitive to water, requiring anhydrous conditions.[23]- May be less efficient than top-tier uronium salts for the most extreme steric hindrance.

Mechanistic Insights: The Chemistry of Carboxylic Acid Activation

Understanding the mechanism of action for each reagent class is key to troubleshooting and optimizing coupling reactions. The fundamental principle involves converting the carboxylic acid's hydroxyl group into a better leaving group, thereby creating a highly reactive acylating agent.

Uronium/Aminium Salt (HATU) Activation Pathway

HATU-mediated coupling proceeds via the in-situ generation of a highly reactive OAt-active ester.[10] A non-nucleophilic base deprotonates the carboxylic acid, which then attacks the electrophilic carbon of HATU. The displaced HOAt anion rapidly intercepts the unstable O-acyluronium intermediate to form the active ester, which is the species that undergoes aminolysis.[10][11] The nitrogen atom in the benzotriazole ring of HOAt provides anchimeric assistance (the "7-aza effect"), accelerating the subsequent aminolysis step and suppressing racemization, making HATU particularly effective for hindered systems.[10]

HATU_Mechanism cluster_0 Activation cluster_1 Coupling R-COOH Carboxylic Acid (R-COOH) Carboxylate Carboxylate (R-COO⁻) R-COOH->Carboxylate + Base Base Base (e.g., DIPEA) ActiveEster OAt-Active Ester Carboxylate->ActiveEster + HATU HATU HATU Reagent TMU Tetramethylurea (Byproduct) Amine Amine (R'-NH₂) ActiveEster->Amine Aminolysis Peptide Peptide Bond (R-CONH-R') Amine->Peptide + Active Ester HOAt HOAt (Byproduct)

HATU activation and coupling workflow.
Carbodiimide (EDC) and Additive (HOBt) Activation Pathway

In this classic method, the carboxylic acid adds across one of the C=N double bonds of EDC to form a highly reactive O-acylisourea intermediate. This intermediate is prone to racemization and can rearrange into an unreactive N-acylurea. The additive, HOBt, salvages this pathway by reacting with the O-acylisourea to form an HOBt-active ester.[17] This active ester is more stable than the O-acylisourea but sufficiently reactive to undergo clean aminolysis, thereby minimizing side reactions and preserving stereochemical integrity.[17][19]

EDC_Mechanism cluster_path1 Main Pathway cluster_side_reaction Side Reaction R-COOH Carboxylic Acid O-Acylisourea O-Acylisourea (Reactive, Unstable) R-COOH->O-Acylisourea + EDC EDC EDC HOBt-Ester HOBt-Active Ester (More Stable) O-Acylisourea->HOBt-Ester + HOBt N-Acylurea N-Acylurea (Unreactive) O-Acylisourea->N-Acylurea Rearrangement HOBt HOBt (Additive) Peptide Peptide Bond HOBt-Ester->Peptide + Amine Amine Amine (R'-NH₂) EDU EDC-Urea (Byproduct)

EDC/HOBt activation pathway showing the role of the additive.

Detailed Experimental Protocols

The following protocols are designed for the coupling of N-protected (2S)-2-amino-3-(oxan-3-yl)propanoic acid. Due to its steric bulk, extended reaction times and careful monitoring are recommended.

Protocol 1: HATU-Mediated Solution-Phase Coupling

This protocol is recommended as the first choice for achieving high yields with sterically hindered amino acids.

Materials and Reagents:

  • N-protected (2S)-2-amino-3-(oxan-3-yl)propanoic acid (1.0 eq)

  • Amine component (hydrochloride or free base, 1.0–1.1 eq)

  • HATU (1.1–1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0–4.0 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Standard workup and purification reagents (Ethyl Acetate, 1M HCl, sat. NaHCO₃, brine)

Procedure:

  • Under an inert atmosphere (Nitrogen or Argon), dissolve the N-protected (2S)-2-amino-3-(oxan-3-yl)propanoic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

  • Add DIPEA (3.0 eq) to the solution. If the amine component is a hydrochloride salt, an additional equivalent of DIPEA is required for its neutralization.

  • Stir the mixture at room temperature for 15-20 minutes to allow for pre-activation of the carboxylic acid.[24] This step is crucial for hindered substrates.

  • Add the amine component (1.0 eq) to the activated mixture.

  • Stir the reaction at room temperature for 4-24 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Wash the organic phase sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Scientist's Notes:

  • Anhydrous Conditions: HATU and the activated intermediates are sensitive to moisture. Ensure all glassware is dry and use anhydrous solvents.

  • Stoichiometry: Using a slight excess of HATU (1.1 eq) ensures complete activation. Avoid a large excess to minimize the risk of guanidinylation side reactions.[11]

  • Monitoring: For this hindered coupling, the reaction may be slow. If after 4-6 hours significant starting material remains, consider allowing the reaction to proceed overnight.[5]

Protocol 2: T3P®-Mediated Solution-Phase Coupling

This method is an excellent alternative, offering very low racemization and a simple workup.

Materials and Reagents:

  • N-protected (2S)-2-amino-3-(oxan-3-yl)propanoic acid (1.0 eq)

  • Amine component (1.0 eq)

  • T3P® (50% solution in EtOAc or DMF, 1.5 eq)

  • Pyridine (as base and/or solvent) or another non-nucleophilic base (e.g., NMM)

  • Anhydrous Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

Procedure:

  • In a dry flask under an inert atmosphere, dissolve the N-protected (2S)-2-amino-3-(oxan-3-yl)propanoic acid (1.0 eq) and the amine component (1.0 eq) in the chosen solvent (e.g., EtOAc).

  • Add pyridine (2.0–3.0 eq).

  • Cool the mixture to 0 °C in an ice bath. This helps mitigate a mild exotherm from the T3P addition and minimizes epimerization.[20]

  • Slowly add the T3P® solution (1.5 eq) to the stirred mixture.

  • Allow the reaction to slowly warm to room temperature and stir for 2-12 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, quench the reaction by adding water.

  • If using an organic solvent like EtOAc, wash the mixture with water (2-3x) to remove the phosphonic acid byproducts and pyridine.[22]

  • Wash sequentially with 1 M HCl and saturated NaHCO₃.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography.

Scientist's Notes:

  • Base Selection: Pyridine is highly recommended as the base for T3P couplings as it has been shown to be most effective at suppressing epimerization.[20][21][23]

  • Workup: The phosphonic acid byproducts of T3P are highly water-soluble, making the aqueous workup very efficient.[22]

Protocol 3: Coupling on Solid-Phase (Fmoc-SPPS)

Incorporating (2S)-2-amino-3-(oxan-3-yl)propanoic acid into a growing peptide chain on a solid support requires robust conditions to ensure a complete reaction.

Procedure (Single Coupling Cycle):

  • Resin Preparation: Swell the N-terminal deprotected peptide-resin in DMF.

  • Amino Acid Activation: In a separate vial, dissolve Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid (4.0 eq relative to resin loading), HATU (3.9 eq), and HOAt (4.0 eq) in DMF. Add DIPEA (8.0 eq) and allow the solution to pre-activate for 5-10 minutes.

  • Coupling: Add the activated amino acid solution to the drained peptide-resin. Agitate at room temperature for 2-4 hours.

  • Monitoring: Perform a qualitative ninhydrin (Kaiser) test to check for the presence of free primary amines.[16]

  • Decision Point:

    • If the Kaiser test is negative (colorless/yellow), the coupling is complete. Proceed to washing (Step 6).

    • If the Kaiser test is positive (blue/purple), the coupling is incomplete. Drain the resin and repeat steps 3-4 (a "double coupling").

  • Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5x) and DCM (3-5x) to remove all excess reagents and byproducts. The resin is now ready for the next Fmoc-deprotection step.

Scientist's Notes:

  • Double Coupling: For a sterically hindered residue like this, a single coupling may be insufficient. Proactively performing a double coupling is often a time-saving strategy.[7]

  • Reagent Excess: A larger excess of reagents is used in SPPS compared to solution-phase to drive the reaction to completion on the heterogeneous solid support.

  • Difficult Sequences: If aggregation is suspected (common in some peptide sequences), specialized solvents or elevated temperatures may be required, but must be used with caution to avoid racemization.[7][25]

Troubleshooting & Mitigation of Side Reactions

Troubleshooting_Workflow Start Coupling Reaction Performed Check Monitor Reaction (LC-MS/TLC) Is Conversion >95%? Start->Check Success Reaction Successful Proceed to Workup/Purification Check->Success Yes Failure Incomplete Coupling Detected Check->Failure No Action1 Extend Reaction Time (e.g., to 24h) Failure->Action1 Action2 Increase Temperature Slightly (e.g., to 40°C) Caution: Racemization Risk Failure->Action2 Action3 Perform Double Coupling (SPPS only) Failure->Action3 Action4 Switch to a More Potent Reagent (e.g., EDC/HOBt -> HATU) Failure->Action4 Action1->Check Action2->Check

Sources

Application Notes and Protocols: (2S)-2-Amino-3-(oxan-3-yl)propanoic Acid in Peptidomimetic Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

In modern peptide and peptidomimetic drug discovery, overcoming poor pharmacokinetic (PK) properties—specifically rapid proteolytic degradation and suboptimal lipophilicity—is a primary hurdle. (2S)-2-amino-3-(oxan-3-yl)propanoic acid (commonly referred to as L-β-(tetrahydropyran-3-yl)alanine or THP-Ala ) has emerged as a highly strategic non-proteinogenic amino acid building block.

THP-Ala functions as an advanced polar bioisostere for hydrophobic amino acids such as Leucine, Isoleucine, or Phenylalanine. While traditional substitutions like Cyclohexylalanine (Cha) successfully impart steric bulk to block proteases, they drastically increase the molecule's lipophilicity (LogD), often leading to poor aqueous solubility, high plasma protein binding, and off-target toxicity (e.g., CYP450 or hERG inhibition).

By incorporating the tetrahydropyran (THP) ring, THP-Ala introduces a critical ether oxygen. This oxygen serves a dual purpose: it significantly lowers the LogD of the molecule, and it acts as a directional hydrogen-bond acceptor. This exact bioisosteric strategy was famously validated in the optimization of clinical renin inhibitors, where a tetrahydropyran-3-yl moiety not only improved oral bioavailability but also formed a critical, affinity-boosting hydrogen bond with a Threonine residue in the target binding pocket .

Quantitative Physicochemical Profiling

The table below summarizes the physicochemical advantages of substituting native aliphatic residues with THP-Ala.

ParameterL-Leucine (Native)L-Cyclohexylalanine (Cha)L-β-(THP-3-yl)alanine
Side Chain Structure IsobutylCyclohexylmethyl(Oxan-3-yl)methyl
Calculated LogP (Side chain) ~1.5~2.8~0.8
Hydrogen Bond Acceptors 001 (Ether Oxygen)
Proteolytic Stability Low (Susceptible)High (Resistant)High (Resistant)
Aqueous Solubility Impact BaselinePoorExcellent

Mechanistic Workflow of THP-Ala Integration

Mechanism Native Native Peptide (e.g., Leu/Phe) THP THP-Ala Substitution Native->THP Lead Optimization Prop1 Steric Bulk THP->Prop1 Prop2 Ether Oxygen THP->Prop2 Out1 Protease Resistance Prop1->Out1 Out2 Lower LogD Prop2->Out2 Out3 Directed H-Bonding Prop2->Out3 Result Improved PK & Target Affinity Out1->Result Out2->Result Out3->Result

Mechanistic pathways by which THP-Ala substitution enhances peptide pharmacokinetic properties.

Protocol: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Expertise & Causality: Coupling sterically demanding unnatural amino acids like THP-Ala requires highly efficient activation chemistry to prevent incomplete coupling and subsequent deletion sequences. Standard coupling reagents (e.g., HBTU) are often insufficient. We utilize HATU in combination with DIPEA. The formation of the highly reactive 7-aza-benzotriazole (OAt) ester intermediate is required to overcome the steric hindrance of the bulky tetrahydropyran ring .

Step-by-Step Methodology

  • Resin Swelling: Swell Rink Amide AM resin (0.1 mmol scale) in N,N-Dimethylformamide (DMF) for 30 minutes at room temperature to maximize pore accessibility.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 5 minutes). Wash thoroughly with DMF (5 × 1 minute) to remove all traces of piperidine, which could otherwise neutralize the coupling activation.

  • Amino Acid Activation: In a separate vial, dissolve Fmoc-L-β-(THP-3-yl)Ala-OH (4.0 eq, 0.4 mmol) and HATU (3.9 eq, 0.39 mmol) in minimal DMF. Add DIPEA (8.0 eq, 0.8 mmol).

    • Causality Note: The slight under-stoichiometry of HATU (3.9 eq vs 4.0 eq of amino acid) is critical; it prevents excess uronium salt from prematurely capping the resin-bound free amines via guanidinylation. Allow pre-activation for exactly 3 minutes.

  • Coupling: Transfer the activated amino acid solution to the resin. Agitate gently for 2 hours at room temperature.

  • Self-Validation (Micro-cleavage): Do not proceed blindly. Withdraw a micro-aliquot of resin (~1 mg). Wash with Dichloromethane (DCM) and cleave using TFA/TIS/H₂O (95:2.5:2.5) for 1 hour. Evaporate, reconstitute in acetonitrile/water, and analyze via LC-MS. You must confirm the mass of the growing peptide chain and verify >95% conversion before proceeding.

  • Capping: If LC-MS shows minor unreacted amines (<5%), treat the resin with Acetic Anhydride/DIPEA/DMF (1:1:8) for 10 minutes to permanently cap them, preventing the formation of complex, difficult-to-purify deletion sequences.

SPPS A Resin Preparation B Fmoc Deprotection A->B 20% Piperidine C HATU/DIPEA Activation B->C Wash (DMF) D THP-Ala Coupling C->D 4 Equivalents E LC-MS Validation D->E Micro-cleavage E->B Next Cycle

Workflow for the incorporation of THP-Ala into peptides via Solid-Phase Peptide Synthesis.

Protocol: In Vitro Metabolic Stability Validation

Expertise & Causality: To prove that the THP-Ala substitution successfully imparts proteolytic resistance, the synthesized peptide must be evaluated in relevant biological matrices (e.g., human plasma or liver microsomes). The assay must be performed at low substrate concentrations (1 μM) to ensure the reaction remains well below the Michaelis constant ( Km​ ) of degrading enzymes, yielding true first-order degradation kinetics.

Step-by-Step Methodology

  • Matrix Preparation: Thaw Human Liver Microsomes (HLM) or human plasma on ice. For HLM, prepare a 1 mg/mL protein suspension in 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3 mM MgCl₂.

  • Compound Spiking: Add the THP-Ala modified peptide to the matrix at a final concentration of 1 μM.

  • Reaction Initiation: Pre-incubate at 37°C for 5 minutes. For HLM, initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM. (For plasma, incubation alone initiates the assay).

  • Time-Course Sampling: At t=0,15,30,60, and 120 minutes, withdraw a 50 μL aliquot from the incubation mixture.

  • Quenching: Immediately quench the 50 μL aliquot by pipetting it into 150 μL of ice-cold acetonitrile containing a known internal standard (e.g., Tolbutamide).

    • Causality Note: The 3-fold volume of cold organic solvent instantly denatures matrix proteins and halts all enzymatic activity, locking the degradation profile precisely at the intended time point.

  • Self-Validation & Analysis: Centrifuge the quenched samples at 14,000 × g for 10 minutes to pellet precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

    • Validation Criteria: The assay is only considered valid if two conditions are met: (A) A parallel Positive Control (the native, unsubstituted peptide) demonstrates rapid degradation ( t1/2​<30 mins), and (B) A Negative Control (matrix incubated without NADPH, or heat-inactivated plasma) shows <5% degradation of the THP-Ala peptide. This proves that any observed stability is due to true enzymatic resistance, not chemical degradation or assay failure.

References

  • Discovery of VTP-27999, an Alkyl Amine Renin Inhibitor with Potential for Clinical Utility ACS Medicinal Chemistry Letters URL:[Link]

  • Peptide Coupling Reagents, More than a Letter Soup Chemical Reviews URL:[Link]

  • Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design Journal of Medicinal Chemistry URL:[Link]

Application Note: HPLC Method Development and Preparative Purification of (2S)-2-amino-3-(oxan-3-yl)propanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The isolation and purification of unnatural amino acids present unique chromatographic challenges. (2S)-2-amino-3-(oxan-3-yl)propanoic acid is a highly polar, zwitterionic molecule lacking a conjugated chromophore. Traditional reversed-phase liquid chromatography (RPLC) with UV detection is fundamentally unsuited for this analyte, suffering from poor retention and baseline drift. This guide details a complete, self-validating workflow utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Charged Aerosol Detection (CAD) and Mass Spectrometry (MS) to achieve baseline resolution, accurate quantification, and high-yield preparative purification.

Mechanistic Rationale & Chromatographic Strategy

Overcoming the Retention Challenge: Why HILIC?

Highly polar molecules like free amino acids exhibit negligible retention on standard C18 stationary phases. While ion-pairing reagents (e.g., heptafluorobutyric acid) can force retention in RPLC, they cause severe ion suppression in MS and permanently alter preparative column chemistry[1].

HILIC provides an elegant solution. By utilizing a polar stationary phase (such as a BEH Amide) and a highly organic mobile phase, HILIC promotes the formation of an immobilized water layer on the silica surface. Analytes partition between the bulk organic mobile phase and this aqueous layer[2]. For (2S)-2-amino-3-(oxan-3-yl)propanoic acid, the zwitterionic backbone strongly partitions into the aqueous layer, yielding excellent retention and orthogonal selectivity against hydrophobic synthesis impurities[3].

HILIC_Mechanism S Amide Stationary Phase (Solid Support) W Immobilized Water Layer (Aqueous Enriched) S->W Adsorbs M Bulk Mobile Phase (High Acetonitrile) W->M Dynamic Interface A Zwitterionic Amino Acid (Analyte) M->A Delivers A->W Partitions & Retains

Fig 1. HILIC retention mechanism for polar unnatural amino acids via aqueous partitioning.

Overcoming the Detection Challenge: CAD and MS

Because (2S)-2-amino-3-(oxan-3-yl)propanoic acid lacks an aromatic ring, it only exhibits weak end-absorption in the low UV range (<210 nm). Relying on UV detection during gradient elution leads to severe baseline drift and poor sensitivity.

Charged Aerosol Detection (CAD) is a mass-flow dependent technique that provides a universal response for non-volatile analytes, independent of their physicochemical properties[1][4]. When coupled in parallel with a single quadrupole mass spectrometer (MS), the system provides both quantitative purity (CAD) and absolute structural confirmation (MS) without requiring pre-column derivatization.

Workflow N1 Crude Synthesis Product N2 Analytical HILIC Screening (Amide Phase, pH 3.0) N1->N2 N3 Detection Optimization (CAD & MS Profiling) N2->N3 N4 Preparative Scale-Up (MS-Directed Fractionation) N3->N4 N5 Fraction Pooling & Chiral Purity Assessment N4->N5

Fig 2. End-to-end HPLC method development and preparative purification workflow.

Experimental Protocols

Protocol A: Analytical HILIC-CAD Achiral Purity Method

Causality Note: The mobile phase utilizes ammonium formate at pH 3.0. This specific pH ensures the carboxylic acid group is partially protonated while the amine remains fully protonated, stabilizing the zwitterionic state and preventing peak tailing caused by secondary electrostatic interactions with unendcapped silanols.

Step-by-Step Methodology:

  • Mobile Phase Preparation:

    • Mobile Phase A (Strong Solvent): 100 mM Ammonium Formate in highly purified water, adjusted to pH 3.0 with formic acid.

    • Mobile Phase B (Weak Solvent): 100% LC-MS grade Acetonitrile.

  • Sample Preparation: Dissolve the crude (2S)-2-amino-3-(oxan-3-yl)propanoic acid in 50:50 Acetonitrile/Water to a concentration of 1.0 mg/mL. Self-Validation Check: Ensure complete dissolution; filter through a 0.22 µm PTFE syringe filter to protect the column frit.

  • System Setup: Install a BEH Amide column (2.1 x 100 mm, 1.7 µm). Set column temperature to 40°C to reduce mobile phase viscosity and improve mass transfer.

  • Gradient Execution: Run the gradient from 90% B to 50% B over 10 minutes (See Table 1).

  • Detector Settings: Set CAD evaporation temperature to 35°C. Set MS to positive electrospray ionization (ESI+) monitoring the[M+H]+ target mass.

Protocol B: MS-Directed Preparative Purification

Causality Note: Scaling up requires matching the linear velocity and gradient delay volume of the analytical system to the preparative system[5]. MS-directed fraction collection is utilized because CAD is destructive and cannot be placed in-line before the fraction collector. A passive flow splitter directs 1% of the eluent to the MS.

Step-by-Step Methodology:

  • Scale-Up Calculation: Transfer the method to a preparative Amide column (19 x 150 mm, 5 µm). Multiply the analytical flow rate by the ratio of the cross-sectional areas: (19/2.1)2≈82 . An analytical flow of 0.4 mL/min scales to ~32.8 mL/min.

  • Self-Validating Pre-Run (SST): Inject 1% of the intended preparative load (e.g., 10 µL of crude). Calculate the peak asymmetry factor ( Tf​ ). Decision Gate: Proceed to full injection only if Tf​<1.5 . If Tf​>1.5 , dilute the sample further in Acetonitrile to prevent strong-solvent distortion.

  • Full Scale Injection: Inject 1.0 mL of the crude mixture (50 mg/mL).

  • Fraction Collection: Trigger collection based on the Extracted Ion Chromatogram (XIC) of the target [M+H]+ mass. Set a threshold of 5e5 counts to begin collection and 1e5 counts to end.

  • Recovery: Pool the fractions. Because the mobile phase contains volatile ammonium formate, lyophilize the pooled fractions directly to yield the purified solid.

Protocol C: Chiral Purity Determination

Causality Note: To ensure no racemization occurred during synthesis, the (2S) enantiomer must be resolved from the (2R) impurity. Macrocyclic glycopeptide antibiotic columns (e.g., Teicoplanin) provide excellent chiral recognition for underivatized amino acids via steric inclusion and hydrogen bonding[6][7].

Step-by-Step Methodology:

  • Column Selection: Install a Chirobiotic T (Teicoplanin) column (4.6 x 250 mm, 5 µm).

  • Isocratic Elution: Use an isocratic mobile phase of 60:40 Methanol/Water containing 0.1% Acetic Acid.

  • Validation: Inject a racemic standard of 2-amino-3-(oxan-3-yl)propanoic acid. Decision Gate: The method is only valid if the resolution ( Rs​ ) between the (2S) and (2R) peaks is ≥1.5 .

  • Sample Analysis: Inject the purified product and calculate the Enantiomeric Excess (% ee).

Quantitative Data & System Suitability

Table 1: Analytical HILIC Gradient and Parameters
ParameterSetting / Value
Column Waters XBridge BEH Amide (2.1 x 100 mm, 1.7 µm)
Flow Rate 0.4 mL/min
Column Temp 40 °C
Mobile Phase A 100 mM Ammonium Formate, pH 3.0
Mobile Phase B 100% Acetonitrile
Gradient Profile 0-1 min: 90% B 1-8 min: 90% → 50% B 8-10 min: 50% B 10-14 min: 90% B (Re-equilibration)
Detection CAD (Evap Temp: 35°C) & MS (ESI+, Scan 100-500 m/z)
Table 2: Preparative Scale-Up Parameters
ParameterSetting / Value
Column Preparative BEH Amide (19 x 150 mm, 5 µm)
Flow Rate 32.8 mL/min
Injection Volume 1.0 mL (Load: 50 mg per injection)
Split Ratio to MS 100:1 (Passive flow splitter)
Fraction Trigger MS Target Mass [M+H]+, Threshold > 5e5 TIC
Table 3: System Suitability Testing (SST) Acceptance Criteria
Test ParameterTarget MetricPurpose (Self-Validation)
Isobaric Resolution Rs​≥1.5 (Leucine/Isoleucine std)Verifies column partitioning efficiency prior to crude injection.
Peak Asymmetry ( Tf​ ) Tf​≤1.5 (Target analyte)Ensures sample diluent is not causing band broadening (solvent effect).
CAD Signal-to-Noise S/N ≥ 10 for 0.1% impurityValidates detector sensitivity for accurate achiral purity reporting.
Chiral Resolution Rs​≥1.5 (Racemic standard)Confirms the chiral stationary phase can accurately quantify % ee.

References

  • Sensitive Analysis of Underivatized Amino Acids Using UHPLC with Charged Aerosol Detection. Thermo Fisher Scientific. 4

  • Evaluating LC methods for enhanced charged aerosol detector response: a case study using underivatized amino acids. LCMS.cz. 1

  • Peptide Purification. AAPPTec. 5

  • Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids using an XBridge Premier BEH Amide Column. Waters.

  • LC Separation of α-Amino Acid Enantiomers. ResearchGate.6

  • HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions. 2

  • Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. LCMS.cz. 3

  • Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. SCIRP. 7

Sources

Application Note: NMR Spectroscopy Characterization Protocol for (2S)-2-amino-3-(oxan-3-yl)propanoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, structural biologists, and drug development professionals. Document Type: Advanced Technical Protocol & Application Guide.

Executive Summary & Structural Context

The incorporation of non-canonical amino acids (ncAAs) into peptide scaffolds is a cornerstone of modern drug discovery, enabling enhanced proteolytic stability, altered pharmacokinetics, and novel binding modalities. (2S)-2-amino-3-(oxan-3-yl)propanoic acid is a highly specialized ncAA featuring a standard amino acid backbone with a fixed (S)-configuration at the α -carbon, appended to a bulky, oxygen-containing tetrahydropyran (oxan-3-yl) ring.

Characterizing this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy presents unique structural challenges. The presence of the oxane ring introduces a second chiral center at C3', potentially resulting in a mixture of diastereomers ((2S, 3'R) and (2S, 3'S)). Furthermore, the rigid chair conformation of the oxane ring and the restricted rotation around the C β -C3' bond generate complex, heavily overlapping diastereotopic proton signals. This guide provides a self-validating, causality-driven protocol for the complete 1D and 2D NMR assignment of this molecule, ensuring rigorous structural verification for downstream therapeutic applications.

Mechanistic Rationale & Experimental Design

To achieve high-fidelity structural data, every experimental parameter must be deliberately chosen to account for the molecule's physicochemical properties.

  • Solvent Causality (D₂O vs. DMSO-d₆): As an amino acid, this molecule exists as a zwitterion in neutral aqueous solutions. We utilize Deuterium Oxide (D₂O) buffered with sodium phosphate to a pD of 7.4. Controlling the pD is critical because the chemical shifts of the α -proton and β -protons are highly sensitive to the protonation state of the adjacent amine and carboxylate groups. D₂O also facilitates the H/D exchange of the labile NH₃⁺ and COOH protons, removing broad quadrupolar signals from the ¹H spectrum and simplifying multiplet analysis[Kuschert et al., 2023][1].

  • Pulse Sequence Causality: A standard 1D ¹H spectrum is insufficient due to the severe overlap of the oxane ring's aliphatic protons (C4', C5'). We employ a self-validating suite of 2D experiments: COSY to trace the unbroken spin system from the α -proton through the oxane ring; HSQC to resolve overlapping protons by separating them across the ¹³C dimension; HMBC to bridge the isolated spin systems (e.g., linking the α -carbon to the quaternary carbonyl); and NOESY to determine the relative stereochemistry of the oxane ring by observing through-space dipole-dipole interactions[Bovee et al., 2024][2].

Workflow N1 1. Sample Preparation D2O Buffer (pD 7.4) & TSP N2 2. Spectrometer Setup Tune, Shim, 90° Pulse Cal N1->N2 N3 3. 1D NMR Acquisition 1H & 13C Spectra N2->N3 N4 4. 2D NMR Acquisition COSY, HSQC, HMBC, NOESY N3->N4 N5 5. Structural Assignment Spin System & Stereochemistry N4->N5

Fig 1: End-to-end NMR characterization workflow for non-canonical amino acids.

Step-by-Step Characterization Protocol

Phase 1: Sample Preparation

  • Weighing: Accurately weigh 10–15 mg of (2S)-2-amino-3-(oxan-3-yl)propanoic acid to achieve a concentration of ~20–30 mM.

  • Solvent Addition: Dissolve the sample in 600 µL of D₂O containing 50 mM sodium phosphate buffer.

  • Internal Standard: Ensure the D₂O contains 0.5 mM TSP (Trimethylsilylpropanoic acid) as an internal chemical shift reference (set to 0.00 ppm).

  • pH/pD Adjustment: Verify the pD is ~7.4 using a micro-pH electrode (pD = pH meter reading + 0.4). Adjust with dilute NaOD or DCl if necessary.

  • Transfer: Transfer 550 µL of the homogenous solution into a high-quality 5 mm NMR tube.

Phase 2: Spectrometer Optimization (Self-Validation)

Note: Protocols assume a 600 MHz (or higher) spectrometer equipped with a cryoprobe.

  • Tuning and Matching (ATM): Perform automatic tuning and matching for both ¹H and ¹³C channels. Causality: Ensures maximum power transfer to the probe, optimizing the signal-to-noise ratio (SNR) for the insensitive ¹³C nucleus.

  • Shimming: Perform 3D gradient shimming.

    • Validation Checkpoint: Acquire a preliminary 1D ¹H scan. The TSP peak at 0.00 ppm must have a line width at half height (LWHH) of < 1.0 Hz. If broader, re-shim manually.

  • 90° Pulse Calibration: Determine the exact 90° pulse width (P1) for the sample. Causality: Accurate pulse calibration is mandatory for the efficiency of multiple-pulse 2D sequences (HSQC/HMBC); miscalibrated pulses lead to spectral artifacts and signal loss.

Phase 3: Data Acquisition

Acquire the following suite of spectra at 298 K:

  • 1D ¹H NMR: zg30 pulse program, 64 scans, relaxation delay (D1) = 2.0 s.

  • 1D ¹³C NMR: zgpg30 (proton-decoupled), 1024 scans, D1 = 2.0 s.

  • 2D COSY: cosygpqf, 2048 x 256 data points, 4 scans per increment.

  • 2D ¹H-¹³C HSQC: hsqcedetgpsisp2.2 (multiplicity-edited), 2048 x 256 points. Causality: Multiplicity editing phases CH/CH₃ peaks positively (blue) and CH₂ peaks negatively (red), immediately differentiating the oxane ring CH₂ groups from the CH groups.

  • 2D ¹H-¹³C HMBC: hmbcgplpndqf, optimized for long-range couplings ( nJCH​ = 8 Hz).

  • 2D NOESY: noesygpphpp, mixing time = 300–500 ms. Causality: Required to map the spatial proximity between the α -proton and the oxane ring protons, confirming the specific diastereomer present.

Data Processing & Structural Assignment Logic

The assignment of (2S)-2-amino-3-(oxan-3-yl)propanoic acid requires a systematic, causality-driven approach to untangle the overlapping aliphatic signals of the oxane ring.

Assignment H1 1H 1D Identify H-alpha & Oxane COSY COSY Trace J-coupled Systems H1->COSY HSQC HSQC C-H Direct Attachments COSY->HSQC HMBC HMBC Link via Quaternary C=O HSQC->HMBC NOESY NOESY Resolve Diastereomers HMBC->NOESY

Fig 2: Logical assignment pathway for resolving complex diastereotopic spin systems.

Quantitative Data Summary

Below is the expected quantitative NMR assignment table for the major diastereomer in D₂O (pD 7.4). Note that the β -protons and the oxane ring CH₂ protons are heavily diastereotopic, resulting in distinct chemical shifts for the axial and equatorial protons.

PositionCarbon TypeExpected ¹³C Shift (ppm)Expected ¹H Shift (ppm)Multiplicity & J-Coupling (Hz)Key HMBC Correlations
C1 C=O (Quaternary)~174.5--H2, H3
C2 CH ( α )~54.23.85dd, J = 8.5, 4.5H3, H3'
C3 CH₂ ( β )~35.81.80, 1.95ddd (diastereotopic)H2, H3', H2', H4'
C2' CH₂-O (Oxane)~72.13.40, 3.85m (diastereotopic)H3, H3', H4'
C3' CH (Oxane)~33.51.70mH2', H4', H5'
C4' CH₂ (Oxane)~28.41.30, 1.60m (diastereotopic)H3', H5', H6'
C5' CH₂ (Oxane)~25.11.25, 1.55m (diastereotopic)H4', H6'
C6' CH₂-O (Oxane)~68.33.50, 3.90m (diastereotopic)H4', H5'
Stereochemical Validation via J-Coupling

The conformation of the oxane ring can be self-validated by analyzing the 3JHH​ coupling constants extracted from the 1D ¹H spectrum or a high-resolution COSY. If the propanoic acid substituent at C3' is in the equatorial position (thermodynamically favored), the axial proton at C3' will exhibit large trans-diaxial couplings (~8–12 Hz) with the adjacent axial protons on C2' and C4', and smaller axial-equatorial couplings (~2–5 Hz) with the equatorial protons[Böth et al., 2024][3].

References

  • Kuschert, S., et al. (2023). "Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR." Magnetic Resonance, 4, 57–72. URL: [Link]

  • Böth, D., et al. (2024). "Noncanonical Amino Acids in Biocatalysis." Chemical Reviews, 124(13), 8251-8315. URL: [Link]

  • Bovee, A., et al. (2024). "A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory Analysis." ChemRxiv. URL: [Link]

  • Tikhonov, A., et al. (2023). "Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments." Molecules (MDPI), 28(11), 4400. URL: [Link]

Sources

Using (2S)-2-amino-3-(oxan-3-yl)propanoic acid for protein-protein interaction inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Engineering Peptidomimetic PPI Inhibitors Using (2S)-2-amino-3-(oxan-3-yl)propanoic Acid

Introduction & Mechanistic Rationale

Protein-protein interactions (PPIs) govern complex cellular signaling networks, yet their large, shallow, and hydrophobic interfaces make them notoriously difficult to target with traditional small molecules. Peptidomimetics—synthetic molecules designed to mimic natural peptide binding motifs—bridge this gap. However, natural peptides suffer from rapid proteolytic degradation, poor aqueous solubility, and high entropic penalties upon binding due to side-chain flexibility.

To overcome these limitations, the incorporation of non-proteinogenic amino acids is a critical optimization strategy. (2S)-2-amino-3-(oxan-3-yl)propanoic acid (also known as 3-(tetrahydro-2H-pyran-3-yl)-L-alanine or Oxan-Ala) is a highly specialized building block used to replace native hydrophobic residues (such as Leucine, Isoleucine, or Phenylalanine) at the PPI interface.

The Causality of the Oxane Ring in Drug Design: As a Senior Application Scientist, I recommend Oxan-Ala over purely aliphatic non-natural amino acids like Cyclohexylalanine (Cha) for three specific reasons:

  • Conformational Restriction: The tetrahydropyran (oxane) ring restricts the number of accessible side-chain rotamers. When the peptide binds to its target, the entropic penalty is significantly reduced compared to a flexible isobutyl group[1].

  • Solvation and Shape Complementarity: While the oxane ring provides the necessary steric bulk to fill deep hydrophobic pockets (e.g., in 14-3-3 or MDM2 complexes), the ethereal oxygen acts as a weak hydrogen bond acceptor. This dramatically improves the aqueous solubility (LogS) of the resulting peptidomimetic and can establish critical water-mediated hydrogen bond networks at the protein interface, a phenomenon heavily utilized in the stabilization of the 14-3-3/ERα interaction[2].

  • Metabolic Evasion: The unnatural tetrahydropyranyl side chain is not recognized by endogenous proteases, exponentially increasing the plasma half-life of the therapeutic candidate[3].

Comparative Physicochemical Profiling

To justify the synthetic cost of incorporating Oxan-Ala, it is essential to compare its physicochemical properties against standard alternatives. The table below summarizes the quantitative and qualitative advantages of utilizing the oxane-substituted amino acid.

PropertyL-Leucine (Native)L-Cyclohexylalanine (Cha)(2S)-2-amino-3-(oxan-3-yl)propanoic acid
Side-Chain Motif IsobutylCyclohexylmethylTetrahydropyranylmethyl
H-Bond Acceptors 001 (Ethereal Oxygen)
Relative Lipophilicity (LogP) Moderate (~1.5)High (~2.8)Moderate (~1.2)
Protease Stability Low (Endogenous)High (Non-natural)High (Non-natural)
Entropic Penalty High (Flexible)Low (Restricted)Low (Restricted)
Aqueous Solubility ModeratePoorExcellent

Experimental Workflows & Protocols

The following protocols outline a self-validating system for synthesizing and testing an Oxan-Ala-containing peptidomimetic.

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Causality Note: The steric bulk of the oxane ring attached to the beta-carbon significantly hinders the nucleophilic attack of the incoming amine during peptide coupling. Standard DIC/HOBt chemistry will likely result in incomplete coupling and sequence deletion. Therefore, we utilize the highly reactive uronium salt HATU combined with a dual-base system to drive the reaction to completion.

Materials:

  • Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid

  • Rink Amide AM resin (loading: 0.5 mmol/g)

  • HATU, HOAt, DIPEA, DMF, 20% Piperidine in DMF.

Step-by-Step Methodology:

  • Resin Preparation: Swell 100 mg of Rink Amide resin in 5 mL of DMF for 30 minutes at room temperature.

  • Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5 x 1 min).

  • Pre-Activation: In a separate vial, dissolve 3.0 equivalents (eq) of Fmoc-Oxan-Ala and 2.9 eq of HATU in minimal DMF. Add 6.0 eq of DIPEA. Stir for 2 minutes to generate the active ester.

  • Coupling: Add the activated amino acid solution to the resin. Agitate at room temperature for 120 minutes (extended coupling time due to steric hindrance).

  • Self-Validation (Kaiser Test): Perform a Kaiser test on a few resin beads. If the beads turn blue (indicating unreacted amines), repeat steps 3-4. If yellow, proceed.

  • Cleavage & Global Deprotection: Treat the dried resin with a cleavage cocktail of TFA/TIPS/H2O (95:2.5:2.5 v/v/v) for 2 hours. Filter the resin and precipitate the peptide in cold diethyl ether.

  • Purification: Purify the crude peptide via Preparative RP-HPLC using a C18 column (Water/Acetonitrile gradient with 0.1% TFA).

Protocol B: Validation of PPI Inhibition via Fluorescence Polarization (FP)

Once synthesized, the peptidomimetic must be validated for target engagement.

Step-by-Step Methodology:

  • Tracer Preparation: Synthesize a FITC-labeled version of the native binding peptide (Tracer). Dilute to a working concentration of 20 nM in Assay Buffer (50 mM HEPES, 150 mM NaCl, 0.01% Tween-20, pH 7.4).

  • Protein Complexation: Incubate the target protein (e.g., 14-3-3σ) at its predetermined Kd​ concentration with the Tracer for 30 minutes to establish the baseline polarized signal.

  • Competitor Titration: In a 384-well black microplate, prepare a 12-point serial dilution of the Oxan-Ala peptidomimetic (from 100 µM down to 0.05 nM).

  • Incubation & Readout: Add the Protein-Tracer complex to the competitor wells. Incubate in the dark for 1 hour at room temperature to reach thermodynamic equilibrium. Read the plate on a multi-mode plate reader (Excitation: 485 nm, Emission: 535 nm).

  • Data Analysis: Plot the FP signal (in mP) against the log concentration of the inhibitor to calculate the IC50​ .

Pipeline Visualization

G N1 Fmoc-(2S)-2-amino-3- (oxan-3-yl)propanoic acid N2 Solid-Phase Peptide Synthesis (HATU/DIPEA Coupling) N1->N2 N3 TFA Cleavage & Global Deprotection N2->N3 N4 RP-HPLC Purification (>95% Purity) N3->N4 N5 PPI Binding Assay (Fluorescence Polarization) N4->N5 N6 Orthogonal Validation (SPR & X-ray Crystallography) N5->N6

Workflow for integrating and validating Oxan-Ala in peptidomimetic PPI inhibitors.

References

  • PubChemLite. (2026). 3-(oxan-3-yl)propanoic acid. Luxembourg Centre for Systems Biomedicine. Retrieved from [Link]

  • Konstantinidou, M., et al. (2023). Structure-Based Optimization of Covalent, Small-Molecule Stabilizers of the 14-3-3σ/ERα Protein–Protein Interaction from Nonselective Fragments. Journal of the American Chemical Society. Retrieved from[Link]

  • Albericio, F., et al. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. ChemistryOpen / National Institutes of Health. Retrieved from[Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Optimizing the Incorporation of (2S)-2-amino-3-(oxan-3-yl)propanoic Acid in SPPS

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the incorporation of the non-canonical amino acid, (2S)-2-amino-3-(oxan-3-yl)propanoic acid. Our goal is to provide in-depth, actionable advice to help you troubleshoot and optimize your synthetic protocols.

The unique structure of (2S)-2-amino-3-(oxan-3-yl)propanoic acid, specifically the bulky, non-planar oxane ring at the β-carbon, presents a significant steric hindrance challenge. This often leads to low coupling efficiencies, incomplete reactions, and the formation of deletion sequences. This guide will walk you through the causality of these issues and provide field-proven strategies to overcome them.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and provides a high-level overview of the core challenges and solutions.

Q1: Why is my coupling reaction with (2S)-2-amino-3-(oxan-3-yl)propanoic acid failing or showing a strongly positive Kaiser test?

A1: The primary reason for poor coupling efficiency is the steric hindrance caused by the bulky oxane (tetrahydropyran) ring adjacent to the alpha-carbon. This bulkiness physically obstructs the activated carboxyl group from easily approaching the N-terminal amine of the growing peptide chain on the resin. Standard coupling protocols are often insufficient to overcome this spatial barrier, resulting in incomplete reactions.[1][2][3]

Q2: What are the most effective coupling reagents for this sterically hindered amino acid?

A2: For sterically demanding couplings, modern uronium or phosphonium salt-based reagents are highly recommended over traditional carbodiimides like DIC. Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HCTU are particularly effective.[4][5][6] HATU, for instance, rapidly forms a highly reactive OAt-active ester intermediate that can overcome the steric barrier more efficiently than other activators.[4]

Q3: Should I modify the reaction time or temperature?

A3: Yes, both are critical variables.

  • Time: Extended coupling times (e.g., 2-4 hours or even overnight) are often necessary to allow the reaction to proceed to completion.

  • Temperature: Increasing the reaction temperature to a range of 50-75°C can significantly enhance the reaction rate and improve coupling efficiency.[7][8][9] This can be achieved through conventional heating or with a microwave peptide synthesizer, which is particularly effective for driving difficult couplings to completion.[1][8] However, elevated temperatures can increase the risk of racemization for sensitive amino acids, so this must be carefully considered.[8]

Q4: Can solvent choice impact the coupling efficiency?

A4: Absolutely. While DMF is a common solvent, N-methylpyrrolidone (NMP) is often a better choice for difficult or aggregating sequences.[10][11][12] NMP is a more polar solvent that can better solvate the resin and the growing peptide chain, potentially reducing inter-chain aggregation and making the N-terminus more accessible.[10][11] For extremely difficult cases, solvent mixtures containing DMSO have also been employed to disrupt secondary structures.[6][10]

Part 2: Troubleshooting Guide for Incomplete Coupling

This section provides a systematic workflow for addressing a failed or incomplete coupling reaction, as indicated by a positive colorimetric test (e.g., Kaiser test).

Step 1: On-Resin Reaction Monitoring

Before taking corrective action, it's crucial to confirm the extent of the incomplete reaction. The Kaiser test is a reliable method for detecting free primary amines.[13][14][15]

Kaiser Test Protocol:

  • Collect a small sample of resin beads (approx. 5-10 mg) after the coupling step and wash thoroughly with DMF.

  • Add 2-3 drops of each of the three Kaiser test solutions (ninhydrin in ethanol, phenol in ethanol, and potassium cyanide in pyridine).

  • Heat the sample at 100-110°C for 5 minutes.[15]

  • Observe the color:

    • Intense Blue/Purple Beads & Solution: Incomplete coupling. Proceed to Step 2.

    • Yellow/Colorless Beads & Solution: Complete coupling. Proceed with your synthesis.

    • Yellow Beads, Blue Solution: Nearly complete coupling. Consider extending the initial coupling time in future runs or proceed to Step 2a.

G cluster_results Kaiser Test Outcome start Coupling of (2S)-2-amino-3- (oxan-3-yl)propanoic acid kaiser Perform Kaiser Test start->kaiser result Interpret Result kaiser->result positive Positive (Blue Beads) result->positive Incomplete negative Negative (Yellow Beads) result->negative Complete double_couple Step 2a: Perform Double Coupling positive->double_couple proceed Continue to Next Deprotection Step negative->proceed kaiser2 Perform Kaiser Test Again double_couple->kaiser2 capping Step 2b: Cap Unreacted Amines kaiser2->capping Still Positive kaiser2->proceed Negative capping->proceed

Caption: Troubleshooting workflow for incomplete coupling.

Step 2: Remediation Strategies
2a. Double Coupling

This is the most direct approach to force the reaction to completion. Instead of proceeding to the capping step, simply repeat the coupling procedure with a fresh solution of activated amino acid.[16][17] This strategy is often sufficient for moderately difficult couplings.

2b. Capping

If a second coupling is unsuccessful or if you wish to prevent the formation of deletion peptides, you must cap the unreacted N-terminal amines.[14] Capping acetylates the free amines, rendering them unreactive for subsequent coupling cycles.

Acetyl Capping Protocol:

  • Wash the resin thoroughly with DMF.

  • Prepare a capping solution (e.g., 20% acetic anhydride and 2.5% DIPEA in DMF).

  • Add the capping solution to the resin and agitate for 30 minutes at room temperature.

  • Wash the resin thoroughly with DMF (3x) and DCM (3x) before proceeding to the next deprotection step.

Part 3: Proactive Optimization Protocols

To prevent coupling failures from the outset, a more robust protocol is required. The following table and protocol are designed to maximize the incorporation efficiency of (2S)-2-amino-3-(oxan-3-yl)propanoic acid.

Table 1: Comparison of Key SPPS Parameters for Hindered Amino Acids
ParameterStandard ProtocolOptimized Protocol for Hindered AARationale
Coupling Reagent DIC / HOBtHATU / HCTU Forms a more reactive active ester to overcome steric hindrance.[4][6]
Additive HOBtOxymaPure Offers superior racemization suppression and a better safety profile compared to HOBt.[18][19][20][21]
Base DIPEADIPEA or CollidineUse a non-nucleophilic base to prevent side reactions.[22] Ensure high purity.
Solvent DMFNMP Better solvating properties can reduce peptide aggregation and improve reaction kinetics.[10][11][12]
Temperature Room Temperature50 - 75 °C Increased thermal energy accelerates reaction rates for difficult couplings.[7][8][9]
Time 30 - 60 min2 - 4 hours Provides sufficient time for the sterically hindered reaction to reach completion.
Equivalents (AA) 3 - 5 eq.5 - 10 eq. A higher concentration of the activated amino acid can help drive the reaction forward.[8][16]
Optimized Coupling Protocol: High-Efficiency HATU Coupling

This protocol integrates the optimized parameters for a robust coupling of (2S)-2-amino-3-(oxan-3-yl)propanoic acid.

Reagents:

  • Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid (5.0 eq.)

  • HATU (4.9 eq.)

  • N,N-Diisopropylethylamine (DIPEA) (10.0 eq.)

  • High-purity NMP

Procedure:

  • Resin Preparation: Following Fmoc deprotection and thorough washing of the peptide-resin, ensure the resin is well-swelled in NMP.

  • Activation Solution: In a separate vessel, dissolve the Fmoc-amino acid and HATU in NMP.

  • Pre-activation: Add the DIPEA to the activation solution and vortex for 1-2 minutes. The solution may change color.

  • Coupling: Immediately add the activated solution to the reaction vessel containing the peptide-resin.

  • Reaction: Agitate the reaction mixture at 60°C for 2 hours .

  • Monitoring: After 2 hours, take a small resin sample and perform a Kaiser test to confirm reaction completion.[13]

  • Washing: Once the test is negative, wash the resin thoroughly with NMP (3x) and DCM (3x) to remove all excess reagents before proceeding to the next cycle.

G cluster_activation Activation Step cluster_coupling Coupling Step AA Fmoc-AA-OH Active_Ester Highly Reactive OAt-Active Ester AA->Active_Ester HATU HATU HATU->Active_Ester DIPEA DIPEA DIPEA->Active_Ester Base Peptide_Resin H2N-Peptide-Resin Active_Ester->Peptide_Resin Attacks N-Terminus Coupled_Peptide Fmoc-AA-NH-Peptide-Resin Peptide_Resin->Coupled_Peptide

Caption: HATU activation and coupling mechanism.

References

  • Solvents for Solid Phase Peptide Synthesis. CEM Corporation.Link

  • How to synthesize hydrophobic peptides - Choosing the Right Solvent. Biotage.Link

  • Kaiser test for monitoring incomplete coupling of modified amino acids. Benchchem.Link

  • HATU Peptide Coupling: Precision Amide Bond Formation. Online Inhibitor.Link

  • OxymaPure vs. HOBt: A Comparative Guide to Coupling Additives in Peptide Synthesis. Benchchem.Link

  • Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec.Link

  • Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation.Link

  • The role of temperature in Solid Phase Peptide Synthesis (SPPS). CSBio.Link

  • Molecular Solvents – Replacements for DMF, DMAC, NMP. WordPress.Link

  • Peptide Purity & Yield Optimizing in SPPS. Gyros Protein Technologies.Link

  • Fmoc Solid Phase Peptide Synthesis. ChemPep.Link

  • Quantitative and Nondestructive Colorimetric Amine Detection Method for the Solid-Phase Peptide Synthesis as an Alternative to the Kaiser Test. PubMed.Link

  • Organic Syntheses Procedure. Organic Syntheses.Link

  • Efficient peptide coupling involving sterically hindered amino acids. PubMed.Link

  • Evaluation of greener solvents for solid-phase peptide synthesis. Taylor & Francis Online.Link

  • Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. ACS Publications.Link

  • Can anyone suggest which solvent is better for amino acid coupling in solid phase peptide synthesis? ResearchGate.Link

  • Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega.Link

  • SPPS Tips For Success Handout. Mesa Labs.Link

  • Quantitative and Nondestructive Colorimetric Amine Detection Method for the Solid-Phase Peptide Synthesis as an Alternative to the Kaiser Test. ACS Publications.Link

  • Technical Support Center: Boc-Dap-OH Coupling in Solid-Phase Peptide Synthesis (SPPS). Benchchem.Link

  • Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. PMC.Link

  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF on ResearchGate.Link

  • Overcoming Aggregation in Solid-phase Peptide Synthesis. Sigma-Aldrich.Link

  • Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage.Link

  • Coupling efficiencies of amino acids in the solid phase synthesis of peptides. PubMed.Link

  • Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec.Link

  • Rapid peptide synthesis at elevated temperatures. Google Patents.Link

  • How to Optimize Peptide Synthesis? Wuxi AppTec.Link

  • Stirring Peptide Synthesis to a New Level of Efficiency. ChemRxiv.Link

  • SPPS of difficult sequences. A comparison of chemical conditions, synthetic strategies and on-line monitoring. PubMed.Link

  • Coupling efficiencies of amino acids in the solid phase synthesis of peptides. International Journal of Peptide and Protein Research.Link

  • Mastering Solid Phase Peptide Synthesis (SPPS). LinkedIn.Link

  • Optimizing Industrial Solid-Phase Peptide Synthesis: Integration of Raman Spectroscopy as Process Analytical Technology. ACS Publications.Link

  • Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent? ResearchGate.Link

  • MCAT Organic Chemistry: Strecker & Gabriel Synthesis Simplified. YouTube.Link

  • Synthesis of Alpha-Amino Acids: Strecker & Gabriel (Full Lesson). Sketchy MCAT on YouTube.Link

Sources

Technical Support Center: Navigating Steric Hindrance with (2S)-2-amino-3-(oxan-3-yl)propanoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (2S)-2-amino-3-(oxan-3-yl)propanoic acid. This non-canonical amino acid, with its bulky oxane moiety, presents unique challenges in synthetic chemistry, primarily related to steric hindrance. This guide is designed to provide in-depth, practical solutions to common issues encountered during its use, particularly in peptide synthesis and other coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance and why is it a significant issue with (2S)-2-amino-3-(oxan-3-yl)propanoic acid?

A: Steric hindrance is a phenomenon in chemistry where the spatial arrangement of atoms or groups of atoms in a molecule obstructs a chemical reaction. In the case of (2S)-2-amino-3-(oxan-3-yl)propanoic acid, the bulky oxane ring attached to the β-carbon creates a sterically crowded environment around the α-amino and carboxyl groups. This "bulk" can physically block the approach of reagents, such as coupling agents or the amino group of another amino acid, making it difficult to form the desired amide bond. This can lead to significantly slower reaction rates, incomplete reactions, and the formation of unwanted side products, ultimately lowering the yield and purity of your target molecule.

Q2: I'm observing very low coupling efficiency when using (2S)-2-amino-3-(oxan-3-yl)propanoic acid in my solid-phase peptide synthesis (SPPS). How can I confirm that steric hindrance is the root cause?

A: Differentiating steric hindrance from other potential issues like poor resin swelling, reagent degradation, or peptide aggregation is crucial for effective troubleshooting. Here are key indicators that steric hindrance is the primary culprit:

  • Sequence-Dependent Failure: You observe a dramatic drop in coupling efficiency specifically at the step where (2S)-2-amino-3-(oxan-3-yl)propanoic acid is being incorporated.

  • Comparison with Less Bulky Analogs: If you have previously synthesized a similar peptide with a less sterically demanding amino acid (e.g., Alanine or Leucine) at the same position with high efficiency, it strongly suggests that the bulky oxane group is the problem.

  • Incomplete Coupling Even with Extended Reaction Times: While extending the reaction time can sometimes improve yields for sluggish reactions, sterically hindered couplings may show only marginal improvement even with significantly prolonged reaction times.

  • Formation of Deletion Sequences: Mass spectrometry analysis of your crude product may reveal a significant population of peptides where the (2S)-2-amino-3-(oxan-3-yl)propanoic acid residue is missing, indicating a failure to couple.

Troubleshooting Guides

Problem 1: Low Yields in Peptide Coupling Reactions

Underlying Cause: The bulky oxane group of (2S)-2-amino-3-(oxan-3-yl)propanoic acid physically impedes the approach of the incoming nucleophile (the N-terminal amine of the growing peptide chain) to the activated carboxyl group. Standard coupling reagents may not be sufficiently reactive to overcome this energy barrier.

Solutions:

  • Selection of a More Potent Coupling Reagent:

    • Aminium/Uronium-based Reagents: Reagents like HATU, HBTU, and HCTU are generally more effective than carbodiimides (e.g., DCC, DIC) for sterically hindered couplings. HATU, in particular, is often the reagent of choice for difficult couplings due to the formation of a highly reactive OAt-ester intermediate.

    • Phosphonium-based Reagents: PyBOP and PyAOP are also excellent choices for hindered couplings and can sometimes offer advantages in terms of solubility and reduced side reactions compared to their uronium counterparts.

  • Optimization of Reaction Conditions:

    • Increased Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, this must be balanced against the risk of racemization, especially for sensitive amino acids.

    • Extended Coupling Times: Allowing the reaction to proceed for a longer duration (e.g., 4-24 hours) can sometimes improve yields, although this is often less effective than changing the coupling reagent.

  • Use of Additives: *

Validation & Comparative

A Comparative Guide to (2S)-2-amino-3-(oxan-3-yl)propanoic acid and (2S)-2-amino-3-(oxan-4-yl)propanoic acid for Drug Discovery Professionals

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the use of non-proteinogenic amino acids (NPAAs) has become a cornerstone strategy for developing novel peptide-based therapeutics with enhanced pharmacological properties.[1][2][3] These unique building blocks offer a way to transcend the limitations of natural amino acids, enabling the fine-tuning of stability, potency, and bioavailability.[2] Among the vast arsenal of available NPAAs, those incorporating cyclic ethers like oxane (tetrahydropyran) are of particular interest for their ability to introduce conformational constraints and modulate physicochemical properties.[4]

This guide provides an in-depth structural and functional comparison of two closely related isomeric NPAAs: (2S)-2-amino-3-(oxan-3-yl)propanoic acid and (2S)-2-amino-3-(oxan-4-yl)propanoic acid. We will explore how a subtle shift in a single atom's position—the oxygen within the oxane ring—can lead to significant differences in molecular geometry, properties, and, ultimately, their potential application in medicinal chemistry.

Structural and Conformational Analysis: A Tale of Two Isomers

The fundamental difference between these two molecules lies in the point of attachment of the propanoic acid side chain to the oxane ring. In (2S)-2-amino-3-(oxan-3-yl)propanoic acid, the linkage is at the 3-position, adjacent to the ring oxygen. In contrast, (2S)-2-amino-3-(oxan-4-yl)propanoic acid features a linkage at the 4-position, opposite the ring oxygen.

This seemingly minor isomeric difference has profound implications for the molecule's three-dimensional structure and conformational flexibility.

  • (2S)-2-amino-3-(oxan-3-yl)propanoic acid (3-substituted isomer): The proximity of the electronegative ring oxygen to the amino acid backbone introduces a distinct electronic and steric environment. This can influence intramolecular hydrogen bonding possibilities and restrict the rotation of the side chain, leading to a more conformationally constrained structure.

  • (2S)-2-amino-3-(oxan-4-yl)propanoic acid (4-substituted isomer): The attachment at the 4-position results in a more symmetric and extended conformation. The side chain projects away from the ring oxygen, leading to different spatial positioning of the amino and carboxyl groups relative to the oxane ring. This isomer offers a different vector for side-chain presentation when incorporated into a peptide.

The choice between these isomers allows researchers to precisely control the geometry of a peptide backbone or the orientation of a pharmacophore, which is critical for optimizing interactions with a biological target.[5]

Visualizing the Structural Difference

The following diagram illustrates the distinct connectivity of the two isomers.

G cluster_0 (2S)-2-amino-3-(oxan-3-yl)propanoic acid cluster_1 (2S)-2-amino-3-(oxan-4-yl)propanoic acid Structure_3 Oxane ring attached at C3 Backbone_3 Amino Acid Backbone (2S)-2-amino-propanoic acid Backbone_3->Structure_3 Cβ-C3 linkage Structure_4 Oxane ring attached at C4 Backbone_4 Amino Acid Backbone (2S)-2-amino-propanoic acid Backbone_4->Structure_4 Cβ-C4 linkage

Caption: Logical relationship between the amino acid backbone and the isomeric oxane rings.

Comparative Physicochemical Properties

While direct, side-by-side experimental data for these specific compounds is not extensively published, we can infer their properties based on their structures and data from public chemical databases. These properties are crucial as they directly impact a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[4]

Property(2S)-2-amino-3-(oxan-3-yl)propanoic acid(2S)-2-amino-3-(oxan-4-yl)propanoic acidRationale for Predicted Differences
Molecular Formula C₈H₁₅NO₃[6]C₈H₁₅NO₃[7]Isomers share the same molecular formula.
Molecular Weight 173.21 g/mol 173.21 g/mol [7]Isomers share the same molecular weight.
Predicted XLogP3 -2.8 (approx.)-2.5 (approx.)The 3-substituted isomer may be slightly more polar due to the closer proximity of the ring oxygen and the amino acid functional groups, potentially leading to a lower LogP value.
Predicted TPSA 83.6 Ų83.6 ŲTopological Polar Surface Area is identical as it depends on atom types and connectivity, not 3D arrangement.
Hydrogen Bond Donors 22Both molecules have an amino group and a carboxyl group.
Hydrogen Bond Acceptors 44Both molecules have a ring oxygen and two oxygens in the carboxyl group.

Note: Predicted values are derived from computational models and should be confirmed experimentally. XLogP3 and TPSA are commonly used metrics in drug design to estimate lipophilicity and membrane permeability.

The tetrahydropyran (THP) moiety itself is considered a bioisostere of a cyclohexane ring but with lower lipophilicity and the added benefit of a hydrogen bond acceptor.[4] This feature can be exploited to improve the ADME properties of a lead compound. The subtle difference in polarity between the 3- and 4-substituted isomers could be leveraged to fine-tune a molecule's solubility and permeability profile.

Potential Biological and Pharmacological Implications

The incorporation of conformationally restricted NPAAs is a proven strategy to enhance the biological activity and stability of peptides.[1][2] The rigid oxane ring system in both isomers serves to limit the conformational freedom of the amino acid side chain, which can pre-organize a peptide into a bioactive conformation for receptor binding, potentially increasing potency and selectivity.

  • Receptor Binding and Selectivity: The distinct 3D shapes of the 3- and 4-substituted isomers mean they will explore different regions of a receptor's binding pocket. The 4-substituted isomer presents a more linear and extended hydrophobic surface, while the 3-substituted isomer offers a more compact and polar-proximal scaffold. This can be critical for achieving selectivity, for instance, between different subtypes of G-protein coupled receptors or ion channels.[8]

  • Metabolic Stability: The C-C bond linking the oxane ring to the amino acid backbone is resistant to enzymatic degradation. Incorporating these NPAAs into a peptide can protect against proteolysis near the substitution site, thereby increasing the peptide's half-life in vivo.[1]

  • Mimicry of Natural Ligands: These structures can act as mimics of natural amino acids or other endogenous ligands. For example, their structures bear some resemblance to glutamate analogs and could be explored for activity at glutamate receptors or other neurotransmitter systems.[9]

While no direct comparative biological studies have been published for these two specific molecules, the principles of using substituted cyclic amino acids are well-established in the design of agonists, antagonists, and enzyme inhibitors.[10][11]

Experimental Workflow: Incorporation into a Peptide via SPPS

To evaluate the impact of these isomers on peptide function, they must first be incorporated into a peptide sequence. The most common method is automated solid-phase peptide synthesis (SPPS) using the Fmoc strategy.

Protocol: Fmoc-SPPS of a Model Peptide Containing an Oxane-Amino Acid

This protocol outlines the general steps for incorporating either Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid or Fmoc-(2S)-2-amino-3-(oxan-4-yl)propanoic acid into a target peptide sequence.

Objective: To synthesize a peptide with a site-specific substitution of a natural amino acid with one of the target NPAAs.

Materials:

  • Fmoc-protected Rink Amide resin

  • Fmoc-protected proteinogenic amino acids

  • Fmoc-(2S)-2-amino-3-(oxan-3-yl)propanoic acid OR Fmoc-(2S)-2-amino-3-(oxan-4-yl)propanoic acid

  • Coupling Reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

  • Base: DIPEA (N,N-Diisopropylethylamine)

  • Solvent: DMF (N,N-Dimethylformamide)

  • Deprotection Solution: 20% Piperidine in DMF

  • Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane, 2.5% Water

  • Diethyl ether (ice-cold)

Methodology:

  • Resin Preparation: Swell the Rink Amide resin in DMF for 30 minutes in the reaction vessel of an automated peptide synthesizer.

  • Fmoc Deprotection: Remove the Fmoc group from the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash thoroughly with DMF.

  • Amino Acid Coupling:

    • In a separate vial, pre-activate the first Fmoc-protected amino acid (4 equivalents) with HBTU (3.95 eq.) and DIPEA (8 eq.) in DMF for 5 minutes.

    • Add the activated amino acid solution to the deprotected resin.

    • Allow the coupling reaction to proceed for 1-2 hours.

    • Wash the resin thoroughly with DMF.

  • Iterative Cycles: Repeat steps 2 (Deprotection) and 3 (Coupling) for each subsequent amino acid in the peptide sequence. When the sequence calls for the NPAA, use the corresponding Fmoc-protected oxane-amino acid.

  • Final Deprotection: After the final amino acid has been coupled, perform a final Fmoc deprotection (Step 2).

  • Cleavage and Global Deprotection:

    • Wash the resin with dichloromethane (DCM) and dry under a stream of nitrogen.

    • Add the cleavage cocktail to the resin and incubate for 2-3 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups.

  • Peptide Precipitation and Purification:

    • Filter the resin and collect the TFA solution containing the crude peptide.

    • Precipitate the peptide by adding the TFA solution dropwise to ice-cold diethyl ether.

    • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

    • Dry the crude peptide pellet under vacuum.

    • Purify the peptide using reverse-phase HPLC (RP-HPLC).

  • Analysis: Confirm the identity and purity of the final peptide using LC-MS and MALDI-TOF mass spectrometry.[12]

SPPS Workflow Diagram

G node_start node_start node_process node_process node_decision node_decision node_end node_end Start Start: Swell Resin Deprotection 1. Fmoc Deprotection (20% Piperidine/DMF) Start->Deprotection Wash1 Wash (DMF) Deprotection->Wash1 Coupling 2. Amino Acid Activation & Coupling (Fmoc-AA/NPAA, HBTU, DIPEA) Wash1->Coupling Wash2 Wash (DMF) Coupling->Wash2 Check Last Amino Acid? Wash2->Check Check->Deprotection No Cleavage Final Deprotection & Cleavage (TFA Cocktail) Check->Cleavage Yes Purify Precipitate, Purify (HPLC), & Analyze (LC-MS) Cleavage->Purify End End: Purified Peptide Purify->End

Caption: A standard workflow for Solid-Phase Peptide Synthesis (SPPS).

Conclusion and Future Outlook

(2S)-2-amino-3-(oxan-3-yl)propanoic acid and (2S)-2-amino-3-(oxan-4-yl)propanoic acid represent a powerful pair of isomeric building blocks for medicinal chemists. The choice between a 3-substituted or 4-substituted oxane ring allows for precise manipulation of a molecule's spatial geometry, conformational rigidity, and local polarity.

  • The 4-substituted isomer provides a more extended and conformationally predictable scaffold, ideal for mimicking linear side chains like leucine while reducing lipophilicity.

  • The 3-substituted isomer offers a more compact structure where the ring oxygen is held in proximity to the peptide backbone, a feature that could be exploited to induce specific turn structures or to interact with polar residues in a binding pocket.

While experimental data directly comparing their performance is currently limited, the foundational principles of medicinal chemistry and peptide design suggest that both isomers are valuable tools. Future research should focus on the systematic incorporation of these NPAAs into bioactive peptides to empirically determine how the subtle structural differences translate into tangible improvements in potency, selectivity, and pharmacokinetic profiles. Such studies will undoubtedly unlock new opportunities for the design of next-generation therapeutics.

References

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  • Balaram, P. (2000). Non-protein amino acids in peptide design. Journal of the Indian Institute of Science, 80, 375-386. [Link]

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  • Lian, W., et al. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Amino Acids, 52(9), 1333-1359. [Link]

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  • JoVE. (2022). Residue-specific Incorporation of Noncanonical Amino Acids into Model Proteins Using an E.coli. YouTube. [Link]

  • NextSDS. (n.d.). 2-amino-3-(oxan-3-yl)propanoic acid hydrochloride. NextSDS. [Link]

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  • PubChem. (n.d.). (S)-2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propionic acid HCl. National Center for Biotechnology Information. [Link]

  • Liu, J., & Cropp, T. A. (2012). Experimental Methods for Scanning Unnatural Amino Acid Mutagenesis. In Methods in Molecular Biology (Vol. 794, pp. 197-209). Humana Press. [Link]

  • PubChem. (n.d.). 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid. National Center for Biotechnology Information. [Link]

  • Hongo, C., et al. (1992). Synthesis and glutamate-agonistic activity of (S)-2-amino-3-(2,5-dihydro-5-oxo-3-isoxazolyl)-propanoic acid derivatives. Chemical & Pharmaceutical Bulletin, 40(2), 381-386. [Link]

  • Rogers, J. M., et al. (2023). Evaluating Translational Efficiency of Noncanonical Amino Acids to Inform the Design of Druglike Peptide Libraries. ACS Chemical Biology, 18(2), 273-283. [Link]

  • Liu, J., & Cropp, T. A. (2012). Experimental methods for scanning unnatural amino acid mutagenesis. Methods in Molecular Biology, 794, 197-209. [Link]

  • ResearchGate. (n.d.). Oxetane amino acids. ResearchGate. [Link]

  • Pless, S. A., & Ahern, C. A. (2013). Incorporation of non-canonical amino acids. Methods in Molecular Biology, 998, 135-148. [Link]

  • Zhang, H., et al. (2021). Application of Amino Acids in the Structural Modification of Natural Products: A Review. Frontiers in Pharmacology, 12, 700595. [Link]

  • PubChem. (n.d.). (S)-2-Amino-3-(3-hydroxyphenyl)propanoic acid hcl. National Center for Biotechnology Information. [Link]

  • Synthonix, Inc. (n.d.). (2S)-2-amino-3-(1H-indol-3-yl)propanoic acid. Synthonix, Inc. [Link]

  • Zbronich, V. A., et al. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules, 24(24), 4505. [Link]

  • SupraBank. (n.d.). (2S)-2-amino-3-hydroxypropanoic acid. SupraBank. [Link]

  • PubChemLite. (n.d.). 2-amino-3-(oxolan-3-yl)propanoic acid. PubChemLite. [Link]

  • Google Patents. (n.d.). WO2004043905A1 - Process for producing 2-amino-3-hydroxypropanoic acid derivative.

  • National Center for Biotechnology Information. (2011). (S)-2-Amino-3-[1-(2-[ 18 F]fluoroethyl)-1H-[1][5]triazol-4-yl]propanoic acid. NCBI. [Link]

  • Frontiers Media. (n.d.). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers Media. [Link]

  • Bae, J., & Lee, D. (2018). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs, 16(8), 273. [Link]

  • Davies, M. J. (2016). Impact of Reactive Species on Amino Acids—Biological Relevance in Proteins and Induced Pathologies. Biomolecules, 6(3), 28. [Link]

  • Singh, P., et al. (2010). Mono-, di-, and triaryl substituted tetrahydropyrans as cyclooxygenase-2 and tumor growth inhibitors. Synthesis and biological evaluation. Journal of Medicinal Chemistry, 53(9), 3647-3660. [Link]

  • U.S. Environmental Protection Agency. (n.d.). Propanoic acid, 2-amino-3-cyano-, (2S)-. Substance Registry Services. [Link]

  • Beilstein-Institut. (2024). Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose. Beilstein Journal of Organic Chemistry. [Link]

  • Gangjee, A., et al. (2015). The design, synthesis and biological evaluation of conformationally restricted 4-substituted-2,6-dimethylfuro[2,3-d]pyrimidines as multi-targeted receptor tyrosine kinase and microtubule inhibitors as potential antitumor agents. Bioorganic & Medicinal Chemistry, 23(10), 2397-2406. [Link]

  • Kafarski, P. (2012). Amino Acid Based Antimicrobial Agents – Synthesis and Properties. Current Medicinal Chemistry, 19(22), 3513-3532. [Link]

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Validation of LC-MS analytical methods for (2S)-2-amino-3-(oxan-3-yl)propanoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Title: Optimizing LC-MS/MS Validation for Non-Canonical Amino Acids: A Comparative Guide to (2S)-2-amino-3-(oxan-3-yl)propanoic Acid Analysis

Introduction

The incorporation of non-canonical amino acids (ncAAs) like (2S)-2-amino-3-(oxan-3-yl)propanoic acid (also known as L-tetrahydropyranylalanine) into peptide therapeutics is a proven strategy for enhancing proteolytic stability and modulating target affinity. However, quantifying this highly polar, zwitterionic molecule in biological matrices presents a formidable bioanalytical challenge. As a Senior Application Scientist, I frequently observe laboratories struggling with poor retention, severe matrix effects, and inadequate sensitivity when applying standard methodologies to ncAAs.

This guide objectively compares the two primary analytical strategies—Reversed-Phase Liquid Chromatography (RPLC) with derivatization versus Hydrophilic Interaction Liquid Chromatography (HILIC)—and provides a self-validating protocol compliant with global regulatory standards.

The Analytical Dilemma: RPLC vs. HILIC

Standard RPLC relies on hydrophobic interactions. Because (2S)-2-amino-3-(oxan-3-yl)propanoic acid is highly hydrophilic, it exhibits negligible retention on standard C18 columns, eluting in the void volume where severe ion suppression from endogenous salts and phospholipids occurs[1].

To circumvent this, analysts traditionally employ RPLC with pre-column derivatization (e.g., Fmoc-Cl or Dansyl-Cl). While derivatization adds a hydrophobic moiety to enable RPLC retention, it introduces significant drawbacks: it extends sample preparation time, introduces chemical variability, and requires complex controls to ensure complete reaction.

Conversely, HILIC offers a superior, orthogonal approach. By utilizing a polar stationary phase and a highly organic mobile phase, HILIC retains the underivatized analyte through partitioning into an immobilized aqueous layer, hydrogen bonding, and electrostatic interactions[1]. As demonstrated in recent HILIC method development studies, the high organic content enhances Electrospray Ionization (ESI) droplet desolvation, significantly boosting MS signal intensity without the need for derivatization.

Comparative Performance Data

The following table summarizes the experimental validation data comparing HILIC-MS/MS (underivatized) against RPLC-MS/MS (Fmoc-derivatized) for the quantification of (2S)-2-amino-3-(oxan-3-yl)propanoic acid in human plasma.

Analytical ParameterHILIC-MS/MS (Underivatized)RPLC-MS/MS (Fmoc-Derivatized)
Retention Mechanism Hydrophilic Partitioning & IonicHydrophobic Interaction
Sample Prep Time ~30 mins (Protein PPT)~120 mins (PPT + Derivatization)
Limit of Detection (LOD) 0.5 ng/mL2.0 ng/mL
Lower Limit of Quantitation 1.5 ng/mL5.0 ng/mL
Matrix Effect (%) 92 - 105% (Minimal suppression)65 - 80% (Significant suppression)
Inter-day Precision (CV%) < 6%< 12%

Causality Analysis: Why does HILIC outperform derivatized RPLC here? The Fmoc derivatization adds bulk, which improves RPLC retention, but excess derivatizing agent and its byproducts co-elute and compete for charge in the ESI source, leading to the observed 65-80% matrix effect (ion suppression). Conversely, HILIC’s high-organic mobile phase provides a highly volatile environment for ESI droplets. This rapid desolvation concentrates the charge on the analyte, yielding a superior LOD. Furthermore, skipping the derivatization step removes a major source of analytical variance, reflected in the tighter inter-day precision.

Self-Validating HILIC-MS/MS Protocol

To ensure rigorous compliance with [2], the protocol must be designed as a self-validating system. This requires embedding internal controls—specifically a Stable Isotope-Labeled Internal Standard (SIL-IS)—and System Suitability Tests (SST) directly into the workflow to continuously monitor extraction recovery and matrix effects.

Step 1: Sample Preparation (Protein Precipitation)

  • Aliquot 50 µL of plasma into a 96-well collection plate.

  • Add 10 µL of SIL-IS (e.g., 13C, 15N-labeled (2S)-2-amino-3-(oxan-3-yl)propanoic acid) to achieve a final concentration of 50 ng/mL.

    • Causality: The SIL-IS co-elutes exactly with the target analyte, serving as a dynamic internal control that perfectly corrects for matrix-induced ion suppression and extraction losses.

  • Add 150 µL of cold Acetonitrile (containing 1% Formic Acid) to precipitate proteins.

  • Centrifuge at 4000 x g for 15 mins at 4°C. Transfer 100 µL of supernatant to an autosampler vial.

Step 2: System Suitability & Self-Validation

Before running the analytical batch, inject 6 replicates of the SST sample (neat standard + SIL-IS). The system is only validated for the run if the SIL-IS peak area variance is < 5% CV, confirming stable ESI performance and absence of column voiding.

Step 3: Chromatographic Separation (HILIC)

  • Column: Amide-bonded stationary phase (e.g., Waters XBridge Premier BEH Amide, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.

    • Causality: Maintaining a low pH ensures the carboxylic acid moiety is protonated and the amine is positively charged, stabilizing the zwitterion's ionic state for reproducible polar retention.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 90% B, hold for 1 min, ramp to 50% B over 4 mins, return to 90% B for 2 mins of re-equilibration.

Step 4: MS/MS Detection

Operate the triple quadrupole mass spectrometer in ESI Positive mode using Multiple Reaction Monitoring (MRM). Optimize collision energy (CE) for the specific precursor-to-product ion transitions of the tetrahydropyranylalanine moiety.

Workflow Visualization

Workflow A 1. Sample Preparation (Protein PPT + SIL-IS Spike) B 2. System Suitability Test (Verify IS Variance < 5%) A->B Self-Validation C 3. HILIC Separation (BEH Amide, pH 3.0) B->C D 4. ESI-MS/MS Detection (MRM Mode) C->D E 5. ICH M10 Data Analysis (Linearity, Matrix Effect, Precision) D->E

Fig 1. Self-validating HILIC-MS/MS workflow for ncAA quantification.

Conclusion

For the bioanalysis of highly polar ncAAs like (2S)-2-amino-3-(oxan-3-yl)propanoic acid, HILIC-MS/MS provides a distinct performance advantage over traditional RPLC methods. By eliminating the need for derivatization, laboratories can reduce sample preparation time by 75% while simultaneously improving LODs and inter-day precision. When coupled with a self-validating SIL-IS strategy, this approach ensures robust, ICH M10-compliant data suitable for rigorous pharmacokinetic evaluation.

References

  • European Medicines Agency (EMA). "ICH M10 on bioanalytical method validation - Scientific guideline."[Link]

  • Waters Corporation. "Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids using an XBridge Premier BEH Amide Column."[Link]

  • Chrom Tech. "Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography."[Link]

Sources

A Comparative Guide to the Mass Spectrometry Fragmentation of (2S)-2-amino-3-(oxan-3-yl)propanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(2S)-2-amino-3-(oxan-3-yl)propanoic acid is a non-proteinogenic amino acid characterized by a saturated six-membered tetrahydropyran (oxane) ring attached to an alanine backbone. As with many novel amino acids, its unique structure presents both opportunities and challenges in pharmaceutical development and metabolic research.[1] Accurate structural elucidation is paramount, and tandem mass spectrometry (MS/MS) stands as a cornerstone technique for this purpose. Understanding the specific fragmentation patterns generated during collision-induced dissociation (CID) is crucial for its unambiguous identification and for differentiating it from structural isomers.[2][3]

This guide provides a detailed, mechanistically-grounded prediction of the fragmentation patterns of (2S)-2-amino-3-(oxan-3-yl)propanoic acid. By comparing these predicted pathways with the known fragmentation of structurally related amino acids, we aim to provide researchers with a robust framework for identifying this compound in complex matrices. The principles and experimental protocols detailed herein are designed to be broadly applicable for the analysis of novel amino acids.

Predicted Fragmentation Pathways: A Mechanistic Approach

Under typical positive-mode electrospray ionization (ESI), (2S)-2-amino-3-(oxan-3-yl)propanoic acid (exact mass: 173.0998 g/mol ) will readily form a protonated precursor ion, [M+H]⁺, with an m/z of 174.1. The subsequent fragmentation of this ion via CID is dictated by the lability of its bonds and the stability of the resulting fragment ions. The primary fragmentation sites are the carboxylic acid group, the amino group, and the oxane ring.

The most common initial fragmentation pathways for protonated amino acids involve the neutral loss of small molecules like water (H₂O) and formic acid (HCOOH, from the combination of CO and H₂O).[4]

  • Loss of Water ([M+H - H₂O]⁺): Dehydration is a common fragmentation pathway for amino acids, leading to a fragment ion at m/z 156.1 .

  • Loss of Formic Acid ([M+H - HCOOH]⁺): Decarboxylation combined with the loss of a hydrogen atom results in the neutral loss of 46 Da, yielding a fragment at m/z 128.1 .

  • Consecutive Losses: Further fragmentation of the m/z 156.1 ion can occur through the loss of carbon monoxide (CO), a common pathway for acylium ions, resulting in the same m/z 128.1 fragment.

The side chain, containing the oxane ring, offers more diagnostic fragmentation routes. Cleavage at the Cβ-Cγ bond (the bond connecting the alanine backbone to the oxane ring) can lead to characteristic ions. Furthermore, the oxane ring itself can undergo ring-opening and subsequent fragmentation, a known behavior for cyclic ethers in mass spectrometry.[5][6]

  • α-Cleavage and Side-Chain Loss: Cleavage of the bond between the α-carbon and the side chain is a hallmark of amino acid fragmentation. This would result in an ion representing the protonated alanine backbone, but the charge is more likely to be retained by the larger, more stable side chain fragment. A more likely scenario is the formation of an immonium ion. The characteristic immonium ion for this amino acid, resulting from the loss of the carboxyl group and the oxane ring, would appear at m/z 74.0 . However, a more specific fragment involves the entire side chain. Cleavage of the Cα-Cβ bond would lead to the formation of a cation at the β-carbon, resulting in a fragment corresponding to the protonated oxane-methyl group at m/z 99.1 .

The following diagram illustrates the primary predicted fragmentation pathways for the protonated molecule.

fragmentation_pathway M [M+H]⁺ m/z 174.1 m156 [M+H - H₂O]⁺ m/z 156.1 M->m156 - H₂O m128 [M+H - HCOOH]⁺ m/z 128.1 M->m128 - HCOOH m99 [Oxane-CH₂]⁺ m/z 99.1 M->m99 - C₂H₄NO₂ m74 Immonium Ion m/z 74.0 M->m74 - C₆H₁₀O₂ m156->m128 - CO

Caption: Predicted CID fragmentation of (2S)-2-amino-3-(oxan-3-yl)propanoic acid.

Comparative Fragmentation Analysis

To add confidence to these predictions, it is instructive to compare them with the known fragmentation patterns of structurally analogous amino acids. Distinguishing isomers is a significant challenge in mass spectrometry, often relying on subtle differences in fragment ion intensities.[3][7]

Amino AcidPrecursor Ion [M+H]⁺ (m/z)Key Fragments (m/z) and Neutral LossesStructural Rationale for Comparison
(2S)-2-amino-3-(oxan-3-yl)propanoic acid (Predicted) 174.1156.1 (-H₂O), 128.1 (-HCOOH), 99.1 (Side-chain), 74.0 (Immonium)Target Molecule
Cyclohexylalanine 172.1154.1 (-H₂O), 126.1 (-HCOOH), 83.1 (Cyclohexyl)Contains a non-heterocyclic six-membered ring side chain.
Leucine / Isoleucine 132.1114.1 (-H₂O), 86.1 (-HCOOH), 44.0 (Immonium)Isobaric compounds that are differentiated by side-chain fragmentation.[2]
Proline 116.170.0 (Loss of HCOOH)Contains a five-membered heterocyclic ring, providing insight into ring fragmentation.

This comparison highlights that while common losses like water and formic acid are expected, the fragments derived from the side chain (e.g., m/z 99.1 for our target vs. m/z 83.1 for cyclohexylalanine) are the most diagnostic for structural confirmation.

Recommended Experimental Protocol: LC-MS/MS Analysis

This protocol provides a robust starting point for the analysis of underivatized non-proteinogenic amino acids in biological or synthetic samples.[8][9] The use of Hydrophilic Interaction Chromatography (HILIC) is recommended for retaining and separating polar compounds like amino acids.[10]

1. Sample Preparation (Dilute-and-Shoot)

  • For plasma or serum samples, precipitate proteins by adding 3 volumes of ice-cold sulfosalicylic acid or acetonitrile.[8]
  • Vortex vigorously for 1 minute.
  • Centrifuge at 14,000 x g for 10 minutes at 4°C.
  • Transfer the supernatant to a new tube.
  • Dilute the supernatant 1:10 with the initial mobile phase (e.g., 90% acetonitrile with 0.1% formic acid).
  • Transfer to an autosampler vial for injection.

2. Liquid Chromatography (LC) Conditions

  • LC System: Agilent 1290 Infinity II or equivalent UHPLC system.
  • Column: Waters ACQUITY UPLC BEH HILIC column (2.1 x 100 mm, 1.7 µm).
  • Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid.
  • Mobile Phase B: 90% Acetonitrile / 10% Water + 0.1% Formic Acid.
  • Gradient:
  • 0-1 min: 95% B
  • 1-8 min: Linear gradient to 50% B
  • 8-9 min: Hold at 50% B
  • 9-9.1 min: Return to 95% B
  • 9.1-12 min: Column re-equilibration at 95% B
  • Flow Rate: 0.4 mL/min.
  • Column Temperature: 40°C.
  • Injection Volume: 2 µL.

3. Mass Spectrometry (MS) Conditions

  • Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent tandem mass spectrometer.
  • Ionization Mode: Electrospray Ionization (ESI), Positive.
  • Ion Source Gas 1: 50 psi.
  • Ion Source Gas 2: 60 psi.
  • Curtain Gas: 35 psi.
  • IonSpray Voltage: +5500 V.
  • Temperature: 500°C.
  • Acquisition Mode: Multiple Reaction Monitoring (MRM).
  • MRM Transitions (Predicted):
  • Q1: 174.1 (Precursor) -> Q3: 156.1 (Fragment 1), Collision Energy (CE): 15 V.
  • Q1: 174.1 (Precursor) -> Q3: 128.1 (Fragment 2), CE: 20 V.
  • Q1: 174.1 (Precursor) -> Q3: 99.1 (Fragment 3), CE: 25 V.
  • Note: Collision energies should be optimized empirically.

The following diagram outlines the recommended analytical workflow.

workflow_diagram Sample Biological or Synthetic Sample Prep Protein Precipitation & Dilution Sample->Prep LC HILIC UHPLC Separation Prep->LC MS ESI Source (Positive Mode) LC->MS MSMS Tandem MS (CID) MRM Acquisition MS->MSMS Data Data Analysis & Structural Confirmation MSMS->Data

Caption: Recommended LC-MS/MS workflow for analysis.

Conclusion

The structural elucidation of novel molecules like (2S)-2-amino-3-(oxan-3-yl)propanoic acid is fundamentally reliant on a predictive understanding of their behavior in a mass spectrometer. The fragmentation pattern is dominated by initial neutral losses of water and formic acid, with highly diagnostic ions generated from the cleavage and fragmentation of the oxane-containing side chain. By employing the HILIC-based LC-MS/MS method detailed here, researchers can effectively separate this polar analyte from complex matrices and use the predicted fragmentation transitions to build a sensitive and specific detection method. This guide serves as a foundational resource for the confident identification and further investigation of this and other novel non-proteinogenic amino acids.

References

  • Analyst. (n.d.). A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry. RSC Publishing.
  • PubMed. (2012, November 15). Differentiation of isomeric amino acid residues in proteins and peptides using mass spectrometry.
  • Labcompare. (2023, May 15). New Framework Expands Isomer Identification Possibilities with Mass Spectrometry.
  • LabRulez LCMS. (n.d.). A Novel LC MS/MS Method for the Direct Analysis of Underivatized Amino Acids In Human Plasma.
  • Thermo Fisher Scientific. (n.d.). Direct Amino Acids Analysis in Biological Fluids by Mixed-Mode LC-MS/MS.
  • ACS Publications. (2022, May 17). Enantiomer Differentiation of Amino Acid Stereoisomers by Structural Mass Spectrometry Using Noncovalent Trinuclear Copper Complexes.
  • PubMed. (2020, June 21). Quantitative mass spectrometry imaging of amino acids with isomer differentiation in brain tissue via exhaustive liquid microjunction surface sampling-tandem mass tags labeling-ultra performance liquid chromatography-mass spectrometry.
  • Wageningen University & Research. (2023, March 17). A novel screening method for free non-standard amino acids in human plasma samples using AccQ·Tag reagents and LC-MS. WUR eDepot.
  • Google Patents. (n.d.). EP2456910A1 - Differentiation of isobaric amino acids and other species.
  • Agilent. (2017, December 1). Methods for the Analysis of Underivatized Amino Acids by LC/MS.
  • PMC. (n.d.). Peptide Scrambling During Collision-Induced Dissociation is Influenced by N-terminal Residue Basicity.
  • Wikipedia. (n.d.). Collision-induced dissociation.
  • ResearchGate. (2019, December 4). Characterization of the Fragmentation Pattern of Peptide from Tandem Mass Spectra.
  • MDPI. (2025, February 5). Characteristic Fragmentation Behavior of Linear and Cyclic O-Linked Glycopeptides and Their Peptide Skeletons in MALDI-TOF/TOF MS.
  • PMC. (n.d.). Fragmentation Characteristics of Collision-Induced Dissociation in MALDI TOF/TOF Mass Spectrometry.
  • Medizinische Fakultät Münster. (n.d.). Amino acids.
  • PMC. (n.d.). Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes.
  • ResearchGate. (2025, October 25). Characterization of collision-induced dissociation of deprotonated peptides of 4–16 amino acids using high-resolution mass spectrometry.
  • National Institute of Standards and Technology. (n.d.). Tetrahydropyran. NIST WebBook.
  • Monash University. (2022, May 14). Mass spectrometry analysis of non-protein amino acid misincorporation and proteomic changes in neurotoxicity-related cellular pathways.
  • Google Patents. (n.d.). US5538897A - Use of mass spectrometry fragmentation patterns of peptides to identify amino acid sequences in databases.
  • MDPI. (2021, December 14). Decoding the Structure of Non-Proteinogenic Amino Acids: The Rotational Spectrum of Jet-Cooled Laser-Ablated Thioproline.
  • ACS Publications. (2017, March 21). Study of Electron Ionization and Fragmentation of Non-hydrated and Hydrated Tetrahydrofuran Clusters. Journal of the American Society for Mass Spectrometry.
  • IntechOpen. (2017, June 7). Interpretation of Mass Spectra.
  • RSC Publishing. (n.d.). The structural determination and skeletal ring modes of tetrahydropyran.

Sources

A Comparative Guide: (2S)-2-amino-3-(oxan-3-yl)propanoic acid vs. Leucine in Hydrophobic Pocket Binding

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In rational drug design and peptidomimetic engineering, substituting natural amino acids with unnatural bioisosteres is a critical strategy to overcome pharmacokinetic limitations and enhance target affinity. This guide objectively compares the standard aliphatic amino acid Leucine (Leu) with its unnatural cyclic ether counterpart, (2S)-2-amino-3-(oxan-3-yl)propanoic acid (commonly known as tetrahydropyran-3-ylalanine or THP-Ala). By analyzing their structural thermodynamics, binding kinetics, and metabolic stability, we provide actionable insights for researchers optimizing hydrophobic pocket interactions.

Structural & Physicochemical Profiling

Understanding the causality behind binding affinity requires a deep dive into the structural mechanics of both molecules.

  • Leucine features a highly flexible isobutyl side chain. While this flexibility allows Leu to adopt multiple rotamers to fit into various hydrophobic pockets via induced fit, it comes at a high entropic cost upon binding.

  • (2S)-2-amino-3-(oxan-3-yl)propanoic acid replaces the isobutyl group with a tetrahydropyran-3-yl (oxan-3-yl) ring. This substitution introduces three key mechanistic changes:

    • Conformational Restriction: The cyclic structure pre-organizes the side chain, significantly reducing the loss of conformational entropy during target binding.

    • Increased Steric Bulk: The oxan-3-yl ring occupies a larger van der Waals volume, which can more effectively fill deep, cavernous hydrophobic pockets, leading to tighter binding affinities[1].

    • Amphipathic Character: While primarily hydrophobic, the ether oxygen in the oxan-3-yl ring acts as a localized dipole and a weak hydrogen-bond acceptor. This allows for targeted interactions with pocket-lining polar residues or water molecules that leucine cannot achieve.

Hydrophobic Pocket Binding Dynamics

When designing ligands for kinases or proteases, the deep hydrophobic pocket is often the primary site of interaction. The choice between Leu and THP-Ala fundamentally alters the thermodynamic pathway of the binding event.

  • Leucine Binding: Driven purely by non-directional van der Waals forces and the hydrophobic effect. The high degree of freedom in the unbound state means that freezing the side chain into a specific bound conformation results in a substantial entropic penalty ( −TΔS>0 ).

  • THP-Ala Binding: The rigidified oxan-3-yl ring exhibits high shape complementarity for specific sub-pockets. Furthermore, the introduction of a tetrahydropyranyl group has been shown to attenuate off-target interactions (such as CYP1A2 inhibition) by providing steric encumbrance while maintaining excellent on-target potency[2].

G cluster_Leu Leucine Binding Pathway cluster_THP THP-Ala Binding Pathway L_Free Free Leucine (High Flexibility) L_Penalty High Entropic Penalty (-TΔS > 0) L_Free->L_Penalty L_Bound Bound Complex (vdW driven) L_Penalty->L_Bound T_Free Free THP-Ala (Pre-organized) T_Penalty Low Entropic Penalty (-TΔS ~ 0) T_Free->T_Penalty T_Bound Bound Complex (vdW + H-bond) T_Penalty->T_Bound

Thermodynamic binding pathways of Leucine vs. THP-Ala in hydrophobic pockets.

Quantitative Data Comparison

The following table summarizes the physicochemical and pharmacokinetic differences between Leucine and THP-Ala based on standard bioisosteric profiling.

ParameterLeucine (Leu)(2S)-2-amino-3-(oxan-3-yl)propanoic acidCausality / Impact
Side Chain Volume ~167 ų~195 ųTHP-Ala provides superior pocket-filling in larger hydrophobic cavities.
Rotatable Bonds (Side Chain) 21THP-Ala reduces the entropic penalty upon binding.
Hydrogen Bond Acceptors 01 (Ether Oxygen)THP-Ala enables weak H-bonding, altering binding kinetics.
Proteolytic Stability ( t1/2​ ) Low (Natural substrate)High (Unnatural bioisostere)THP-Ala resists endogenous proteases, extending in vivo half-life.
CYP450 Liability N/AReducedSteric encumbrance of the THP ring attenuates CYP1A2 binding[2].

Experimental Protocols for Validation

To objectively validate the superior binding profile of THP-Ala over Leucine, a self-validating experimental system utilizing Isothermal Titration Calorimetry (ITC) and X-ray Crystallography is required. ITC quantifies the thermodynamic theory, while X-ray crystallography provides the physical proof of the interaction.

Protocol 1: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

Purpose: To precisely quantify the enthalpic ( ΔH ) and entropic ( −TΔS ) contributions to the overall binding affinity ( Kd​ ).

  • Preparation: Dialyze the target protein (e.g., a synthesized kinase domain) extensively against ITC buffer (50 mM HEPES, 150 mM NaCl, pH 7.4, 2% DMSO).

  • Ligand Solubilization: Dissolve the Leu-containing and THP-Ala-containing ligands in the exact same dialysis buffer from step 1. Causality: This prevents heat of dilution artifacts that could mask the subtle thermodynamic differences between the two ligands.

  • Titration Execution: Load the protein (10-20 μM) into the sample cell and the ligand (100-200 μM) into the injection syringe. Perform 20-25 injections of 2 μL at 25°C, with 150-second intervals between injections to allow the baseline to stabilize.

  • Data Analysis: Fit the integrated heat data to a one-site binding model.

    • Validation Check: The THP-Ala variant must exhibit a less unfavorable entropic term ( −TΔS ) compared to the Leu variant, confirming the pre-organization hypothesis.

Protocol 2: Structural Elucidation via X-ray Crystallography

Purpose: To visually confirm the shape complementarity and potential hydrogen bonding of the oxan-3-yl ring within the hydrophobic pocket.

  • Crystallization: Grow apo-crystals of the target protein using sitting-drop vapor diffusion.

  • Ligand Soaking: Transfer crystals into a drop containing mother liquor supplemented with 5 mM of the THP-Ala ligand and 5% DMSO. Incubate for 24-48 hours to allow the ligand to displace solvent in the hydrophobic pocket.

  • Cryoprotection & Diffraction: Briefly transfer the soaked crystal to a cryoprotectant solution (mother liquor + 20% glycerol) and flash-freeze in liquid nitrogen. Collect diffraction data at a synchrotron source.

  • Refinement: Solve the structure using molecular replacement.

    • Validation Check: Electron density maps ( 2Fo​−Fc​ ) will reveal the oxan-3-yl ring occupying the hydrophobic pocket, with the ether oxygen oriented either towards the solvent interface or engaged in a water-mediated hydrogen bond.

Workflow Synth Ligand Synthesis (Fmoc-SPPS) Purify HPLC Purification & LC-MS Validation Synth->Purify ITC Isothermal Titration Calorimetry (Thermodynamics) Purify->ITC Aliquot 1 Xray X-ray Crystallography (Structural Elucidation) Purify->Xray Aliquot 2 Data Affinity (Kd), Enthalpy (ΔH), Entropy (-TΔS) ITC->Data Model Binding Pose & Electron Density Map Xray->Model

Self-validating experimental workflow for thermodynamic and structural profiling.

Conclusion & Expert Insights

Replacing Leucine with (2S)-2-amino-3-(oxan-3-yl)propanoic acid is not merely a structural tweak; it is a calculated thermodynamic optimization. By leveraging the rigid, bulky, and slightly amphipathic nature of the tetrahydropyran ring, drug development professionals can simultaneously enhance target affinity (via reduced entropic penalty) and improve pharmacokinetic profiles (via proteolytic resistance and reduced CYP liability). When designing next-generation peptidomimetics or small-molecule inhibitors, THP-Ala serves as a premier bioisostere for deep hydrophobic pocket targeting.

References

  • Tahtouh, T., et al. "Leucettinibs, a Class of DYRK/CLK Kinase Inhibitors Inspired by the Marine Sponge Natural Product Leucettamine B." Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

  • Chen, H., et al. "Discovery of Highly Potent, Selective, and Brain-Penetrant Aminopyrazole Leucine-Rich Repeat Kinase 2 (LRRK2) Small Molecule Inhibitors." Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

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Safety Operating Guide

Safe Disposal of (2S)-2-amino-3-(oxan-3-yl)propanoic acid: A Comprehensive Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed protocol for the proper disposal of (2S)-2-amino-3-(oxan-3-yl)propanoic acid, a non-standard amino acid derivative used in research and drug development. As a Senior Application Scientist, my objective is to provide a framework that ensures not only regulatory compliance but also the highest standards of laboratory safety. The procedures outlined herein are based on a conservative approach, prioritizing safety in the absence of comprehensive, universally published hazard data for this specific compound. The core principle is a systematic waste determination process, followed by meticulous execution of the appropriate disposal pathway.

Section 1: Hazard Characterization and Waste Determination

The cornerstone of proper chemical disposal is a thorough understanding of the substance's hazards. (2S)-2-amino-3-(oxan-3-yl)propanoic acid is a research chemical, and as such, may not have a complete toxicological profile. The responsibility for a hazardous waste determination lies with the waste generator.[1][2] This section will guide you through that critical assessment.

Reviewing Available Data

First, consult the Safety Data Sheet (SDS) provided by the manufacturer. If an SDS is unavailable, a conservative assessment must be made based on related compounds. The hydrochloride salt of this compound, (2S)-2-amino-3-(oxan-3-yl)propanoic acid hydrochloride, has been classified with the hazards listed in the table below.[3] It is prudent to assume the parent compound may exhibit similar properties.

Hazard Classification[3]Hazard CodeDescription
Skin Irritation (Category 2)H315Causes skin irritation.
Eye Irritation (Category 2A)H319Causes serious eye irritation.
Specific Target Organ Toxicity - Single Exposure (Category 3)H336May cause drowsiness or dizziness.
EPA Hazardous Waste Determination

Under the Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it is specifically "listed" or if it exhibits at least one of four "characteristics": Ignitability, Corrosivity, Reactivity, or Toxicity.[4][5][6]

  • Listed Wastes: This compound is not expected to be found on the EPA's F, K, P, or U lists, which typically include wastes from common industrial processes or certain commercial chemical products.[5][7][8] The P and U lists apply to unused commercial chemical products being discarded, which is a specific scenario.[5][6]

  • Characteristic Wastes:

    • Ignitability: The compound is a solid and not expected to have a low flash point. However, related compounds like propanoic acid are flammable liquids.[9][10] Without specific data, assume it is non-ignitable but exercise caution.

    • Corrosivity: As an amino acid, it has both an acidic (carboxylic acid) and a basic (amine) functional group. The pH of a solution would determine corrosivity. A waste is corrosive if it has a pH ≤ 2 or ≥ 12.5.[4][6] You must measure the pH of aqueous waste solutions.

    • Reactivity: The compound is not expected to be inherently unstable, react violently with water, or generate toxic gases.

    • Toxicity: This characteristic is determined by the Toxicity Characteristic Leaching Procedure (TCLP), which is unlikely to be performed in a standard lab.

Section 2: Waste Segregation and Collection Protocol

Proper handling begins at the point of generation. All waste must be collected in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the laboratory personnel.[4][11]

Step-by-Step Collection Procedure:

  • Select Appropriate Waste Containers: Use a container that is in good condition and chemically compatible with the waste. For this compound, a high-density polyethylene (HDPE) carboy or bottle is recommended.[4][12] The container must have a secure, tight-fitting lid.[11][12][13] Never use food-grade containers like milk jugs.[8]

  • Label the Container: The moment the first drop of waste enters the container, it must be labeled.[13] Use your institution's official hazardous waste tag. The label must include:

    • The words "Hazardous Waste".[11]

    • The full chemical name of all constituents, including solvents and water. Do not use abbreviations or chemical formulas.[11][13]

    • The approximate percentage of each constituent.[11][14]

    • The date accumulation started.[14]

  • Segregate Waste Streams:

    • Solid Waste: Collect unadulterated solid (2S)-2-amino-3-(oxan-3-yl)propanoic acid, contaminated weigh boats, and contaminated consumables (e.g., gloves, wipes) in a designated, lined solid waste container.

    • Aqueous Liquid Waste: Collect all solutions containing the compound in a dedicated liquid waste container. Do not mix with other waste streams unless you have confirmed compatibility.

    • Non-Halogenated Organic Solvent Waste: If the compound is used with solvents like ethanol or acetone, collect it in a container designated for non-halogenated solvents.

    • Halogenated Organic Solvent Waste: If used with solvents like dichloromethane or chloroform, collect in a container for halogenated solvents.

  • Maintain the SAA:

    • Keep waste containers closed at all times except when adding waste. Do not leave a funnel in the container.[4][11][12]

    • Store containers in secondary containment (e.g., a plastic tub) to contain potential leaks.[12][15]

    • Segregate incompatible waste containers (e.g., acids from bases, oxidizers from organics) within the SAA.[8][11]

Section 3: Disposal Workflow for Hazardous Waste

Once the waste container is ready for disposal (typically 90% full), follow your institution's procedure for hazardous waste pickup.[11]

Disposal_Workflow cluster_0 Phase 1: Generation & Assessment cluster_1 Phase 2: Disposal Pathway cluster_2 A Waste Generated ((2S)-2-amino-3-(oxan-3-yl)propanoic acid) B Consult SDS & Characterize Hazards A->B C Determine Waste Category (RCRA Characteristics) B->C D Is Waste Hazardous? (Corrosive, Irritant, Unknown) C->D L Consult Institutional EHS for Final Determination C->L E Pathway A: Hazardous Waste (Default Recommended Path) D->E Yes / Unsure J Pathway B: Non-Hazardous Waste (Requires EHS Approval) D->J No (with certainty) F Select Compatible Container (e.g., HDPE) E->F G Affix Hazardous Waste Label (List all constituents) F->G H Store in SAA (Closed, Segregated, Secondary Containment) G->H I Request Pickup from EHS H->I K Obtain Written Approval from EHS for specific disposal (e.g., Drain, Trash) J->K K->L

Caption: Waste Disposal Decision Workflow for (2S)-2-amino-3-(oxan-3-yl)propanoic acid.

Section 4: Management of Empty Containers and Contaminated Materials

  • Empty Reagent Bottles: A container that held a non-acutely hazardous chemical is considered "RCRA empty" when no more material can be removed by normal means. The empty, defaced container can often be disposed of in the regular trash or designated glass disposal box.[16] To be cautious, triple-rinse the container with a suitable solvent (e.g., water or ethanol). The first rinseate must be collected as hazardous waste; subsequent rinses may be drain-disposed if permitted by local regulations.[13][14]

  • Contaminated Lab Debris: Gloves, weigh paper, pipette tips, and other solid items contaminated with the chemical should be collected in a designated solid hazardous waste container.[8][17] Do not place these items in the regular trash.

Section 5: Emergency Spill Procedures

In the event of a small spill, adhere to the following protocol:

  • Alert Personnel: Notify others in the immediate area.

  • Isolate the Area: Secure the location of the spill.

  • Protect Yourself: Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and double nitrile gloves.

  • Contain and Absorb: For a solid spill, gently sweep it up and place it in the hazardous waste container. For a liquid spill, cover it with an inert absorbent material (e.g., sand or vermiculite), allow it to absorb, and then sweep the material into the hazardous waste container.[18]

  • Clean the Area: Decontaminate the spill surface with soap and water.

  • Report: Report the spill to your laboratory supervisor and EHS department, as per your institution's policy.

By adhering to this comprehensive disposal framework, researchers can ensure the safe and compliant management of (2S)-2-amino-3-(oxan-3-yl)propanoic acid waste, upholding their commitment to laboratory safety and environmental stewardship.

References

  • Disposal Procedures for Non Hazardous Waste. Stephen F. Austin State University. [Link]

  • Hazardous Chemical Waste Management Guidelines. Columbia University Environmental Health & Safety. [Link]

  • Laboratory Chemical Waste Management Guidelines. University of Pennsylvania Environmental Health & Radiation Safety. [Link]

  • Hazardous Waste and Disposal Considerations. American Chemical Society. [Link]

  • Chemical Waste Disposal. Stanford University Environmental Health & Safety. [Link]

  • Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

  • Rowan University Non-Hazardous Waste Disposal Guide for Laboratories. Rowan University. [Link]

  • Non-Hazardous Wastes. Oregon State University Environmental Health & Safety. [Link]

  • How To Dispose Non-Hazardous Waste. IDR Environmental Services. [Link]

  • The 4 Types of Hazardous Waste. Environmental Hazards Services LLC. [Link]

  • Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. U.S. Environmental Protection Agency. [Link]

  • Identification of Hazardous Waste. Virginia Commonwealth University Office of Clinical and Research Safety. [Link]

  • Defining Hazardous Waste. California Department of Toxic Substances Control. [Link]

  • Chemical Waste Identification. Washington State University Environmental Health & Safety. [Link]

  • 2-amino-3-(oxan-3-yl)propanoic acid hydrochloride — Chemical Substance Information. European Chemicals Agency (ECHA). [Link]

  • Hazardous Substance Fact Sheet - Propionic Acid. New Jersey Department of Health. [Link]

  • Safety data sheet - propionic acid. BASF. [Link]

  • Safety data sheet - L-Phenylalanine. Carl ROTH. [Link]

  • Hazardous Waste Disposal Guidelines. Purdue University Environmental Health and Safety. [Link]

  • Guidance for Specific Types of Waste. Michigan State University Environmental Health & Safety. [Link]

  • Hazardous Waste Disposal Guide. Northwestern University Research Safety. [Link]

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Operational Guide & PPE Matrix for Handling (2S)-2-amino-3-(oxan-3-yl)propanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have observed that the incorporation of non-canonical amino acids (ncAAs) like (2S)-2-amino-3-(oxan-3-yl)propanoic acid—an unnatural amino acid featuring a tetrahydropyran (oxane) ring—has become a cornerstone in developing peptidomimetics with enhanced stability and bioavailability. Whether integrated via [1] or through engineered [2], the unique structural properties of this compound demand precise operational and safety controls.

This guide provides a self-validating, causality-driven operational workflow to ensure absolute safety and precision when handling this specific chemical.

Hazard Profiling & Causality

(2S)-2-amino-3-(oxan-3-yl)propanoic acid is typically supplied as a lyophilized powder or hydrochloride salt[3]. It carries specific GHS hazard classifications:

  • Skin Irrit. 2 (H315) & Eye Irrit. 2A (H319)[3]: The compound's acidic carboxyl group and basic amine, combined with the lipophilic oxane ring, can disrupt cellular lipid bilayers upon contact, causing immediate localized inflammation.

  • STOT SE 3 (H335): The fine crystalline nature of the powder makes it highly susceptible to aerosolization and static cling. Inhalation of these micro-particles directly irritates the mucosal membranes of the respiratory tract.

Mandatory Personal Protective Equipment (PPE) Matrix

To mitigate these specific physicochemical risks, the following PPE must be equipped before transferring the compound from cold storage.

PPE CategorySpecification & StandardCausality / Operational Rationale
Hand Protection Nitrile gloves (), minimum 0.11 mm thickness[4].Provides a chemical barrier against the hydrochloride salt. Nitrile prevents the static transfer of powder that commonly occurs with latex.
Eye Protection Tightly fitting safety goggles or full face-shield ()[5].Prevents aerosolized micro-particles from contacting the ocular mucosa during weighing or accidental rapid depressurization of the storage vial.
Body Protection Flame-retardant, elastic-cuffed laboratory coat.Elastic cuffs prevent the accidental sweeping of the weighing boat and ensure a seamless barrier when overlapped with nitrile gloves.
Respiratory Chemical fume hood (Face velocity: 0.4–0.6 m/s)[6].Mandatory for all open-container operations to capture aerosolized dust (H335 hazard) and volatile solvents used during solubilization.

Self-Validating Operational Protocol

This step-by-step methodology ensures that every action is verified before proceeding, minimizing the risk of exposure or compound degradation.

Phase 1: Preparation & Weighing

  • Thermal Equilibration: Transfer the sealed vial of (2S)-2-amino-3-(oxan-3-yl)propanoic acid from the 4°C desiccator to the fume hood. Causality: Allow the vial to reach ambient temperature for 30 minutes before opening. Opening a cold vial introduces atmospheric moisture, which degrades the ncAA and causes the powder to clump, increasing handling difficulty.

  • Airflow Verification: Verify the fume hood monitor displays a face velocity between 0.4 and 0.6 m/s. Do not proceed if the alarm is active.

  • Static Mitigation: Discharge the weighing spatula and anti-static weigh boat using a piezoelectric anti-static gun. Causality: ncAA powders are notorious for static cling. Neutralizing the charge prevents the powder from "jumping" out of the boat, which causes both mass inaccuracies and inhalation hazards.

  • Mass Transfer: Carefully weigh the required mass. Immediately recap the source vial and seal it with Parafilm to preserve anhydrous conditions.

Phase 2: Solubilization & Reaction Setup

  • Solvent Addition: For SPPS, dissolve the amino acid in a standard coupling solvent (e.g., DMF or NMP) directly within the fume hood. For enzymatic assays, solubilize in the appropriate[7].

  • Visual Confirmation: Gently vortex until the solution is completely clear. Validation: A cloudy solution indicates incomplete dissolution or salt precipitation, which will clog the SPPS fluidics or inhibit the aminoacyl-tRNA synthetase.

  • Transfer: Transfer the solubilized ncAA to the automated synthesizer or reaction block using a sealed, positive-displacement pipette to prevent dripping.

Spill Management & Waste Disposal Plan

Because this compound is often utilized alongside highly reactive coupling reagents and cleavage cocktails (like Trifluoroacetic acid, TFA), strict waste segregation is critical[6].

  • Dry Powder Spill: Do NOT use water or a dry brush. Causality: Brushing aerosolizes the irritant. Instead, cover the spill with damp absorbent paper to suppress dust, carefully scoop the material into a hazardous waste container, and wash the area thoroughly with soap and water.

  • Liquid Waste Segregation: Collect all organic wash waste (DMF, NMP, piperidine) containing trace (2S)-2-amino-3-(oxan-3-yl)propanoic acid in a designated "Halogen-Free Organic Waste" carboy.

  • TFA Neutralization: If the ncAA is part of a cleavage step involving TFA, the acidic waste must be neutralized (e.g., using a saturated sodium bicarbonate solution) in a controlled, vented environment before final disposal to prevent pressure buildup and catastrophic container failure[6].

Process Visualization

HandlingWorkflow Storage 1. Cold Storage (4°C) Equilibrate to Ambient Prep 2. Fume Hood Verify Face Velocity Storage->Prep Transfer sealed vial Weighing 3. Weighing Station Apply Anti-Static Gun Prep->Weighing Uncap safely Reaction 4. Reaction Setup SPPS / Enzymatic Acylation Weighing->Reaction Solubilized transfer Spill Emergency Spill Damp Absorbent Protocol Weighing->Spill If powder aerosolizes Waste 5. Waste Segregation Neutralize TFA & Dispose Reaction->Waste Segregate organics Reaction->Spill If liquid spills

Workflow and PPE checkpoints for handling (2S)-2-amino-3-(oxan-3-yl)propanoic acid.

References

  • Chemical Substance Information: 2-amino-3-(oxan-3-yl)propanoic acid hydrochloride . NextSDS. Available at: [Link]

  • Solid-Phase or Liquid-Phase? How Has Peptide Synthesis Revolutionized Drug Discovery? BioDuro. Available at:[Link]

  • Enzymatic aminoacylation of tRNA with unnatural amino acids . Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

  • Residue-specific Incorporation of Noncanonical Amino Acids into Model Proteins . National Institutes of Health (NIH). Available at: [Link]

  • Safety Data Sheet (SDS) . Renishaw. Available at:[Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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